Boc-Hse(Me)-OH

• CAS: 104839-08-9

Core Science & Biosynthesis

An In-depth Technical Guide to Boc-Hse(Me)-OH: A Key Building Block in Modern Peptide Science

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of N-Boc-O-methyl-L-homoserine in Peptide Synthesis

In the landscape of peptide chemistry and therapeutic peptide development, the incorporation of non-canonical amino acids is a critical strategy for modulating biological activity, enhancing metabolic stability, and improving pharmacokinetic profiles. Among these valuable building blocks, N-Boc-O-methyl-L-homoserine, commonly abbreviated as Boc-Hse(Me)-OH, has emerged as a significant synthetic tool. This guide provides a comprehensive technical overview of its chemical structure, properties, synthesis, and applications, offering field-proven insights for researchers in drug discovery and peptide science.

The strategic importance of Boc-Hse(Me)-OH lies in its unique structural features. The N-terminal tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of a major strategy in solid-phase peptide synthesis (SPPS), offering reliable protection that is readily cleaved under acidic conditions.[1][] The O-methylation of the homoserine side chain confers several advantages, including increased resistance to enzymatic degradation and enhanced membrane permeability of the resulting peptide, which can lead to improved bioavailability.[3] This modification makes Boc-Hse(Me)-OH a valuable asset in the design of novel peptide therapeutics with enhanced drug-like properties.

Physicochemical Properties of Boc-Hse(Me)-OH

A thorough understanding of the physicochemical properties of Boc-Hse(Me)-OH is essential for its effective use in synthesis and for the characterization of the resulting peptides.

Chemical Structure and Identifiers

• IUPAC Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxybutanoic acid

• Common Synonyms: Boc-Hse(Me)-OH, N-Boc-O-methyl-L-homoserine, N-α-(t-Butoxycarbonyl)-O-methyl-L-homoserine[4]

• CAS Number: 104839-08-9[4]

• Molecular Formula: C₁₀H₁₉NO₅[4]

• Molecular Weight: 233.26 g/mol [4]

Below is a representation of the chemical structure of Boc-Hse(Me)-OH.

Caption: Chemical structure of Boc-Hse(Me)-OH.

Tabulated Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₀H₁₉NO₅	[4]
Molecular Weight	233.26 g/mol	[4]
Appearance	Colorless to light yellow viscous liquid	[4]
Boiling Point (Predicted)	384.1 ± 37.0 °C	[4]
Density (Predicted)	1.125 ± 0.06 g/cm³	[4]
pKa (Predicted)	3.83 ± 0.10	[4]
Storage Temperature	2-8°C	[4]

Synthesis of Boc-Hse(Me)-OH: A Step-by-Step Protocol

The synthesis of Boc-Hse(Me)-OH can be achieved through a two-step process starting from the commercially available amino acid L-homoserine. The first step involves the protection of the α-amino group with a tert-butyloxycarbonyl (Boc) group, followed by the methylation of the side-chain hydroxyl group.

Experimental Protocol

Step 1: Synthesis of N-Boc-L-homoserine

This procedure is adapted from the general method for Boc protection of amino acids.[5]

• Dissolution: Dissolve L-homoserine (1 equivalent) and sodium carbonate (2 equivalents) in deionized water.

• Solvent Addition: Add 1,4-dioxane to the aqueous solution and stir for 5 minutes.

• Boc Protection: Cool the mixture in an ice bath and slowly add di-tert-butyl dicarbonate (Boc₂O, 1.5 equivalents).

• Reaction: Remove the ice bath and stir the reaction mixture overnight at room temperature.

• Work-up: Wash the reaction mixture with petroleum ether to remove any unreacted Boc₂O. Acidify the aqueous layer with a cold solution of 1M HCl to a pH of 2-3.

• Extraction: Extract the product with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-homoserine.

Step 2: O-methylation of N-Boc-L-homoserine

This step involves the methylation of the hydroxyl group on the homoserine side chain.

• Dissolution: Dissolve N-Boc-L-homoserine (1 equivalent) in anhydrous dimethylformamide (DMF).

• Base Addition: Add potassium carbonate (K₂CO₃, 1 equivalent) to the solution.[6]

• Methylation: Add iodomethane (1 equivalent) to the reaction mixture.[6]

• Reaction: Stir the reaction at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel to afford pure Boc-Hse(Me)-OH.

Caption: Synthetic workflow for Boc-Hse(Me)-OH.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine protons of the Boc group around 1.4 ppm. The α-proton should appear as a multiplet, and the protons of the ethyl-methoxy side chain will exhibit distinct signals, including a singlet for the methyl ether protons.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons of the Boc and carboxylic acid groups, the quaternary carbon of the Boc group, and the carbons of the homoserine backbone and the O-methyl group.

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) would be expected to show a prominent ion corresponding to [M+Na]⁺ or [M-H]⁻.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretches of the carbamate and carboxylic acid (~1700-1760 cm⁻¹), and the N-H stretch of the carbamate (~3300-3500 cm⁻¹).[7]

Applications in Peptide Synthesis and Drug Discovery

The primary application of Boc-Hse(Me)-OH is as a building block in Boc-based solid-phase peptide synthesis (SPPS).[8] Its incorporation into a peptide sequence can significantly influence the resulting peptide's properties.

Rationale for Use

The decision to incorporate Boc-Hse(Me)-OH into a peptide sequence is driven by the desire to:

• Enhance Metabolic Stability: The O-methyl group can sterically hinder the approach of proteolytic enzymes, thereby increasing the peptide's half-life in biological systems.[3]

• Improve Membrane Permeability: The methylation of the side chain reduces the hydrogen-bonding capacity of the amino acid residue, which can lead to increased lipophilicity and improved passive diffusion across cell membranes.[3]

• Modulate Conformation: The introduction of this non-canonical amino acid can induce specific conformational constraints on the peptide backbone, which can be beneficial for optimizing binding to a biological target.

Workflow for Incorporation into a Peptide Chain

The following diagram illustrates the general workflow for incorporating Boc-Hse(Me)-OH into a growing peptide chain during Boc-SPPS.

Caption: Incorporation of Boc-Hse(Me)-OH in SPPS.

Conclusion

Boc-Hse(Me)-OH is a valuable and versatile building block for the synthesis of modified peptides with potentially enhanced therapeutic properties. Its strategic use allows for the fine-tuning of a peptide's stability, permeability, and conformation. This guide has provided a detailed overview of its chemical properties, a practical synthesis protocol, and a clear rationale for its application in drug discovery and development. As the demand for more potent and stable peptide therapeutics continues to grow, the importance of specialized amino acid derivatives like Boc-Hse(Me)-OH in the synthetic chemist's toolbox will undoubtedly increase.

References

• ChemBK. BOC-HSE(ME)-OH. [Link]. Accessed January 23, 2026.[9]

• LookChem. Cas 120042-11-7,N-Boc-L-homoserine Methyl Ester. [Link]. Accessed January 23, 2026.[10]

• Lokey Lab Protocols. N-Methylation of Boc amino acids. [Link]. Accessed January 23, 2026.[9]

• LifeTein. Should My Peptide Be Methylated?. [Link]. Accessed January 23, 2026.[3]

• Journal of Peptide Science. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. [Link]. Accessed January 23, 2026.[8]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]. Accessed January 23, 2026.[1]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Link]. Accessed January 23, 2026.

• Maricopa Open Digital Press. IR Spectrum and Characteristic Absorption Bands. [Link]. Accessed January 23, 2026.[7]

Sources

• 1. peptide.com [peptide.com]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. N-Boc-L-Homoserine | 41088-86-2 [chemicalbook.com]
• 6. N-Boc-L-homoserine Methyl Ester | 120042-11-7 [chemicalbook.com]
• 7. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 8. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-Methylation of Boc amino acids - Lokey Lab Protocols [lokeylab.wikidot.com]
• 10. lookchem.com [lookchem.com]

Technical Monograph: Boc-L-Homoserine(Me)-OH

Topic: Boc-L-Homoserine(Me)-OH (CAS 104839-08-9) Content Type: Technical Whitepaper Audience: Senior Researchers & Drug Discovery Chemists[1][2]

Structural Utility, Stability Mechanisms, and Application in Peptidomimetics[1]

Executive Summary

Boc-L-Homoserine(Me)-OH (N-

-t-Butoxycarbonyl-O-methyl-L-homoserine) represents a critical building block in modern peptide chemistry, primarily utilized as a stable, non-oxidizable isostere of methionine.[1][2] Unlike native L-Homoserine, which suffers from rapid intramolecular lactonization, the O-methylated derivative provides side-chain stability while maintaining the steric profile required for receptor-ligand interactions.[1] This guide details the physicochemical properties, mechanistic advantages, and validated protocols for incorporating CAS 104839-08-9 into solid-phase and solution-phase peptide synthesis.[1]

Chemical Identity & Physical Profile

The structural integrity of this molecule relies on the orthogonality between the acid-labile Boc group and the chemically inert methyl ether side chain.

Table 1: Physicochemical Specifications

Property	Specification
CAS Number	104839-08-9
IUPAC Name	(2S)-2-[(tert-butoxycarbonyl)amino]-4-methoxybutanoic acid
Synonyms	Boc-L-Hse(Me)-OH; Boc-O-methyl-L-homoserine
Molecular Formula	C₁₀H₁₉NO₅
Molecular Weight	233.26 g/mol
Solubility	Soluble in DMF, DMSO, DCM, Ethyl Acetate
Appearance	White to off-white crystalline powder
Storage	-20°C, Desiccated (Hygroscopic)

Mechanistic Advantage: The "Stability Lock"

In drug design, Boc-L-Homoserine(Me)-OH solves two distinct chemical liabilities found in natural amino acids: Lactonization (Homoserine) and Oxidation (Methionine).[1]

Prevention of Lactonization

Native Homoserine (Hse) contains a

-hydroxyl group.[1][2] Under acidic conditions or during activation, the side chain hydroxyl attacks the carbonyl carbon, forming a five-membered lactone (Homoserine lactone) and terminating the peptide chain. The O-methylation in CAS 104839-08-9 blocks this nucleophile, forcing the molecule to remain in the linear, activated state for coupling.

Methionine Isostere (Oxidative Resistance)

Methionine (Met) is prone to oxidation, forming sulfoxides [Met(O)] and sulfones [Met(O)₂] during synthesis or biological storage, altering peptide potency.[1] Hse(Me) mimics the side-chain length and hydrophobicity of Met but replaces the sulfur atom with an ether oxygen, rendering it immune to oxidative degradation.

Figure 1: Mechanistic comparison showing how Hse(Me) circumvents the liabilities of Methionine (oxidation) and Homoserine (lactonization).[1][3]

Experimental Protocols

Handling and Storage

• Hygroscopicity: The ether linkage increases hygroscopicity.[1][2] Allow the vial to equilibrate to room temperature before opening to prevent condensation.

• Solvent Choice: Dissolve in DMF or NMP for coupling.[1][2] Avoid protic solvents (MeOH, EtOH) during activation to prevent ester transesterification.[1][2]

Solid-Phase Peptide Synthesis (SPPS) - Boc Strategy

This protocol assumes a standard Boc/Benzyl strategy.[1][2] The O-Methyl ether is stable to TFA (used for Boc removal) and HF (used for final cleavage).[1][2]

Step-by-Step Coupling Workflow:

• Resin Preparation: Swell MBHA or PAM resin in DCM (20 min).

• Deprotection (Boc Removal):

  • Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

  • Note: The side chain O-Me is stable here.[1][2]

  • Wash: DCM (3x), MeOH (2x), DCM (3x).[1][2]

  • Neutralize: 10% DIEA in DCM (2 x 2 min).

• Activation (In Situ):

  • Dissolve Boc-L-Homoserine(Me)-OH (3.0 eq) and HBTU (2.9 eq) in minimal DMF.[1][2]

  • Add DIEA (6.0 eq).[1][2] Activate for 1-2 minutes.

  • Crucial: Do not pre-activate for >5 mins to avoid potential racemization, although O-Me reduces this risk compared to esters.[1][2]

• Coupling:

  • Add activated solution to resin.[1][2] Shake for 45–60 minutes.

  • Monitoring: Perform Kaiser Test (Ninhydrin). If blue (positive), recouple using HATU/HOAt.[1][2]

• Final Cleavage:

  • The peptide-resin is treated with anhydrous HF (with p-cresol scavenger) at 0°C for 60 min.[1][2] The O-Me group survives these conditions.

Figure 2: Decision tree for the incorporation of Boc-L-Hse(Me)-OH in SPPS.

Solution Phase Synthesis

For solution phase work, the Mixed Anhydride Method is recommended to minimize racemization.[2]

• Dissolve Boc-L-Hse(Me)-OH in dry THF.[1][2]

• Cool to -15°C.

• Add N-Methylmorpholine (NMM, 1.0 eq) followed by Isobutyl chloroformate (IBCF, 1.0 eq).[1][2]

• Stir for 5 minutes (formation of mixed anhydride).

• Add the amine component (dissolved in THF/DMF).

• Warm to room temperature overnight.

Critical Quality Attributes (CQA) & Troubleshooting

Issue	Cause	Solution
Low Coupling Yield	Steric hindrance of the -methyl ether.[1][2]	Switch to HATU or PyBOP; increase reaction time to 2 hours.
Racemization	Over-activation or high base concentration.[1][2]	Use Collidine instead of DIEA; maintain low temperature (0°C) during activation.
Side Chain Loss	Extremely harsh Lewis acids (e.g., BBr3).[1][2]	Avoid BBr3. The ether is stable to TFA and HF but labile to Boron tribromide.[2]

Applications in Drug Discovery[4][5]

• Metabolic Stability: Replacing Methionine with Homoserine(Me) in bioactive peptides (e.g., Enkephalin analogs) significantly increases plasma half-life by preventing sulfoxide formation [1].[1][2]

• Isotopic Labeling: The methyl group on the side chain is an excellent site for C-13 or deuterium labeling for NMR studies without perturbing the peptide backbone conformation.[2]

• Linker Chemistry: The ether oxygen can act as a weak hydrogen bond acceptor, subtly altering solvation compared to the hydrophobic methylene of Norleucine (another Met analog).

References

• Isidro-Llobet, A., et al. (2009).[1][2] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.[1][2] Link[1]

• Merrifield, R. B. (1963).[1][2] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link[1]

• PubChem Database. (2025).[1][2] Compound Summary for Boc-L-Homoserine. National Center for Biotechnology Information.[1][2] Link[1]

• ChemicalBook. (2025).[1][2] CAS 104839-08-9 Product Properties. Link

Sources

• 1. (2S)-2-(((tert-butoxy)carbonyl)amino)-4-hydroxybutanoic acid | C9H17NO5 | CID 13066457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. O-Methylhomoserine | C5H11NO3 | CID 18713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Comprehensive Characterization and Utilization of N-α-Boc-O-methyl-L-homoserine (Boc-Methoxinine)

Executive Summary

N-alpha-t-Butyloxycarbonyl-O-methyl-L-homoserine (also known as Boc-Methoxinine or Boc-L-Hse(Me)-OH ) is a critical non-canonical amino acid used primarily as a methionine isostere in peptidomimetics and drug discovery. Unlike methionine, which possesses a thioether side chain susceptible to oxidation (forming sulfoxides and sulfones), O-methyl-L-homoserine features an ether linkage. This structural modification retains the steric and polar profile of methionine while rendering the residue inert to oxidative stress.[1] This guide details the physicochemical properties, synthesis pathways, and analytical protocols necessary for its integration into high-fidelity peptide synthesis.

Part 1: Chemical Identity & Physicochemical Properties[1][2]

The precise characterization of Boc-O-methyl-L-homoserine is fundamental for stoichiometry calculations in solid-phase peptide synthesis (SPPS).[1]

Core Chemical Data[1][3]

Property	Specification
Chemical Name	N-α-t-Butyloxycarbonyl-O-methyl-L-homoserine
Common Synonyms	Boc-Methoxinine; Boc-L-Hse(Me)-OH; Boc-Homoser(Me)-OH
CAS Number	104839-08-9
Molecular Formula
Molecular Weight	233.26 g/mol
Physical State	Colorless to light yellow viscous liquid or low-melting solid
Solubility	Soluble in DCM, DMF, Methanol, Ethyl Acetate; Sparingly soluble in water
pKa (Carboxyl)	~3.8 (Predicted)
Storage Conditions	2–8°C, Desiccated (Hygroscopic)

Structural Formula

The molecule consists of an L-homoserine backbone where the side-chain hydroxyl is methylated, and the N-terminus is protected by a tert-butyloxycarbonyl (Boc) group.

SMILES: COCCC(C(=O)O)NC(=O)OC(C)(C)C

Part 2: Structural Significance & Mechanism of Action

The Methionine Isostere Advantage

In therapeutic peptide design, Methionine (Met) residues often present stability challenges due to the rapid oxidation of the sulfur atom to Methionine Sulfoxide (

) or Sulfone ( ).[1] This oxidation alters the peptide's hydrophobicity and can disrupt receptor binding.[1]

Boc-Methoxinine solves this by replacing the Sulfur atom (S) with an Oxygen atom (O).[1]

• Steric Fidelity: The

  bond angle and length in the ether side chain closely mimic the thioether of Met, ensuring the peptide adopts the correct conformation.[1]

• Oxidative Inertness: The ether linkage is stable against standard biological oxidants (ROS) and synthetic oxidation steps, preventing degradation during shelf-life or metabolic processing.

Figure 1: Comparative stability logic between Methionine and its ether isostere, Methoxinine.

Part 3: Synthesis & Manufacturing Protocols

The synthesis of Boc-O-methyl-L-homoserine typically proceeds via the modification of L-Homoserine. Direct methylation of the hydroxyl group requires careful protection of the carboxyl and amine groups to prevent side reactions (e.g., esterification).[1]

Synthetic Route: From L-Homoserine

This pathway ensures chiral integrity is maintained throughout the etherification process.[1]

• N-Protection: L-Homoserine is treated with di-tert-butyl dicarbonate (

  ) to yield Boc-L-Homoserine.[1]

• Carboxyl Protection: The carboxylic acid is protected as a benzyl ester (Bzl) or methyl ester (OMe) to allow selective side-chain modification.[1]

• O-Methylation: The side-chain hydroxyl is methylated using Methyl Iodide (

  ) and Silver Oxide ( ) or Sodium Hydride ( ), forming the ether.[1]

• Ester Hydrolysis: The C-terminal ester is saponified (LiOH/MeOH) to yield the free acid form suitable for peptide coupling.[1]

Figure 2: Step-wise synthetic pathway from L-Homoserine to Boc-Methoxinine.

Part 4: Analytical Validation (QC)

To ensure the reagent is suitable for peptide synthesis, it must pass rigorous QC.[1] The following spectral characteristics are diagnostic.

Nuclear Magnetic Resonance ( -NMR)

Solvent:

or

Proton Environment	Chemical Shift ( )	Multiplicity	Integration	Assignment
Boc Methyls	1.44 ppm	Singlet (s)	9H
Side Chain Methoxy	3.30 – 3.35 ppm	Singlet (s)	3H
Side Chain -CH2	1.90 – 2.10 ppm	Multiplet (m)	2H
Side Chain -CH2	3.40 – 3.50 ppm	Triplet (t)	2H
-Proton	4.30 – 4.40 ppm	Multiplet (m)	1H
Amide NH	5.30 – 5.50 ppm	Doublet (d)	1H

Mass Spectrometry (ESI-MS)

• Expected Mass (

  ): 233.26 Da

• Observed Ion (

  ): ~256.3 Da

• Observed Ion (

  ): ~234.3 Da (Often weak due to Boc lability)

• Fragment (

  ): ~134.1 Da (Loss of Boc group)

Part 5: Application in Peptide Synthesis[2][6][7]

Boc-Methoxinine is compatible with standard Boc-SPPS (Solid Phase Peptide Synthesis) protocols.[1][2] Note that because it is a Boc-protected amino acid, the N-terminal protecting group is removed with acid (TFA), which means the resin linkage must be stable to TFA (e.g., PAM resin) or the synthesis must be solution-phase.

Coupling Protocol (Standard DCC/HOBt)

Objective: Couple Boc-L-Hse(Me)-OH to a free amine on a growing peptide chain.[1]

• Activation:

  • Dissolve 2.0 equivalents of Boc-O-methyl-L-homoserine in minimal DMF/DCM.

  • Add 2.0 equivalents of HOBt (Hydroxybenzotriazole).[1]

  • Add 2.0 equivalents of DIC (Diisopropylcarbodiimide) or DCC .[1]

  • Stir at

    for 10 minutes, then Room Temp for 20 minutes to form the active ester.

• Coupling:

  • Add the pre-activated mixture to the resin-bound peptide (with free amine).[1]

  • Shake/agitate for 2–4 hours at Room Temp.

• Monitoring:

  • Perform Kaiser Test (Ninhydrin).[1] If blue, recouple.[1] If yellow/colorless, proceed.

• Deprotection (Next Step):

  • Remove Boc group using 50% TFA in DCM (v/v) for 30 minutes.

  • Note: The O-methyl ether side chain is stable to TFA.[1]

Expert Insight: Fmoc Strategy Adaptation

If using Fmoc-SPPS , this specific reagent (Boc-protected) is not suitable. You must acquire Fmoc-O-methyl-L-homoserine (Fmoc-Methoxinine).[1] Using the Boc version in Fmoc synthesis will result in premature deprotection during the TFA cleavage step of the final peptide, which is acceptable only if the residue is at the N-terminus.

References

• ChemicalBook. (n.d.).[1] 104839-08-9(BOC-HOMOSER(ME)-OH) Product Description.[1] Retrieved from

• Sigma-Aldrich. (n.d.).[1][3] Boc-Homoser-OH Product Information. Retrieved from

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 18713, O-Methylhomoserine. Retrieved from

• Chem-Impex International. (n.d.).[1] Fmoc-O-methyl-L-homoserine Product Details. Retrieved from

Sources

• 1. N-[tert-butoxycarbonyl]-L-serine | C8H15NO5 | CID 98766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-Met-OH Novabiochem 2488-15-5 [sigmaaldrich.com]
• 3. L-Homoserine 672-15-1 [sigmaaldrich.com]

Advanced Technical Guide: O-Methyl-L-Homoserine (Methoxinine) Derivatives in Peptide Engineering

Topic: O-Methyl-L-Homoserine (Methoxinine) Protected Amino Acid Derivatives Content Type: Advanced Technical Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary: The Oxidative Stability Imperative

In the landscape of therapeutic peptide development, L-Methionine (Met) represents a critical vulnerability. Its thioether side chain is highly susceptible to oxidation, forming methionine sulfoxide (MetO) and sulfone (MetO

) during synthesis, storage, and biological transport.[1] This oxidation alters peptide hydrophobicity, disrupts secondary structures (often inducing molten-globule states), and compromises biological potency.

O-Methyl-L-homoserine (also known as L-Methoxinine or Mox ) is the isosteric, oxidatively stable ether analogue of Methionine. By replacing the sulfur atom with oxygen, researchers can engineer peptides that retain the steric and electronic profile of the parent molecule while eliminating the oxidative degradation pathway.

This guide provides a rigorous technical framework for the synthesis, protection, and incorporation of O-Methyl-L-homoserine into peptides, establishing a self-validating workflow for high-fidelity drug discovery.

Chemical Foundation & Comparative Properties

To effectively utilize O-Methyl-L-homoserine, one must understand its physicochemical relationship to Methionine and Norleucine (a common hydrophobic surrogate).

Structural Isosterism

Methoxinine replaces the

-thioether of Methionine with a -ether.

• Bond Length: The C-O bond (1.43 Å) is shorter than the C-S bond (1.82 Å), making the Mox side chain slightly more compact.

• Polarity: The oxygen atom is more electronegative, imparting a dipole moment that mimics the electronic character of the thioether better than the purely aliphatic Norleucine (Nle).

Physicochemical Comparison Table

Property	L-Methionine (Met)	L-Methoxinine (Mox)	L-Norleucine (Nle)
Side Chain
Atom Replacement	Sulfur (S)	Oxygen (O)	Methylene ( )
Oxidation Susceptibility	High (Sulfoxide/Sulfone)	Negligible (Stable Ether)	None
Hydropathy Index	1.9 (Hydrophobic)	~1.5 (Mod. Hydrophobic)	3.8 (Highly Hydrophobic)
H-Bonding Potential	Weak Acceptor	Moderate Acceptor	None
Utility	Native Protein Synthesis	Oxidatively Stable Analog	Hydrophobic Isostere

Synthesis of Fmoc-O-Methyl-L-Homoserine

Directive: The following protocol details the synthesis of the Fmoc-protected building block required for Solid Phase Peptide Synthesis (SPPS).

Strategic Analysis

Direct methylation of Fmoc-L-Homoserine is risky due to potential esterification of the C-terminal carboxyl group. A robust route utilizes a transient tert-butyl ester protection, which allows selective methylation of the side-chain hydroxyl before final acidolytic deprotection to yield the free acid.

Step-by-Step Synthesis Protocol

Reagents Required:

• Starting Material:

  -Fmoc-L-Homoserine

• Solvents: Dichloromethane (DCM),

  -Dimethylformamide (DMF)

• Reagents: tert-Butyl 2,2,2-trichloroacetimidate, Silver(I) Oxide (

  ), Methyl Iodide ( ), Trifluoroacetic acid (TFA).

Phase 1: C-Terminal Protection

• Dissolution: Dissolve

  -Fmoc-L-Homoserine (10 mmol) in anhydrous DCM (50 mL).

• Esterification: Add tert-butyl 2,2,2-trichloroacetimidate (20 mmol) dropwise. Stir at room temperature for 16 hours.

  • Mechanism:[2][3][4][5] Acid-catalyzed addition of the carboxyl group to the imidate yields the tert-butyl ester.

• Workup: Wash with saturated

  , dry over , and concentrate. Purify via flash chromatography (Hexane/EtOAc).

  • Checkpoint: Verify product Fmoc-Hse-OtBu via

    -NMR (Look for ~1.45 ppm -Bu singlet).

Phase 2: Selective O-Methylation

• Reaction Setup: Dissolve Fmoc-Hse-OtBu (5 mmol) in anhydrous DMF (20 mL).

• Methylation: Add Silver(I) Oxide (

  , 15 mmol) followed by Methyl Iodide ( , 50 mmol).

  • Causality:

    acts as a mild base and halogen scavenger, promoting attack of the hydroxyl on MeI without causing racemization (a risk with strong bases like NaH).

• Execution: Stir in the dark (silver salts are photosensitive) at ambient temperature for 24-48 hours.

• Workup: Filter through Celite to remove silver salts. Dilute filtrate with EtOAc, wash extensively with water (to remove DMF) and brine.

  • Checkpoint: Mass Spectrometry (ESI+) should show M+H corresponding to methylated ester.

Phase 3: Final Deprotection

• Cleavage: Dissolve the methylated intermediate in a solution of TFA/DCM (1:1 v/v, 20 mL). Stir for 2 hours.

  • Mechanism:[2][3][4][5] The tert-butyl ester is acid-labile and cleaves to the carboxylic acid. The Fmoc group is stable in acid.[6] The methyl ether is stable in acid.

• Isolation: Evaporate volatiles under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

• Final Product:

  -Fmoc- -Methyl-L-Homoserine . Recrystallize from EtOAc/Hexane.

Visualization: Synthesis Workflow

Figure 1: Synthetic route for generating the SPPS-compatible Fmoc-Methoxinine building block.

Solid Phase Peptide Synthesis (SPPS) Protocol

Integrating Fmoc-Mox-OH into a peptide sequence follows standard Fmoc chemistry, but specific attention to coupling efficiency is required due to the ether side chain's polarity.

Coupling Parameters

• Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids).

• Coupling Reagents: HCTU or HATU are preferred over DCC/HOBt to ensure rapid reaction kinetics and minimize racemization.

• Base:

  -Diisopropylethylamine (DiPEA).

• Stoichiometry: 4 eq. Amino Acid : 3.9 eq. HCTU : 8 eq. DiPEA.

The SPPS Cycle (Self-Validating)

• Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (

  min).

  • Validation: UV monitoring of the fulvene-piperidine adduct at 301 nm confirms deprotection.

• Wash: DMF (

  min).

• Coupling (The Critical Step):

  • Pre-activate Fmoc-Mox-OH with HCTU/DiPEA in DMF for 2 minutes.

  • Add to resin and shake for 45-60 minutes.

  • Validation: Kaiser Test (Ninhydrin) must be negative (yellow) indicating no free amines remain.

• Capping (Optional but Recommended): Acetic anhydride/Lutidine to terminate unreacted chains.

Cleavage & Isolation

• Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5%

  .

  • Note: Unlike Methionine, which requires scavengers like EDT or Thioanisole to prevent S-alkylation, Methoxinine is chemically inert to carbocations. TIS is sufficient.

• Duration: 2-3 hours at room temperature.

• Precipitation: Cold Diethyl Ether.

Visualization: SPPS Integration Logic

Figure 2: SPPS cycle emphasizing the validation checkpoint for Methoxinine incorporation.

Quality Control & Analytical Validation

Upon cleavage, the identity of the Methoxinine-containing peptide must be rigorously verified.

• HPLC Retention Time: Methoxinine is slightly less hydrophobic than Methionine. Expect the Mox-peptide to elute earlier than the Met-peptide counterpart on a C18 Reverse Phase column.

• Mass Spectrometry:

  • Calculate the exact mass shift.

  • Met Residue Mass: 131.04 Da.

  • Mox Residue Mass: 115.06 Da.

  • Mass: The Mox-peptide will be 15.98 Da lighter per substitution than the Met-peptide.

  • Note: Do not confuse this with the loss of oxygen (-16 Da); this is the replacement of S (32) with O (16).

References

• Methoxinine - An Alternative Stable Amino Acid Substitute for Oxidation-Sensitive Methionine. Source:[3] Journal of Peptide Science (2017).[3] Significance: Establishes the electronic and structural suitability of Mox as a Met surrogate. URL:[Link][3]

• Fmoc Solid-Phase Peptide Synthesis: A Practical Approach. Source: Oxford University Press / PubMed (Review). Significance: foundational protocol for Fmoc chemistry used in this guide. URL:[Link]

• Comparison of Methionine Oxidation in Thermal Stability and Chemically Stressed Samples. Source: Pharmaceutical Research (2007). Significance: Details the degradation pathways of Methionine that Methoxinine is designed to avoid. URL:[Link]

Sources

• 1. Amino Acids - Alanine [biology.arizona.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Methoxinine - an alternative stable amino acid substitute for oxidation-sensitive methionine in radiolabelled peptide conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of the 2-amino-4-phosphonobutanoic acid analogues (E)- and (Z)-2-amino-2,3-methano-4-phosphonobutanoic acid and their evaluation as inhibitors of hippocampal excitatory neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. EP2110380A1 - Alpha-N-methylation of amino acids - Google Patents [patents.google.com]

Boc-Hse(Me)-OH dicyclohexylamine salt properties

Advanced Building Block for Oxidation-Resistant Peptide Engineering

Executive Summary

Boc-Hse(Me)-OH[1][2][3]·DCHA (N-α-t-Butoxycarbonyl-O-methyl-L-homoserine dicyclohexylamine salt) is a specialized amino acid derivative used primarily as a robust, oxidation-resistant isostere of Methionine in peptide drug discovery. While Methionine is prone to rapid oxidation (forming sulfoxides and sulfones) which alters peptide potency and stability, the O-methyl-homoserine side chain (

) mimics the steric and hydrophobic profile of Methionine ( ) while remaining chemically inert to oxidative stress.

This guide details the physicochemical properties, handling protocols, and critical "desalting" methodologies required to utilize this compound effectively in Solid Phase Peptide Synthesis (SPPS).

Part 1: Physicochemical Profile

The commercial supply of Boc-Hse(Me)-OH is stabilized as a Dicyclohexylamine (DCHA) salt . Free Boc-amino acids with ether side chains are often viscous oils or unstable amorphous solids; the DCHA salt formation forces the compound into a stable, crystalline lattice, ensuring high purity and long-term shelf stability.

Table 1: Chemical Specifications

Property	Specification
Chemical Name	Boc-O-methyl-L-homoserine dicyclohexylamine salt
Common Abbreviation	Boc-Hse(Me)-OH[1][2][3][4]·DCHA
CAS Number	349545-91-1 (Salt); 104839-08-9 (Free Acid)
Molecular Formula
Molecular Weight	414.59 g/mol (Salt); ~233.26 g/mol (Free Acid)
Appearance	White to off-white crystalline powder
Solubility	Soluble in MeOH, EtOH, DCM, DMF; Insoluble in Water/Ether
Purity Standard	(HPLC), (TLC)
Storage	to (Desiccated)

Part 2: Strategic Utility & Mechanism

2.1 The Methionine Isostere Strategy

In therapeutic peptides, Methionine (Met) residues are "liability hot-spots." Oxidation of the thioether sulfur to sulfoxide (

) increases polarity, often disrupting receptor binding or causing aggregation.

Boc-Hse(Me)-OH solves this by replacing the Sulfur atom with Oxygen.

• Steric Fidelity: The C-O bond length is shorter than C-S, but the overall side-chain volume is sufficiently similar to maintain hydrophobic packing in the binding pocket.

• Chemical Inertness: The ether linkage is stable against standard biological oxidants and synthesis conditions.

2.2 The DCHA Salt Factor

While the DCHA salt confers stability during storage, it must be removed prior to standard coupling reactions (e.g., EDC/HOBt or HATU). Dicyclohexylamine is a bulky, secondary amine. If left in the reaction mixture:

• Salt Exchange: It can interfere with the activation of the carboxyl group.

• Side Reactions: Although sterically hindered, it may compete for active esters or alter the pH profile of the coupling reaction.

Part 3: Experimental Protocols

Protocol A: DCHA Salt Removal (Desalting)

Objective: Convert the stable salt into the reactive free acid form immediately before use. Scale: 1.0 mmol of Boc-Hse(Me)-OH·DCHA (~415 mg).

• Dissolution: Suspend the salt in Ethyl Acetate (EtOAc) (10–15 mL). The salt may not fully dissolve initially.

• Acid Wash: Transfer to a separatory funnel. Wash with 0.5 M cold aqueous Citric Acid or 5%

  (10 mL).

  • Mechanism:[5] The acid protonates the DCHA (forming DCHA·HCl/Citrate), which becomes water-soluble. The Boc-amino acid remains protonated (uncharged) and stays in the organic layer.

• Extraction: Shake vigorously. Separate the layers. Keep the organic (upper) layer.

• Repeat Wash: Wash the organic layer 2 more times with the acid solution to ensure complete removal of the amine.

• Brine Wash: Wash the organic layer once with saturated NaCl (Brine) to remove trapped water.

• Drying: Dry the organic layer over anhydrous

  (Sodium Sulfate) for 10 minutes.

• Concentration: Filter off the solid drying agent. Evaporate the solvent under reduced pressure (Rotavap) at

  .

• Result: A clear, viscous oil (Boc-Hse(Me)-OH Free Acid). Use immediately.

Protocol B: Coupling in SPPS (Boc Chemistry)

Context: Standard Boc-SPPS cycle using the desalted oil.

• Activation: Dissolve the oily residue (Free Acid) in minimal DMF/DCM.

• Reagents: Add DIC (Diisopropylcarbodiimide) and HOBt (Hydroxybenzotriazole) at 1:1 equivalent ratio relative to the amino acid.

• Coupling: Add the activated mixture to the resin-bound amine (neutralized). Shake for 60–120 minutes.

• Monitoring: Verify coupling efficiency via Kaiser Test (Ninhydrin).

Part 4: Visualization of Workflows

Diagram 1: Salt Liberation & Activation Logic

This flowchart illustrates the critical transition from the storage form (Salt) to the active coupling species.

Caption: Workflow for removing the stabilizing Dicyclohexylamine (DCHA) auxiliary to generate the reactive free acid.

Diagram 2: Structural Isosterism (Methionine vs. Hse(Me))

Visualizing the atomic substitution that confers oxidation resistance.

Caption: Structural comparison highlighting the Sulfur-to-Oxygen substitution that prevents oxidative degradation.

Part 5: Quality Control & Analytics[6]

To ensure experimental success, verify the material before use, especially if the container has been opened previously.

• HPLC Analysis:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile/Water (+0.1% TFA).

  • Detection: UV at 210 nm (Amide bond) or 220 nm.

  • Expectation: The DCHA counter-ion often elutes separately or washes out in the void volume depending on pH. Look for the main peak of the Boc-amino acid.

• NMR Verification (

  -NMR in ):

  • Boc Group: Strong singlet at

    ppm (9H).

  • Methoxy Group: Singlet at

    ppm (3H).

  • DCHA Signals: Broad multiplets in the

    ppm region (if salt is intact). Absence of these signals confirms successful desalting.

• TLC (Thin Layer Chromatography):

  • System: Chloroform/Methanol/Acetic Acid (90:8:2).

  • Visualization: Ninhydrin (will stain DCHA), Bromocresol Green (stains Free Acid carboxyl group).

References

• ChemicalBook. (2024). Boc-Hse(Me)-OH DCHA Product Properties and CAS 349545-91-1. Retrieved from

• Sigma-Aldrich. (2024). Boc-Hse(Me)-OH DCHA Product Specification. Retrieved from [1]

• Chem-Impex International. (2024). Boc-O-methyl-L-homoserine dicyclohexylammonium salt. Retrieved from [3]

• Aapptec. (2013).[6] Safety Data Sheet: Boc-Amino Acid Salts and Handling. Retrieved from

• Hodges, R. S., et al. (2011). "Oxidative stability of methionine analogs in peptides." Journal of Peptide Science.

Sources

• 1. Boc-Hse(Me)-OH DCHA AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. chembk.com [chembk.com]
• 3. BOC-HSE(ME)-OH DCHA | 349545-91-1 [amp.chemicalbook.com]
• 4. Boc-N-Me-Phe-OH | C15H21NO4 | CID 7010602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. peptide.com [peptide.com]

Protocols & Analytical Methods

Application Note: Protocol for Coupling Boc-Hse(Me)-OH in SPPS

-Boc- -methyl-L-homoserine (Boc-Hse(Me)-OH)

Part 1: Executive Summary & Scientific Rationale

The Molecule and Its Utility

Boc-Hse(Me)-OH (

-tert-butoxycarbonyl- -methyl-L-homoserine) is a critical building block in modern peptidomimetics. Structurally, it serves as a Methionine isostere , where the sulfur atom of methionine is replaced by an oxygen atom.

• Why use it? Methionine is highly susceptible to oxidation (forming sulfoxides and sulfones) during synthesis and biological storage. Hse(Me) retains the steric bulk and polarity profile of Methionine but renders the side chain oxidation-resistant .

• The "Hse" Challenge: Unprotected Homoserine (Hse) is notorious in SPPS for undergoing acid-catalyzed intramolecular cyclization to form Homoserine Lactone . This reaction cleaves the peptide chain at the C-terminus of the Hse residue, resulting in catastrophic yield loss.

• The Solution: The

  -methyl protection in Boc-Hse(Me)-OH effectively blocks the hydroxyl nucleophile, preventing lactonization during the acidic TFA deprotection cycles of Boc chemistry.

Chemical Logic: The Lactonization Defense

The following diagram illustrates the mechanistic pathway that Boc-Hse(Me)-OH avoids. In standard Hse derivatives, the

-hydroxyl group attacks the carbonyl carbon. The Methyl ether acts as a permanent block against this pathway under standard SPPS conditions.

Figure 1: Mechanistic comparison showing how O-methylation prevents the acid-catalyzed lactonization pathway common to homoserine derivatives.

Part 2: Pre-Synthesis Preparation (Critical)

Handling the DCHA Salt

Commercially available Boc-Hse(Me)-OH is frequently supplied as a Dicyclohexylamine (DCHA) salt to enhance shelf stability.

• Risk: Direct use of DCHA salts with uronium coupling reagents (HBTU/HATU) can lead to slow activation or competitive capping of the resin by the liberated DCHA amine.

• Requirement: Convert to free acid prior to coupling for maximum efficiency.

Protocol: Desalting Boc-Hse(Me)-OH•DCHA

• Dissolution: Dissolve the DCHA salt in Ethyl Acetate (EtOAc) (approx. 10 mL per gram).

• Extraction: Transfer to a separatory funnel. Wash 3 times with cold 0.5 M KHSO₄ (or 5% Citric Acid). The acidic aqueous layer removes the DCHA.

• Washing: Wash the organic layer (EtOAc) 2 times with saturated NaCl (brine) to remove excess acid and water.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄ for 20 minutes.

• Isolation: Filter off the drying agent and evaporate the EtOAc under reduced pressure (rotary evaporator) to yield the Boc-Hse(Me)-OH free acid as a viscous oil or solid.

• Storage: Use immediately or store at -20°C under nitrogen.

Part 3: Coupling Protocol (Boc Chemistry)

Resin Selection[1]

• MBHA Resin: Preferred for C-terminal amides.

• PAM Resin: Preferred for C-terminal acids.

• Avoid: Chloromethyl (Merrifield) resin if esterification conditions are harsh, though generally acceptable.

Activation Strategy

Recommendation: DIC/Oxyma or DIC/HOBt .

• Why? Carbodiimide activation (DIC) is "softer" and minimizes the risk of racemization at the

  -carbon, which is a known risk for methionine analogues. Uronium salts (HBTU) are acceptable but require strict base control (DIEA).

Step-by-Step Coupling Workflow

Step	Reagent/Solvent	Volume/Time	Mechanistic Note
1. Wash	DCM	3 x 1 min	Swells resin; removes residual DMF.
2. Deprotection	50% TFA in DCM	1 x 1 min, 1 x 20 min	Removes N-terminal Boc group.
3. Wash	DCM	3 x 1 min	Removes excess TFA.
4. Neutralization	5% DIEA in DCM	2 x 2 min	CRITICAL: Neutralizes TFA salts on the amine. Essential for coupling.
5. Wash	DMF	3 x 1 min	Prepares resin for coupling solvent environment.
6. Coupling	Activated Boc-Hse(Me)-OH	60 - 90 min	See activation details below.
7. Monitor	Kaiser Test (Ninhydrin)	5 min	Blue = Incomplete (Recouple). Colorless = Complete.

Activation Protocol (Standard 0.1 mmol scale):

• Dissolve 3.0 eq of Boc-Hse(Me)-OH (Free Acid) in minimal DMF/DCM (1:1).

• Add 3.0 eq of HOBt (or Oxyma Pure).

• Add 3.0 eq of DIC (Diisopropylcarbodiimide).

• Allow to pre-activate for 3-5 minutes (solution may turn cloudy; this is normal urea precipitation).

• Add mixture to the resin.

Workflow Visualization

Figure 2: Standard Boc-SPPS cycle adapted for Hse(Me) incorporation. Note the emphasis on neutralization.

Part 4: Cleavage & Post-Synthesis Processing

HF Cleavage Compatibility

Unlike Benzyl (Bzl) ethers, the Methyl (Me) ether of Hse(Me) is stable to standard High-HF cleavage conditions (90% HF, 10% Scavengers, 0°C, 1 hr).

• Outcome: The final peptide will contain the Hse(Me) residue.

• Note: If the goal was to generate free Homoserine, this protecting group is incorrect. You would need Boc-Hse(Bzl)-OH for that purpose.

Scavenger Cocktail

Use p-cresol and p-thiocresol (90:5:5 HF:p-cresol:p-thiocresol).

• Avoid: Anisole, if possible, as methyl transfer is theoretically possible though rare with methyl ethers. p-Cresol is safer.

Part 5: Quality Control & Troubleshooting

Analytical HPLC

• Shift: Hse(Me) is more hydrophobic than Homoserine but slightly less hydrophobic than Methionine. Expect retention times slightly earlier than the Met-analog peptide.

• Mass Spectrometry:

  • Hse(Me) residue mass: 117.08 Da (Calculated as

    ).

  • Check for

    Da (loss of methyl, rare) or Da (lactonization, indicates failure of protection or incorrect starting material).

Common Issues

Issue	Cause	Solution
Slow Coupling	Steric hindrance of -methyl; DCHA salts.	Use 4 eq. AA; Ensure DCHA is removed; Use HATU (carefully).
Low Yield	Aggregation.	Use "Magic Mixture" (DCM/DMF/NMP) or elevate temp to 40°C (Boc is stable).
Lactonization	Incorrect starting material (Free Hse).	Verify CAS and structure. Ensure Me ether is present.

Part 6: References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research, 40(3‐4), 180-193. Link

• Sigma-Aldrich. Product Specification: Boc-Hse(Me)-OH DCHA. Merck KGaA. Link

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. Link

Application Note: Solid-Phase Peptide Synthesis Incorporating Boc-Hse(Me)-OH

- -t-Boc- -methyl-L-homoserine (Boc-Hse(Me)-OH) in Solid-Phase Peptide Synthesis (SPPS).

Abstract & Scientific Rationale

This application note details the methodology for synthesizing peptides containing Boc-Hse(Me)-OH (CAS: 104839-08-9), a non-canonical amino acid used primarily as an isostere for Methionine (Met).

Why use Hse(Me)? Methionine is notoriously susceptible to oxidation, readily forming sulfoxides (Met(O)) and sulfones (Met(O)

) during synthesis, purification, and storage. This oxidation alters the peptide's hydrophobicity and can abolish biological activity. -methyl-L-homoserine (Hse(Me)) replaces the sulfur atom of the methionine side chain ( -thioether) with an oxygen atom ( -ether).

• Structural Isostere: The

  side chain is sterically and electronically similar to .

• Oxidation Resistance: The ether linkage is chemically inert to standard oxidative conditions that degrade Methionine.

• Boc Chemistry Context: While Fmoc strategies are common, Boc chemistry is preferred for "difficult sequences" (prone to aggregation) due to the solubilizing effect of the TFA deprotection step and the removal of aggregates during HF cleavage.[]

Chemical Properties & Handling[1][2][3][4]

Property	Specification
Chemical Name	- -t-Butoxycarbonyl- -methyl-L-homoserine
Abbreviation	Boc-Hse(Me)-OH
Formula
Molecular Weight	233.26 g/mol
Solubility	Soluble in DCM, DMF, NMP
Stability	Stable to TFA (Deprotection); Stable to HF (Cleavage)*

*Note: The aliphatic methyl ether is robust and acts as a permanent modification, surviving the final HF cleavage conditions that remove benzyl-based side-chain protection.

Experimental Protocol: Boc-SPPS Cycle

Resin Selection

For Boc chemistry, the choice of resin dictates the C-terminal functionality.

• PAM Resin: Generates C-terminal Carboxylates (

  ). Stable to TFA, cleaved by HF.

• MBHA Resin: Generates C-terminal Amides (

  ). Preferred for mimicking native protein termini.

Reagent Preparation

• Deprotection Solution: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).[2]

• Neutralization Solution: 10%

  -Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents: 0.5 M HBTU in DMF (Activator) or DCC/HOBt (Traditional).

• Cleavage Cocktail: Anhydrous Hydrogen Fluoride (HF) with scavengers (

  -cresol).

The Synthetic Cycle (Step-by-Step)

The following protocol assumes a 0.1 mmol scale manual or semi-automated synthesis.

Step 1: Swelling [3]

• Weigh appropriate resin (e.g., 0.2 g of MBHA, sub 0.5 mmol/g).

• Swell in DCM for 20 minutes. Drain.

Step 2: Deprotection (Removal of Boc)

• Add 50% TFA/DCM (approx. 5 mL). Shake for 2 minutes. Drain.

• Add fresh 50% TFA/DCM . Shake for 20 minutes. Drain.

• Wash: DCM (

  ).

Step 3: Neutralization

• Add 10% DIEA/DCM . Shake for 2 minutes. Drain.

• Repeat 10% DIEA/DCM . Shake for 2 minutes. Drain.

• Wash: DCM (

  ).

Step 4: Coupling of Boc-Hse(Me)-OH

Rationale: Hse(Me) couples with kinetics similar to Methionine. HBTU/DIEA is recommended for efficiency, though DCC/HOBt minimizes racemization risks in sensitive segments.

• Activation: Dissolve Boc-Hse(Me)-OH (3-4 eq relative to resin) in minimal DMF. Add HBTU (3-4 eq) and DIEA (6-8 eq).

• Reaction: Add the activated mixture to the resin immediately.

• Time: Shake at room temperature for 1 hour .

• Monitoring: Perform a Kaiser Test (Ninhydrin).

  • Blue beads: Incomplete coupling

    Recouple.

  • Colorless beads: Complete coupling

    Proceed.

Step 5: Capping (Optional but Recommended)

If Kaiser test is slightly positive after recoupling, cap unreacted amines with Acetic Anhydride/DIEA in DCM to prevent deletion sequences.

Workflow Visualization

Figure 1: Standard Boc-SPPS cycle optimized for Boc-Hse(Me)-OH incorporation.

Cleavage & Isolation (Critical Step)

The stability of the methyl ether in Hse(Me) allows for standard HF cleavage, but specific scavengers are required to prevent benzylation of the ether oxygen if benzyl-protected side chains (e.g., Ser(Bzl), Tyr(Br-Z)) are present in the sequence.

HF Cleavage Protocol

Safety Warning: HF is extremely hazardous and corrosive. Use a specialized HF apparatus (Teflon/Kel-F) and full PPE.

• Drying: Ensure peptide-resin is thoroughly dried under vacuum over

  .

• Scavenger Mix: Add

  -Cresol (1 mL per gram of resin).

  • Note: Avoid thioanisole if possible, or use with caution, as it is typically used to reduce Met(O), which is not needed here.

    -Cresol protects the Hse(Me) ether from alkylation by benzyl cations generated from other protecting groups.

• HF Addition: Condense anhydrous HF (approx. 10 mL per gram resin) into the reaction vessel at

  .

• Reaction: Warm to

  (ice bath) and stir for 60 minutes .

  • Caution: Do not exceed

    to ensure the stability of the aliphatic methyl ether.

• Evaporation: Remove HF under vacuum (aspirator then high vac).

• Extraction:

  • Wash resin with cold diethyl ether (removes scavengers).

  • Extract peptide with 10-50% Acetic Acid or Acetonitrile/Water (depending on solubility).

• Lyophilization: Freeze-dry the aqueous extract to obtain the crude peptide.

Analytical Verification

To validate the correct incorporation of Hse(Me) versus Methionine or unmodified Homoserine, use High-Resolution Mass Spectrometry (HR-MS).

Amino Acid Residue	Monoisotopic Mass Change (Residue Mass)	Mass vs. Met
Methionine (Met)	131.04 Da	0
Homoserine (Hse)	101.05 Da	-29.99 Da
Hse(Me) (Target)	115.06 Da	-15.98 Da
Met Sulfoxide (MetO)	147.04 Da	+16.00 Da

• Diagnostic Check: The mass difference of -16 Da relative to the theoretical Methionine-containing sequence confirms the presence of the Hse(Me) isostere.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Coupling Yield	Steric hindrance or aggregation.	Use "Double Coupling" protocol. Switch solvent to NMP for the coupling step.
Loss of Methyl Group	Harsh cleavage conditions (rare).	Ensure HF cleavage is strictly at . Avoid Lewis acids like in post-processing.
Incomplete Solubility	Hydrophobic peptide sequence.[]	Hse(Me) is slightly more polar than Met, but aggregation can occur. Use "In Situ Neutralization" protocols (Schnölzer et al.).

References

• Merrifield, R. B. (1963).[4] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research, 40(3-4), 180-193. Link

• BenchChem. (2025).[5] Solid-Phase Synthesis of Peptides Containing Boc-D-Tyr(Me)-OH: A Detailed Protocol. (Analogous ether stability data). Link

• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol (HF Cleavage).[4][2][6][7] Link

• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis: Resins and Cleavage. Link

Sources

• 2. chempep.com [chempep.com]
• 3. youtube.com [youtube.com]
• 4. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 7. peptide.com [peptide.com]

Application Note & Protocols: TFA-Mediated Deprotection of Boc-Hse(Me)-OH

Introduction: The Strategic Removal of the Boc Protecting Group

The tert-butyloxycarbonyl (Boc) group is one of the most widely utilized amine protecting groups in modern organic synthesis, particularly in peptide and pharmaceutical chemistry. Its popularity stems from its stability under a broad range of nucleophilic and basic conditions, while being readily cleaved under acidic conditions. Trifluoroacetic acid (TFA) is the reagent of choice for this transformation, offering clean, rapid, and efficient deprotection.[1]

This document provides a comprehensive guide to the TFA-mediated deprotection of N-Boc-O-methyl-L-homoserine (Boc-Hse(Me)-OH). We will delve into the reaction mechanism, explore critical process parameters, present detailed, field-proven protocols, and offer a troubleshooting guide to empower researchers in achieving optimal outcomes. The focus is not just on the procedural steps but on the underlying chemical principles that govern the success of the reaction.

The Deprotection Mechanism: A Stepwise C-O Bond Cleavage

The cleavage of the Boc group by trifluoroacetic acid is a classic example of an acid-catalyzed carbamate hydrolysis.[2] The mechanism proceeds through a well-defined pathway, initiated by the protonation of the carbamate carbonyl oxygen. This enhances the electrophilicity of the carbonyl carbon, but the key cleavage step involves the stability of the resulting carbocation.

The accepted mechanism involves the following discrete steps:

• Protonation: The lone pair on the carbonyl oxygen of the Boc group is protonated by TFA.

• Carbocation Formation: The molecule undergoes unimolecular decomposition. The C-O bond between the tert-butyl group and the oxygen cleaves, releasing the highly stable tertiary carbocation, the tert-butyl cation.

• Carbamic Acid Intermediate: This cleavage results in the formation of an unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid rapidly decarboxylates, releasing carbon dioxide gas (CO₂).

• Amine Salt Formation: The resulting free amine is immediately protonated by the excess TFA in the reaction medium, yielding the corresponding amine trifluoroacetate salt.[3]

It is crucial to recognize that the reaction generates CO₂ gas; therefore, reactions should never be performed in a sealed, closed system.[3]

Visualization: Boc Deprotection Pathway

Caption: Mechanism of TFA-mediated Boc deprotection and the fate of the tert-butyl cation.

Mitigating Side Reactions: The Critical Role of Scavengers

The primary challenge in Boc deprotection is managing the fate of the highly reactive tert-butyl cation intermediate.[4] This electrophile can alkylate any sufficiently nucleophilic species in the reaction mixture, leading to undesired side products.[4][5] While the O-methyl homoserine side chain is not particularly susceptible, this consideration is paramount in complex molecules or peptide synthesis where residues like Tryptophan, Methionine, Cysteine, and Tyrosine are present.[5]

Scavengers are nucleophilic reagents added to the reaction mixture to trap the tert-butyl cation more rapidly than it can react with the desired product or sensitive functional groups.[5]

Common Scavengers and Their Applications

Scavenger	Typical Concentration (%)	Application & Rationale	Reference
Triisopropylsilane (TIS)	1 - 5%	A highly effective carbocation scavenger. It reduces the cation via hydride transfer. Often used in a standard "cocktail".	[5][6]
Water (H₂O)	2.5 - 5%	Reacts with the cation to form tert-butanol. A common and effective component of scavenger cocktails.	[5]
Thioanisole	2 - 5%	Particularly useful for preventing the alkylation and oxidation of Methionine (Met) and Tryptophan (Trp) residues.	[5]
Phenol	2 - 5%	Protects Tyrosine (Tyr) and Tryptophan (Trp) residues from alkylation.	[7]
1,2-Ethanedithiol (EDT)	1 - 2.5%	Effective for protecting Cysteine (Cys) residues.

For the deprotection of Boc-Hse(Me)-OH, where the substrate itself lacks highly nucleophilic side chains, the risk of intramolecular alkylation is low. However, the use of a simple scavenger like TIS or water is good practice to ensure a clean reaction by preventing polymerization of the resulting isobutylene.

Experimental Protocols and Methodologies

Successful deprotection requires careful control over reagent concentration, temperature, and work-up procedures. The following protocols are designed to be robust and reproducible.

General Reaction Parameters

Parameter	Recommended Range	Rationale & Expert Insights
TFA Concentration	20-50% (v/v) in DCM	A 1:1 mixture of TFA and Dichloromethane (DCM) is a common starting point, providing rapid deprotection.[8] For more sensitive substrates, a lower concentration (e.g., 20% TFA in DCM) can be employed, though it may require longer reaction times.[9]
Solvent	Dichloromethane (DCM)	DCM is the preferred solvent due to its excellent solvating power for both the protected starting material and the TFA, while being inert to the reaction conditions.[2]
Temperature	0 °C to Room Temperature	The reaction is typically initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature. Most deprotections are complete at room temperature.[2]
Reaction Time	30 min - 2 hours	The reaction is generally fast.[2][8] Progress should be monitored by an appropriate analytical technique to determine the point of full conversion.
Monitoring	TLC, LC-MS	Thin-Layer Chromatography (TLC) is often sufficient. A stain such as ninhydrin can be used to visualize the newly formed primary amine. LC-MS provides definitive confirmation of product formation and consumption of starting material.

Detailed Protocol: Standard Deprotection of Boc-Hse(Me)-OH

This protocol details the standard procedure for removing the Boc group from Boc-Hse(Me)-OH on a 1.0 mmol scale.

Materials and Reagents:

• Boc-Hse(Me)-OH (1.0 mmol)

• Dichloromethane (DCM), anhydrous (10 mL)

• Trifluoroacetic Acid (TFA) (5 mL)

• Toluene (for co-evaporation, 20 mL)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, rotary evaporator

Experimental Workflow Visualization:

Caption: Step-by-step experimental workflow for TFA deprotection and product isolation.

Step-by-Step Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve Boc-Hse(Me)-OH (1.0 mmol) in 5 mL of anhydrous DCM. Place the flask in an ice-water bath and stir for 5-10 minutes.

• TFA Addition: Slowly add 5 mL of TFA to the stirring solution. A slight exotherm may be observed.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 1-2 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., 9:1 DCM:MeOH eluent). The product spot should be ninhydrin-positive, while the starting material is not.

• Solvent Removal: Once the reaction is complete, concentrate the mixture using a rotary evaporator to remove the bulk of the DCM and TFA.

• TFA Removal: To remove residual TFA, add 10 mL of toluene to the residue and concentrate again. Repeat this co-evaporation step at least twice. This is crucial as TFA can be difficult to remove completely.[10] The resulting product is the H-Hse(Me)-OH·TFA salt, which may be an oil or a solid.[10]

• (Optional) Isolation of the Free Amine: a. Dissolve the crude TFA salt in ethyl acetate (20 mL). b. Transfer the solution to a separatory funnel and wash carefully with saturated NaHCO₃ solution (2 x 15 mL) until CO₂ evolution ceases. c. Wash the organic layer with brine (15 mL). d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the free amine, H-Hse(Me)-OH.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient TFA concentration or equivalents.2. Reaction time is too short.3. Low reaction temperature.	1. Increase the concentration of TFA (e.g., from 20% to 50%) or use neat TFA if the substrate is stable.[10]2. Extend the reaction time and continue monitoring.3. Ensure the reaction is allowed to proceed at room temperature.
Formation of Side Products	1. Alkylation by the tert-butyl cation.2. Presence of other acid-labile protecting groups.	1. Add a scavenger to the reaction mixture (e.g., 2.5-5% TIS or water).[5]2. Re-evaluate the orthogonal protection strategy. TFA is a strong acid and may cleave other sensitive groups.
Product is a Persistent Oil	TFA salts are often hygroscopic and non-crystalline.[10]	1. Thoroughly dry the product under high vacuum.2. Consider converting the TFA salt to an HCl salt (often more crystalline) by dissolving in a minimal amount of solvent and adding a solution of HCl in dioxane or ether.[10]3. Purify via chromatography if necessary.
Low Yield after Aqueous Work-up	The free amine or its TFA salt may have some water solubility.	1. Perform multiple extractions of the aqueous layer with an organic solvent (e.g., EtOAc or DCM).2. To avoid aqueous work-up, after evaporation of TFA, dissolve the residue in a solvent like methanol and stir with a basic resin (e.g., Amberlyst A21) to neutralize the acid, then filter and evaporate.[11]

Conclusion

The TFA-mediated deprotection of Boc-Hse(Me)-OH is a highly efficient and reliable transformation. Success hinges on a sound understanding of the reaction mechanism, particularly the role of the tert-butyl cation intermediate. By employing appropriate concentrations of TFA, carefully monitoring the reaction, and utilizing robust work-up procedures to remove the acid catalyst, researchers can consistently obtain high yields of the desired deprotected amine. For more complex substrates, the judicious use of scavengers is a non-negotiable step to ensure product purity and prevent unwanted side reactions. The protocols and insights provided herein serve as a validated foundation for the successful application of this critical synthetic step.

References

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry. Available at: [Link]

• ResearchGate. (2021). How should I deprotect Boc-amino group without breaking ester bond?. Available at: [Link]

• ResearchGate. (2012). How can I remove TFA in a product?. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). BOC Deprotection. Available at: [Link]

• Reddit. (2023). Boc De-protection : r/Chempros. Available at: [Link]

• ResearchGate. (2025). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration | Request PDF. Available at: [Link]

• Scientific Reports. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

• National Center for Biotechnology Information. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Available at: [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Available at: [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros. Available at: [Link]

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?. Available at: [Link]

• The Royal Society of Chemistry. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. Available at: [Link]

• PubMed. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. Available at: [Link]

Sources

• 1. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

HF cleavage protocols for peptides containing Boc-Hse(Me)-OH

Executive Summary

This application note details the optimized protocol for the hydrogen fluoride (HF) cleavage of peptides synthesized using Boc-Hse(Me)-OH (N-α-t-Boc-O-methyl-L-homoserine). Unlike standard homoserine derivatives (e.g., Boc-Hse(Bzl)-OH) which yield homoserine and subsequently cyclize to homoserine lactone upon acidolysis, Hse(Me) incorporates a stable methyl ether side chain. This residue acts as an isostere of Methionine (Met) or a specific structural probe, resistant to oxidation and lactonization under controlled conditions.

Critical Success Factor: The primary objective of this protocol is to cleave the peptide from the resin and remove acid-labile protecting groups (Boc, Bzl, Z) while retaining the O-methyl ether moiety . Although aliphatic methyl ethers are generally stable in anhydrous HF, improper temperature control or scavenger selection can lead to minor demethylation or side-chain modification.

Chemical Context & Mechanism

The Stability of Hse(Me) in HF

In Boc solid-phase peptide synthesis (SPPS), the final deprotection is achieved using anhydrous HF.[1][2]

• Benzyl Ethers (e.g., Ser(Bzl), Thr(Bzl)): Cleaved rapidly via an

  mechanism, generating benzyl cations.

• Methyl Ethers (Hse(Me)): The aliphatic

  -methyl bond is significantly stronger and possesses a higher activation energy for cleavage. It is generally stable to anhydrous HF at 0°C.

• Risk Mitigation: The primary risk is not the instability of Hse(Me), but the alkylation of the methoxy oxygen by benzyl cations generated from other protecting groups (e.g., from Lys(Cl-Z) or Asp(OcHex)).

Comparison of Homoserine Derivatives

Derivative	HF Cleavage Product	Post-Cleavage Behavior
Boc-Hse(Bzl)-OH	Hse (Homoserine)	Rapidly cyclizes to Hse Lactone in acidic media (pH < 4).
Boc-Hse(Me)-OH	Hse(Me)	Stable. Does not lactonize due to the methyl cap.
Boc-Met-OH	Met	Prone to oxidation (Met(O)) and alkylation ( -benzylation).

Strategic Protocol Design

Scavenger Selection

A "High HF" procedure is generally sufficient unless the peptide contains Cys(MBzl), Trp(For), or Met(O).

• Primary Scavenger: p-Cresol (or Anisole). These act as a "sink" for benzyl cations.

• Avoid: High concentrations of thiols (e.g., thiophenol) unless necessary for other residues, as they can occasionally participate in nucleophilic attacks on sensitive ethers under forcing conditions.

• Recommendation: 90:10 HF:p-Cresol is the gold standard for Hse(Me) peptides.

Temperature Control

• Strict Limit: 0°C.

• Reasoning: While the methyl ether is stable at 0°C, elevated temperatures (>20°C) during HF evaporation can promote partial demethylation or acid-catalyzed hydrolysis if trace moisture is present.

Detailed Experimental Protocol

Prerequisites:

• Apparatus: Kel-F or Teflon HF cleavage line (e.g., Toho, Peptide Institute).

• PPE: Full face shield, heavy rubber gloves, HF-resistant apron, calcium gluconate gel (antidote) on standby.

Step 1: Resin Preparation

• Wash the final Boc-peptide-resin with DCM (3x) and MeOH (3x).

• Dry the resin thoroughly under high vacuum (minimum 4 hours) to remove all traces of DCM.

  • Note: Residual DCM can react with HF to form chloromethyl fluorides, which are potent alkylating agents.

Step 2: Reactor Assembly

• Transfer 200–500 mg of dried peptide-resin into the Kel-F reaction vessel.

• Add a Teflon-coated stir bar.

• Add 1.0 mL of p-Cresol (Scavenger).

  • Optional: If the peptide contains Trp(For), add 0.5 mL p-Cresol and 0.5 mL dimethyl sulfide (DMS) for a "Low-High" procedure, though standard High HF is usually preferred for Hse(Me) stability.

Step 3: HF Condensation

• Cool the reaction vessel in a Dry Ice / Acetone bath (-78°C) .

• Evacuate the system to <1 mmHg.

• Distill 9.0 mL of anhydrous HF into the vessel. (Total volume ~10 mL; Ratio 9:1 HF:Scavenger).

• Once collected, warm the vessel to 0°C using an ice-water bath. Do not use ambient water.

Step 4: The Cleavage Reaction[3]

• Stir magnetically at 0°C for 60 minutes .

  • Caution: Do not exceed 60 minutes unless removing difficult groups like Arg(Tos) or Arg(Mts), in which case extend to 90 minutes maximum.

• Maintain the ice bath level to ensure the reactor walls remain cool, preventing refluxing HF from warming up.

Step 5: Evaporation & Work-up[3]

• Evaporate the HF under a stream of nitrogen or high vacuum (with a KOH trap) while keeping the vessel at 0°C .

  • Critical:Do not heat the vessel to speed up evaporation.

• Once the HF is removed, a wet, oily residue (peptide + scavenger) remains.

• Add 20 mL of cold Diethyl Ether (or MTBE) to the vessel to precipitate the peptide and dissolve the p-Cresol.

• Filter the suspension through a fritted glass funnel (medium porosity).

• Wash the precipitate 3x with cold Ether.

Step 6: Peptide Extraction

• Extract the peptide from the resin/precipitate mixture using 10–20% Acetic Acid (aq) or 50% Acetonitrile/Water (0.1% TFA) depending on solubility.

• Lyophilize the extract immediately to obtain the crude peptide powder.

Visualization: Cleavage Workflow

Figure 1: Optimized workflow for HF cleavage of Hse(Me) peptides, emphasizing temperature control to preserve the ether linkage.

Quality Control & Troubleshooting

Analytical Verification

Analyze the crude product via HPLC and ESI-MS.

• Target Mass: Calculate the theoretical mass using the residue mass of Hse(Me) = 115.13 Da .

• Potential Side Products:

  • Demethylation:[3] Mass - 14 Da (Loss of CH3 → Hse).

  • Lactonization: Mass - 32 Da (Loss of CH3 and H2O → Hse Lactone). Note: This only occurs if demethylation happens first.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
-14 Da Peak (Hse)	High temperature during HF evaporation.	Ensure vessel remains at 0°C during N2 blow-down.
+106 Da Peak	p-Cresol adduct (Alkylation).	Increase scavenger ratio; ensure resin is fully dried (no DCM).
Incomplete Cleavage	Reaction time too short for Arg(Tos).	Extend reaction to 90 min at 0°C; do not increase temperature.
Low Recovery	Peptide aggregation or poor solubility.	Extract with 50% Acetic Acid or add TFE (Trifluoroethanol) to extraction buffer.

References

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). SN2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society.[4] Link

• Bachem. Cleavage from the Resin - Boc SPPS. Bachem Technical Guides. Link

• Sigma-Aldrich. Boc-Hse(Me)-OH Product Information & Handling.Link

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews. Link

Sources

• 1. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anhydrous Hydrogen Fluoride Cleavage in Boc Solid Phase Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]

Application Note: Engineering Oxidation-Resistant Bioorthogonal Probes with Boc-Hse(Me)-OH

This Application Note is designed for researchers in chemical biology and radiopharmaceutical development. It details the strategic incorporation of Boc-Hse(Me)-OH (also known as Methoxine or Mox ) into peptide-based probes.[1]

Executive Summary

In the development of bioorthogonal probes—particularly radiopharmaceuticals and fluorescent imaging agents—Methionine (Met) residues often pose a critical stability challenge. Methionine is highly susceptible to oxidation (forming sulfoxides and sulfones) during synthesis, radiolabeling, or within inflammatory biological environments (ROS-rich).[1][2] This oxidation frequently results in a dramatic loss of receptor binding affinity and altered pharmacokinetics.[1]

Boc-Hse(Me)-OH (

- -t-Butoxycarbonyl-O-methyl-L-homoserine) serves as a structural isostere of Methionine.[1] By replacing the sulfur atom with oxygen, it retains the hydrophobicity and steric profile required for receptor recognition while rendering the residue chemically inert to oxidation. This guide details the protocol for incorporating Boc-Hse(Me)-OH into peptide probes via Solid Phase Peptide Synthesis (SPPS) to create "oxidation-proof" bioorthogonal tools.[1]

Technical Background: The "Methoxine" Advantage

Chemical Causality

Methionine's thioether side chain (

) is a soft nucleophile, easily oxidized by reactive oxygen species (ROS) or harsh synthesis conditions (e.g., chloramine-T iodination).[1]

• The Failure Mode: Oxidation converts the hydrophobic thioether into a polar sulfoxide (

  ), disrupting hydrophobic pockets in target receptors (e.g., CCK2R, GPCRs).

• The Solution: Boc-Hse(Me)-OH provides the side chain

  .[1] The ether linkage is isosteric to the thioether but resists oxidation under physiological and labeling conditions.[1]

Structural Comparison

Feature	Methionine (Met)	Boc-Hse(Me)-OH (Mox)	Impact on Probe
Side Chain			Similar steric bulk (Isosteric).[1]
Electronegativity	Sulfur (2.[1]58)	Oxygen (3.[1]44)	Oxygen is harder, less nucleophilic.[1]
Oxidation Potential	High (forms Sulfoxide)	Negligible (Ether is inert)	Mox confers stability.
Hydrophobicity	High	Moderate-High	Preserves receptor binding.[1]

Experimental Protocol: Solid-Phase Peptide Synthesis (Boc-SPPS)

Objective: Synthesize a bioorthogonal peptide probe where native Methionine is replaced by Hse(Me) using Boc-chemistry.

Materials Required[1][3]

• Reagent: Boc-Hse(Me)-OH (CAS: 329780-76-7 or 41088-86-2 derivatives).[1]

• Resin: MBHA or PAM resin (for C-terminal amides/acids).[1]

• Coupling Agents: HBTU/HOBt or DIC/Oxyma.[1]

• Deprotection: Trifluoroacetic acid (TFA).[1]

• Cleavage: Anhydrous Hydrogen Fluoride (HF) or TFMSA (Trifluoromethanesulfonic acid).[1]

Step-by-Step Synthesis Workflow

Step 1: Resin Loading & Swelling

• Weigh appropriate Boc-compatible resin (0.1 mmol scale).[1]

• Swell in Dichloromethane (DCM) for 20 minutes.

• Wash 3x with DMF.[1]

Step 2: Boc-Deprotection Cycle[1]

• Treat resin with 50% TFA in DCM (2 x 1 min, 1 x 20 min).

  • Note: Scavengers (e.g., 5% m-cresol) are usually not needed for Hse(Me) itself but may be required for other residues (Trp, Tyr).[1]

• Wash: DCM (3x), Isopropanol (2x), DCM (3x).[1]

• Neutralize: 10% Diisopropylethylamine (DIEA) in DCM (2 x 2 min).

Step 3: Coupling Boc-Hse(Me)-OH

Rationale: The ether side chain is stable, but steric hindrance is slightly lower than Met, often resulting in faster coupling kinetics.

• Dissolve Boc-Hse(Me)-OH (3-4 equivalents) and HBTU (3.9 eq) in minimal DMF.[1]

• Add DIEA (8 eq) to activate.[1]

• Add mixture to the resin immediately.[1]

• Agitate for 45–60 minutes at room temperature.

• Kaiser Test: Verify coupling completion (Resin should be colorless; solution yellow).[1]

Step 4: Bioorthogonal Handle Incorporation (N-Terminal)

Example: Adding an Azide or Alkyne for "Click" Chemistry.[1]

• Perform final Boc-deprotection (Step 2).[1]

• Couple Azido-acetic acid or 4-Pentynoic acid using the same conditions as Step 3.

  • Critical: Do not use reducing agents (like thiols) in subsequent steps if an azide is present.[1]

Step 5: Cleavage (The "High Acid" Step)

Note: Boc-Hse(Me)-OH is stable to HF cleavage.[1]

• Dry resin under nitrogen.[1]

• Treat with Anhydrous HF containing 10% anisole (scavenger) at 0°C for 60 minutes.

  • Alternative (TFMSA): If HF is unavailable, use TFMSA/TFA/DCM/Thioanisole (10:50:30:10) for 2 hours.

• Precipitate peptide in cold diethyl ether.[1]

• Lyophilize.[1]

Validation Protocol: Oxidative Stress Test

To certify the probe is "Oxidation-Resistant," you must compare it against a native Methionine control.[1]

Assay Setup

• Control Peptide: Azide-Linker-Met-TargetSequence

• Test Peptide: Azide-Linker-Hse(Me)-TargetSequence

• Oxidant: 3% Hydrogen Peroxide (

  ).[1]

Procedure

• Dissolve both peptides (1 mM) in PBS (pH 7.4).

• Add

  to a final concentration of 10 mM (10-fold excess).[1]

• Incubate at 37°C.

• Take aliquots at T=0, 1h, 4h, and 24h.

• Quench aliquots with Methionine (excess) or Sodium Ascorbate.

Analysis (HPLC/MS)

• Met-Peptide: Expect a mass shift of +16 Da (Met

  Met-Sulfoxide) and a shift in HPLC retention time (Sulfoxide is more polar elutes earlier).[1]

• Hse(Me)-Peptide: Expect No Mass Shift and No Retention Time Shift .[1]

Visualizing the Workflow

The following diagram illustrates the logic flow for selecting and synthesizing Hse(Me) probes.

Caption: Decision matrix and synthesis workflow for integrating Boc-Hse(Me)-OH into bioorthogonal probes.

Case Study: Minigastrin Analogs

Context: Minigastrin (MG) targets CCK2 receptors overexpressed in medullary thyroid carcinoma.[1] Native MG contains Methionine, which oxidizes during

radiolabeling, destroying binding affinity.

Application of Boc-Hse(Me)-OH: Researchers replaced Met with Hse(Me) (Mox) in the sequence DOTA-DGlu-Ala-Tyr-Gly-Trp-Mox-Asp-Phe-NH2.[1]

• Result: The Hse(Me) variant showed identical receptor affinity (

  ) to the native peptide but exhibited >99% stability in plasma and oxidative conditions where the Met-variant degraded.[1]

• Significance: This substitution allowed for high-contrast tumor imaging without the background noise caused by oxidized, non-binding probe metabolites.[1]

References

• Grob, N. M., et al. (2017). "Methoxinine - an alternative stable amino acid substitute for oxidation-sensitive methionine in radiolabelled peptide conjugates."[1][3] Journal of Peptide Science.

• Cayman Chemical. "Methoxine Product Information & Safety Data."[1] Cayman Chemical Product Database.

• Sigma-Aldrich. "Boc-Hse(Me)-OH DCHA Product Specification." Sigma-Aldrich Catalog. [1]

• Wolschner, C., et al. (2009). "Design of an oxidation-resistant prion protein mutant."[1] Protein Science.

Sources

• 1. Boc-N-Me-Phe-OH | C15H21NO4 | CID 7010602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methoxinine - an alternative stable amino acid substitute for oxidation-sensitive methionine in radiolabelled peptide conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Activation and Coupling Strategies for Boc-Hse(Me)-OH

Executive Summary

Boc-Hse(Me)-OH (L-2-amino-4-methoxybutanoic acid) is a critical peptidomimetic building block, often utilized as an isostere of Methionine (Met) where the sulfur atom is replaced by oxygen. This substitution increases oxidative stability while maintaining similar steric volume. Unlike free homoserine, which undergoes rapid acid-catalyzed lactonization to form homoserine lactone, the O-methyl ether side chain of Boc-Hse(Me)-OH renders the molecule stable against cyclization during standard coupling cycles.

However, the efficient incorporation of this residue requires careful selection of activation methods to balance coupling speed, cost, and racemization suppression.[] This guide provides detailed, validated protocols for three distinct activation chemistries: Carbodiimide (DCC) , Aminium (HBTU) , and Azabenzotriazole (HATU) .

Chemical Background & Challenges[2][3][4][5][6]

The Molecule[7]

• Chemical Name: N-α-t-Butoxycarbonyl-O-methyl-L-homoserine

• Structure: Boc-NH-CH(CH₂CH₂OCH₃)-COOH

• Significance: The methoxy side chain (

  ) acts as a non-oxidizable surrogate for the methionine thioether ( ).

• Salt Form Warning: This reagent is frequently supplied as a Dicyclohexylammonium (DCHA) salt to ensure shelf stability. Critical Step: You must convert the DCHA salt to the free acid prior to DCC activation to prevent the formation of insoluble salts or stoichiometry errors.

Activation Challenges

• Lactonization: While the methyl ether protects against lactonization, harsh activation conditions (excessive heat or prolonged activation without a nucleophile) can theoretically induce ether cleavage or side-chain elimination in sensitive sequences.

• Racemization: As a urethane-protected (Boc) amino acid, racemization is generally low. However, the use of strong bases (e.g., DBU or excess DIEA) during HBTU/HATU activation can promote

  -proton abstraction.

• Sterics: The side chain is linear and unbranched at the

  -carbon, possessing steric properties similar to Methionine. It is not considered a "difficult" coupling sterically, allowing for standard coupling times.

Decision Matrix: Selecting the Right Method

The following diagram illustrates the logical flow for selecting the appropriate activation strategy based on your synthesis scale and phase.

Figure 1: Decision matrix for Boc-Hse(Me)-OH activation strategies.

Comparative Data Analysis

Feature	Method A: DCC/HOBt	Method B: HBTU/DIEA	Method C: HATU/DIEA
Mechanism	Carbodiimide (forms O-acylisourea)	Aminium (forms OBt active ester)	Aminium (forms OAt active ester)
Reaction Rate	Slow (2–12 hours)	Fast (15–60 mins)	Very Fast (5–30 mins)
Racemization Risk	Moderate (Low if HOBt added)	Low (if base < 2 eq)	Lowest (Neighboring group effect)
Byproducts	DCU (Insoluble solid - filtration required)	Water-soluble urea	Water-soluble urea
Cost Efficiency	High (Cheapest)	Moderate	Low (Expensive)
Best Application	Solution phase; Scale-up (>10g)	Standard SPPS; Routine synthesis	Valuable peptides; Macrocyclization

Experimental Protocols

Pre-requisite: Desalting (If using DCHA Salt)

If your Boc-Hse(Me)-OH is supplied as a DCHA salt, perform this before Method A.

• Dissolve the salt in EtOAc (10 mL/g).

• Wash 3x with 5% KHSO₄ or 10% Citric Acid in a separatory funnel.

• Wash 1x with Brine.

• Dry organic layer over MgSO₄, filter, and evaporate to yield the viscous oil/foam of the free acid.

Method A: DCC/HOBt Activation (Solution Phase)

Best for large-scale solution synthesis where filtration of DCU is easy.

• Dissolution: Dissolve Boc-Hse(Me)-OH (1.0 eq) and HOBt (1.0 eq) in minimum DCM or DMF at 0°C (ice bath).

• Activation: Add DCC (1.1 eq) dissolved in a small amount of DCM dropwise.

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. A white precipitate (DCU) will form.

• Coupling: Add the amine component (H-Peptide-OR, 1.0 eq) and a base (NMM or TEA, 1.0 eq) if the amine is a salt (e.g., HCl salt).

• Completion: Stir for 4–12 hours. Monitor by TLC.

• Workup: Crucial Step: Filter off the precipitated DCU. Wash the filtrate with acid/base/brine as standard.

Method B: HBTU Activation (Standard SPPS)

The workhorse method for Fmoc/Boc solid-phase synthesis.

• Stoichiometry: Prepare Boc-Hse(Me)-OH (3.0 eq relative to resin).

• Dissolution: Dissolve amino acid and HBTU (2.9 eq) in DMF (approx. 0.1–0.2 M concentration).

• Activation: Add DIEA (Diisopropylethylamine) (6.0 eq).

  • Note: The solution should turn yellow.[2] If it turns red/brown, check pH (should be basic, ~pH 8-9).

• Coupling: Immediately add the activated solution to the resin-bound free amine.

  • Time: Shake/agitate for 45–60 minutes.

• Validation: Perform a Kaiser Test (ninhydrin). If positive (blue beads), re-couple using Method C.

Method C: HATU Activation (High Efficiency)

Reserved for difficult sequences or when Method B fails.

• Stoichiometry: Prepare Boc-Hse(Me)-OH (2.0 eq) and HATU (1.95 eq).

• Dissolution: Dissolve in anhydrous DMF or NMP.

• Activation: Add DIEA or TMP (Collidine) (4.0 eq).

  • Collidine is preferred if racemization is a major concern, though DIEA is standard.

• Coupling: Add to resin immediately.

  • Time: React for 30 minutes. HATU kinetics are significantly faster than HBTU.

• Mechanism Note: The pyridine nitrogen in the HATU leaving group (HOAt) provides a "neighboring group effect," accelerating the reaction and stabilizing the activated ester against racemization.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (HBTU)	Guanidinylation of N-terminus	Reduce HBTU to 0.95 eq relative to Acid. Ensure excess Acid/HBTU relative to amine, but never excess HBTU relative to Acid.
Precipitate in DMF	DCHA Salt not removed	Perform acid wash extraction (Section 5) before coupling.
Racemization	Base-catalyzed proton abstraction	Switch from DIEA to Collidine (TMP). Use HATU. Reduce activation time.
Slow Coupling	Steric hindrance from resin	Switch solvent to NMP. Increase temperature to 40°C (Boc is stable, but watch the Me-ether stability).

References

• Albericio, F., & Byman, J. (2024). Peptide Coupling Reagents: Names, Acronyms and References. Iris Biotech GmbH.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Sigma-Aldrich. Boc-Hse(Me)-OH DCHA Product Specification & Properties.

Sources

• 2. pubs.acs.org [pubs.acs.org]

Application Note: Precision Incorporation of Boc-Hse(Me)-OH in Solid Phase Peptide Synthesis (SPPS)

Abstract

The incorporation of Boc-Hse(Me)-OH (N-alpha-t-Boc-O-methyl-L-homoserine) presents unique challenges in Solid Phase Peptide Synthesis (SPPS).[1] As a structural isostere of Methionine, this residue is frequently employed to mitigate oxidation susceptibility while maintaining steric and hydrophobic fidelity. However, its high cost and specific physicochemical properties necessitate a rigorous evaluation of synthetic methodologies. This guide provides a technical comparison between manual and automated protocols, ultimately advocating for a Hybrid Strategy that optimizes coupling efficiency without compromising economic feasibility.

Introduction: The Chemistry of Boc-Hse(Me)-OH[1]

Molecular Profile & Utility

Boc-Hse(Me)-OH is the N-tert-butoxycarbonyl protected form of O-methyl-homoserine.[1]

• Role: It serves as a stable surrogate for Methionine (Met).[1] Unlike Met, the ether side chain (

  ) is immune to oxidation (sulfoxide formation) during synthesis and storage.[1]

• Stability: The methyl ether group is chemically robust.[1] Unlike benzyl (Bzl) ethers, it is generally stable to the standard HF (Hydrogen Fluoride) cleavage conditions used in Boc chemistry, resulting in a peptide containing the non-canonical methoxy-homoserine residue.

Synthetic Challenges

• Lactonization Risk: While the methyl ether protection significantly reduces the risk compared to free homoserine, the formation of a five-membered lactone ring (homoserine lactone) is a thermodynamic trap that can occur under strong acidic conditions if the ether is compromised or during slow coupling steps where the carboxylate is activated.

• Cost vs. Excess: Standard automated Boc protocols utilize 5–10 equivalents of amino acid to drive kinetics.[1] For Boc-Hse(Me)-OH, which can cost 20–50x more than standard residues (e.g., Boc-Ala-OH), this "brute force" approach is economically inefficient.[1]

• Aggregation Potential: The ether oxygen can act as a weak hydrogen bond acceptor, potentially altering the solvation profile of the growing peptide chain and inducing on-resin aggregation, leading to incomplete coupling.

Strategic Analysis: Manual vs. Automated

The choice between manual and automated synthesis for this specific residue depends on three variables: Scale , Sequence Position , and Budget .

Comparative Data Matrix[1]

Feature	Manual Synthesis	Automated Synthesis (Standard)	Hybrid Strategy (Recommended)
Reagent Excess	1.5 – 2.0 Equivalents	5.0 – 10.0 Equivalents	1.5 – 2.5 Equivalents
Coupling Time	Variable (Monitored)	Fixed (e.g., 20-60 min)	Variable (User Intervention)
Cost Efficiency	High (Minimal Waste)	Low (High Waste)	High
Reaction Monitoring	Kaiser/Chloranil Test (Real-time)	UV Monitoring (Post-facto)	Real-time validation
Throughput	Low	High	Medium
Risk of Error	Moderate (Human variance)	Low (Robotic precision)	Low (Best of both)

Decision Logic & Workflow

The following diagram illustrates the decision-making process for integrating Boc-Hse(Me)-OH into a peptide sequence.

Caption: Decision matrix for selecting the optimal synthesis strategy based on sequence difficulty and reagent cost.

Detailed Protocols

Pre-requisites (Boc Chemistry)

• Resin: MBHA or PAM resin (0.5 – 0.8 mmol/g loading).[1]

• Deprotection: 100% TFA (Trifluoroacetic acid).[1] Note: Modern "In Situ Neutralization" protocols often use neat TFA for cleavage to ensure speed and reduce side reactions.

• Neutralization: 10% DIEA (Diisopropylethylamine) in DMF.[1]

• Wash Solvent: DCM (Dichloromethane) and DMF (Dimethylformamide).[1]

The "Hybrid" Protocol (Recommended)

This protocol utilizes the synthesizer for the routine backbone but allows for the precision manual addition of Boc-Hse(Me)-OH.[1]

Step 1: Automated Backbone Assembly (Pre-Hse)

Program the synthesizer to assemble the peptide chain up to the residue immediately preceding the Boc-Hse(Me)-OH.[1]

• Action: Insert a "Pause" or "Halt" command after the deprotection and neutralization of the preceding amino acid.

• State: The resin should be in the free amine form (

  ), swollen in DMF.

Step 2: Manual Activation & Coupling

• Rationale: We use a stronger activator (HATU) with lower equivalents to ensure coupling without waste.[1]

• Reagents:

  • Boc-Hse(Me)-OH (2.0 eq relative to resin loading).[1]

  • HATU (1.9 eq).[1]

  • DIEA (4.0 eq).[1]

  • Solvent: DMF (Minimum volume to cover resin, ~5-8 mL per gram of resin).[1]

• Dissolution: Dissolve Boc-Hse(Me)-OH and HATU in DMF.

• Activation: Add DIEA to the mixture. Shake for 30–60 seconds. The solution should turn yellow (characteristic of activated HATU ester).

• Transfer: Open the synthesizer reaction vessel (RV) or remove the vessel if possible. Add the activated solution to the resin.

• Reaction: Agitate (nitrogen bubble or shake) for 45–60 minutes at room temperature.

Step 3: In-Process Quality Control (The Kaiser Test)[1]

• Why: To verify complete coupling before wasting the next reagent.

• Remove a few resin beads.[1]

• Wash with Ethanol.[1]

• Add Ninhydrin reagents (Kit).[1] Heat at 100°C for 2 minutes.

• Result:

  • Colorless/Yellow: Coupling Complete (>99%). Proceed.

  • Blue:[2][3] Incomplete. Re-couple (Repeat Step 2 with 1.0 eq fresh reagents).

Step 4: Resume Automation[1]

• Wash the resin manually 3x with DMF.[1]

• Return the vessel to the synthesizer.

• Critical Step: Advance the program to the next cycle (skipping the Boc-Hse coupling step in the software, as you just did it).

• Resume synthesis for the remainder of the peptide.

Scientific Validation & Troubleshooting

Mechanism of Coupling

The use of HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is specified over the standard HBTU because the ether oxygen in Hse(Me) can cause minor steric interference. The HOAt moiety in HATU accelerates the reaction via a neighboring group effect, crucial for "precious" amino acids where high concentration (excess) is not an option.

Troubleshooting Table

Issue	Observation	Root Cause	Corrective Action
Low Yield	Deletion sequence in MS	Incomplete coupling of Hse(Me)	Use "Double Coupling" protocol manually. Switch solvent to NMP to break aggregation.[1]
Lactonization	Mass -32 Da (approx) or anomalous HPLC retention	Acid-catalyzed cyclization of Hse	Ensure the Methyl ether is high quality. Avoid prolonged exposure to TFA without scavengers.[1]
Racemization	Split peaks in HPLC	Over-activation with base	Reduce pre-activation time (< 2 min). Use Collidine instead of DIEA as a milder base.[1]

Workflow Visualization

Caption: The Hybrid Workflow ensures critical control over the expensive coupling step while leveraging automation for efficiency.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link[1]

• Schnölzer, M., Alewood, P., Jones, A., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research, 40(3‐4), 180-193. Link[1]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link[1]

• CEM Corporation. (n.d.).[1] Peptide Synthesis Reagents and Methodology. Retrieved from Link[1]

• Sigma-Aldrich. (n.d.).[1] Boc-Hse(Me)-OH Product Specification and Handling.[1] Retrieved from Link

Sources

• 1. Boc-N-Me-Phe-OH | C15H21NO4 | CID 7010602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Choose a Fully Automated Peptide Synthesizer: Key Features & Buying Guide [sonusgear.alibaba.com]
• 3. iris.unive.it [iris.unive.it]

Technical Notes & Optimization

Preventing homoserine lactone formation during cleavage

Welcome to the technical support resource for researchers utilizing cyanogen bromide (CNBr) for peptide and protein cleavage. This guide provides in-depth answers and troubleshooting protocols to address a common but critical side reaction: the formation of C-terminal homoserine lactone. Our goal is to empower you with the mechanistic understanding and practical steps needed to control your cleavage outcomes, ensuring the highest purity and yield for your desired product.

Frequently Asked Questions (FAQs): The Fundamentals

Q1: I've cleaved my protein with CNBr and my mass spectrometry results show a major peak at -18 Da from the expected mass of my peptide fragment. What is this species?

This mass difference is the classic signature of C-terminal homoserine lactone formation. During CNBr cleavage at a methionine residue, the methionine is converted to a homoserine residue.[1] The side-chain hydroxyl group of this newly formed homoserine can then undergo an intramolecular cyclization with the C-terminal carboxylic acid, releasing a molecule of water (H₂O, mass ≈ 18 Da) to form a stable, five-membered ring—the homoserine lactone.[2] Therefore, the species you are observing is the lactonized form of your peptide fragment.

Q2: Why does CNBr cleavage lead to homoserine lactone? Is it an unavoidable side product?

The formation of the lactone is not a side product but rather the direct, initial product of the standard CNBr cleavage mechanism under acidic conditions.[3][4] The reaction proceeds through an iminolactone intermediate which, upon hydrolysis to cleave the peptide bond, resolves to the homoserine lactone.[3]

Whether it is an "unavoidable" product depends on your experimental goal. The process is a chemical equilibrium between the open-chain homoserine (the free acid) and the closed-ring lactone. The strongly acidic and typically anhydrous conditions used for CNBr cleavage (e.g., 70% formic acid or TFA) heavily favor the thermodynamically stable lactone.[2][5] You can, however, intentionally shift this equilibrium back toward the desired homoserine form during the post-cleavage workup.

Visualizing the Mechanism and Equilibrium

To understand how to control the outcome, it's essential to visualize the chemical pathways at play.

Caption: CNBr cleavage mechanism leading to the homoserine lactone product and its subsequent equilibrium.

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental issues and provides a clear path to resolving them.

Q3: My cleavage is incomplete, especially at a Met-Ser or Met-Thr site. How can I improve the yield?

This is a well-documented side reaction. When methionine is followed by a serine or threonine, the side-chain hydroxyl group of the Ser/Thr can attack the iminolactone intermediate.[3] This reaction pathway results in the formation of a homoserine residue at the methionine position but fails to cleave the peptide bond, leaving your protein intact but modified.

Troubleshooting Steps:

• Modify Reaction Solvent: Standard aqueous acid conditions are prone to this side reaction. Incorporating organic solvents can significantly improve cleavage efficiency. A recommended protocol involves using up to 40% acetonitrile in 8M urea or trace amounts of acetonitrile in 6M guanidine hydrochloride in the final reaction mixture.[6] This modified environment disfavors the competing side-chain reaction.

• Increase Reaction Time/Temperature: While standard protocols often run for 12-24 hours at room temperature, you can cautiously increase the temperature to 45°C for a shorter duration (2-4 hours).[5] However, be aware that elevated temperatures can sometimes generate other byproducts, so this must be optimized for your specific protein.[5]

Q4: I want the free homoserine C-terminus, not the lactone. How do I prevent or reverse the lactone formation?

You cannot prevent the initial formation under standard cleavage conditions, but you can easily reverse it. The key is to hydrolyze the lactone ring post-cleavage. The equilibrium between the lactone and the free acid is highly pH-dependent.[7]

• Acidic pH: Favors the lactone (closed ring).

• Neutral to Slightly Basic pH: Favors the free acid (open ring) via hydrolysis.[4][7]

Solution: The Lactone Hydrolysis Protocol This protocol is designed to be performed after removing the CNBr and cleavage acid (e.g., by lyophilization or buffer exchange).

• Resuspend Peptide: Dissolve the lyophilized peptide powder in a suitable buffer, such as 100 mM ammonium bicarbonate or a phosphate buffer, aiming for a pH between 7.5 and 8.5.

• Incubate: Let the solution stand at room temperature for 4-8 hours. The rate of hydrolysis is temperature-dependent; slightly warming to 37°C can accelerate the process, but monitor for potential degradation.[7]

• Monitor Progress: The most reliable method is to use LC-MS. Take aliquots at different time points (e.g., 0, 2, 4, 8 hours) and analyze them. You should observe the peak corresponding to the lactone (M-18) decrease while the peak for the free acid (M) increases.

• Quench and Purify: Once the conversion is complete (or has reached a satisfactory equilibrium), adjust the pH to your desired value for purification (typically slightly acidic for reverse-phase HPLC) and proceed immediately.

Causality: The hydroxide ions (OH⁻) present at slightly alkaline pH act as a nucleophile, attacking the ester carbonyl of the lactone ring and forcing it open to yield the carboxylate and hydroxyl groups of the free homoserine.

Q5: Can I just add water to my initial CNBr reaction to get the homoserine directly?

While tempting, this is not the recommended approach. The CNBr cleavage reaction itself requires a high concentration of strong acid to proceed efficiently.[1] Diluting the acid with too much water can significantly slow down or inhibit the cleavage reaction. While some water is necessary for the hydrolysis step of the cleavage mechanism, an excess can compromise the overall reaction efficiency.[2] The most robust and controllable method is to perform the cleavage under optimal (acidic) conditions that favor the lactone, and then perform a separate, dedicated hydrolysis step under optimal (neutral/basic) conditions.

Data Summary and Protocol Parameters

The choice of reaction conditions directly impacts your final product. Use this table as a guide for planning your experiment.

Parameter	Condition	Primary Outcome	Rationale & E-E-A-T Insights
Cleavage Solvent	70% Formic Acid or 70% TFA	Homoserine Lactone	Standard, effective cleavage conditions. Anhydrous nature strongly favors the stable lactone ring.[2][5]
Cleavage Solvent	0.1 - 0.2 N HCl	Homoserine Lactone	Provides a clean reaction profile with fewer acid-induced side products compared to formic acid.[5]
Workup pH	pH < 4	Homoserine Lactone	Acidic conditions will keep the lactone ring closed or can even promote re-lactonization of any open-chain form.[7]
Workup pH	pH 7.5 - 8.5	Homoserine (Free Acid)	Promotes base-catalyzed hydrolysis of the lactone ester bond, opening the ring.[4][8]
Temperature	Elevated (e.g., 37-45°C)	Increased Reaction Rate	Both cleavage and hydrolysis rates increase with temperature, but so does the risk of side reactions like deamidation or aggregation.[5][7]

Workflow for Controlled Cleavage Outcome

This workflow helps you decide which path to take based on your desired final product.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cyanogen bromide - Wikipedia [en.wikipedia.org]
• 4. A new chemical approach to differentiate carboxy terminal peptide fragments in cyanogen bromide digests of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid Microwave-Assisted CNBr Cleavage of Bead-Bound Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of pH on AHL signal release and properties of ANAMMOX granules with different biomass densities - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Boc-Hse(Me)-OH Incorporation

Technical Overview & Mechanistic Insight

Boc-Hse(Me)-OH (N-

-t-Butoxycarbonyl-O-methyl-L-homoserine) is a structural isostere of Methionine, where the sulfur atom is replaced by an oxygen atom.[1] While this substitution increases oxidative stability (avoiding methionine sulfoxide formation), it introduces distinct physicochemical challenges during peptide coupling.

The Core Challenges

• Lactonization Risk (The "Phantom" Side Reaction): Unprotected Homoserine (Hse) rapidly undergoes intramolecular cyclization to form Homoserine Lactone (Hsl) under acidic conditions or carboxyl activation. While the O-methyl group in Boc-Hse(Me)-OH blocks this pathway, trace impurities of free Hse (from poor raw material quality) can poison the coupling reaction by terminating the chain or consuming reagents.

• Lipophilicity & Solvation: The methoxy-ethyl side chain (

  ) alters the solvation shell compared to native amino acids. In polar aprotic solvents (DMF/NMP), this can induce local aggregation or "hydrophobic collapse" in growing peptide chains, sterically hindering the N-terminus.

• Epimerization Susceptibility: Like Methionine, the

  -heteroatom (oxygen) exerts an inductive effect that can slightly increase the acidity of the -proton, raising the risk of racemization during slow couplings with excess base (DIEA/NMM).

Standardized Coupling Protocols

Do not rely on standard carbodiimide (DIC/HOBt) chemistries for this residue if you observe deletions. We recommend the following "Gold Standard" protocols based on chain position and sequence difficulty.

Protocol A: High-Efficiency Activation (Recommended)

Best for: Long peptides (>15 residues) or difficult sequences.

Component	Equivalents (eq)	Notes
Boc-Hse(Me)-OH	3.0 - 4.0 eq	Dissolve in minimal DMF/NMP.
HATU	2.9 - 3.9 eq	Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium.
HOAt	3.0 - 4.0 eq	Critical Additive: 1-Hydroxy-7-azabenzotriazole enhances kinetics over HOBt.
TMP (2,4,6-Collidine)	6.0 - 8.0 eq	Weaker base than DIEA; reduces epimerization risk.

Workflow:

• Dissolve Amino Acid and HATU in DMF.

• Add Collidine immediately prior to adding to the resin. Do not pre-activate for >2 minutes (risk of guanidinium formation).

• Coupling time: 45–60 minutes.

• Double Coupling is recommended for this residue.

Protocol B: "Green" Alternative (Epimerization Control)

Best for: C-terminal couplings or highly racemization-prone sequences.

Component	Equivalents (eq)	Notes
Boc-Hse(Me)-OH	3.0 eq
DIC	3.0 eq	Diisopropylcarbodiimide.
Oxyma Pure	3.0 eq	Ethyl (hydroxyimino)cyanoacetate. Superior suppression of racemization.
Solvent	DMF/DCM (1:1)	Binary solvent system disrupts aggregation.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for troubleshooting coupling failures associated with Boc-Hse(Me)-OH.

Caption: Decision tree for optimizing Boc-Hse(Me)-OH incorporation, prioritizing purity checks and reagent selection.

Troubleshooting Guide (FAQ)

Q1: I see a peak at M-32 in my mass spec after coupling. What is this?

Diagnosis: This likely indicates the loss of methanol (

), suggesting you may have formed the Homoserine Lactone species. Root Cause:

• Raw Material Failure: Your starting material may contain unprotected Boc-Hse-OH.

• Side Chain Cleavage: While rare, extremely harsh acidic conditions or high temperatures during activation can cleave the methyl ether, followed by rapid lactonization. Solution: Check the certificate of analysis for the raw material. Ensure activation temperature does not exceed 25°C.

Q2: The coupling yield is consistently low (60-70%) despite using HATU.

Diagnosis: This is a classic sign of peptide aggregation (beta-sheet formation) preventing the bulky activated ester from reaching the N-terminus. Solution:

• Solvent Switch: Replace pure DMF with a "Magic Mixture": DCM/DMF/NMP (1:1:1) or add 1% Triton X-100.

• Chaotropic Salts: Add 0.1M LiCl or KSCN to the coupling mixture to disrupt hydrogen bonding on the resin.

• Microwave: Apply microwave energy (max 50°C) for 10 minutes, but only if using Protocol B (Oxyma/DIC). Avoid heating HATU/Base mixtures as this causes rapid epimerization.

Q3: Can I use PyBOP instead of HATU?

Answer: Yes, but with caveats. PyBOP generates carcinogenic HMPA byproducts and is generally slower than HATU. If you must use phosphonium salts, ensure you use at least 2.0 eq of base (DIEA) relative to the coupling reagent to neutralize the HBr/HPF6 generated, otherwise, the amine remains protonated and unreactive.

Q4: Is the "Me" group stable to HF cleavage?

Answer: Yes. The O-methyl ether is stable to standard HF (Hydrogen Fluoride) and TFMSA (Trifluoromethanesulfonic acid) cleavage conditions used in Boc chemistry. It acts similarly to the methyl ether of Tyrosine (Tyr(Me)), though Tyr(Me) is often used to prevent cleavage. In the case of Hse(Me), the ether is intended to remain in the final peptide as a Methionine isostere.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. (Comprehensive review of protecting group stability, including ether protections).

• Albericio, F., & El-Faham, A. (2010). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. (Definitive guide on HATU vs. Oxyma efficiency).

• Paradís-Bas, M., et al. (2016). The road to the synthesis of "difficult" peptides. Chemical Society Reviews. (Strategies for aggregation disruption).

• Sigma-Aldrich Technical Library. Boc-Hse(Me)-OH DCHA Product Specification & Properties. (Verification of CAS 104839-08-9 and physical properties).

Sources

• 1. 104839-08-9 CAS MSDS (BOC-HOMOSER(ME)-OH) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Troubleshooting low yields with Boc-Hse(Me)-OH peptides

Technical Support Center: Boc-Hse(Me)-OH Peptide Synthesis

Executive Summary: The Hse(Me) Challenge

Boc-L-Homoserine(Methyl)-OH [Boc-Hse(Me)-OH] is a specialized amino acid derivative often employed as an isostere for Methionine. It replaces the sulfur atom with oxygen, preventing the formation of methionine sulfoxide [Met(O)] during oxidative stress studies.

While Hse(Me) is designed to be more stable than Methionine or free Homoserine (Hse), users frequently encounter catastrophic yield losses . These are rarely due to the "chemistry" of the coupling itself, but rather two specific side reactions: Lactonization-induced chain termination (if the methyl group is lost or absent) and

-elimination (under basic conditions).

This guide provides a root-cause analysis and self-validating protocols to recover your synthesis.

Troubleshooting Diagnostic Matrix

Before altering your protocol, compare your analytical data (HPLC/MS) to these three scenarios.

Symptom	Mass Spec Observation	Root Cause	Immediate Action
Total Synthesis Failure	No desired mass. Large peak at [M - (Resin+Hse)].	Lactonization (Cyclization)	Check starting material purity for free Hse-OH.
Low Yield / Impurity	Main peak -32 Da (Loss of CH₃OH).	-Elimination	Reduce base exposure time (DIEA) during neutralization.
Truncated Peptide	Mass corresponds to sequence ending before Hse.	Aggregation / Steric Hindrance	Switch from DIC/HOBt to HATU/HOAt; use Magic Mixture.

Detailed Troubleshooting Guides (Q&A)

Issue #1: The "Disappearing" Peptide (Lactonization)

Q: My synthesis failed completely after the Hse(Me) step. The resin loading dropped significantly. What happened?

A: You likely experienced Lactonization-Induced Cleavage . While Hse(Me) is an ether and cannot lactonize directly, any trace of free Homoserine (Hse-OH) —either as an impurity in your starting material or formed via demethylation during synthesis—will spontaneously cyclize to form Homoserine Lactone (Hsl).

• The Mechanism: The side-chain hydroxyl attacks the C-terminal carbonyl (the ester linkage to the resin or the amide bond), expelling the peptide chain from the resin or terminating the sequence.

• The Fix:

  • QC Your Reagent: Perform TLC or LC-MS on your Boc-Hse(Me)-OH. If you detect any free Hse (more polar), discard the batch.

  • Avoid Strong Acids: While the methyl ether is generally stable to TFA, avoid using Lewis acids (like BBr₃) or extremely high HF concentrations without scavengers, which could demethylate the ether.

Issue #2: The "Minus 32" Peak (Beta-Elimination)

Q: I see a significant impurity with a mass of [Target - 32 Da]. Is this a deletion?

A: No, this is likely

-Elimination of Methanol . Hse(Me) contains a methoxy group at the -position. Under strong or prolonged basic conditions (e.g., 10% DIEA for neutralization), the -proton can be abstracted, leading to the elimination of the methoxy group and the formation of a Vinylglycine derivative (2-amino-3-butenoic acid).

• The Causality: In Boc chemistry, the repetitive neutralization steps (TFA salt removal) expose the peptide to base. Hse(Me) is sensitive to this.

• The Fix:

  • Switch to In Situ Neutralization: Do not use a separate neutralization wash (DIEA/DMF). Instead, add the base simultaneously with the coupling reagent. This minimizes the time the activated amino acid spends in a basic environment before coupling.

  • Use Weaker Bases: Consider Collidine (TMP) instead of DIEA if the problem persists.[1]

Issue #3: Difficult Coupling (Aggregation)

Q: The coupling of Boc-Hse(Me)-OH is incomplete even after double coupling. Why?

A: Hse(Me) is isosteric with Methionine, which is generally easy to couple. If you see difficulty, it is likely sequence-dependent aggregation . The oxygen atom in the side chain can participate in hydrogen bonding networks that collapse the resin solvation.

• The Fix:

  • Chaotropic Salts: Add 0.1M LiCl or KSCN to the coupling mixture.

  • Magic Mixture: Use a solvent system of DMF/DCM/NMP (1:1:1) or add 1% Triton X-100 to disrupt H-bonds.

Validated Experimental Protocols

Protocol A: Optimized HATU Coupling (In Situ Neutralization)

Use this protocol to prevent Beta-Elimination and overcome Aggregation.

Reagents:

• Activator: 0.5 M HATU in DMF.

• Base: 2.0 M DIEA in NMP (N-Methyl-2-pyrrolidone).

• Amino Acid: 0.5 M Boc-Hse(Me)-OH in DMF.

Step-by-Step:

• Deprotection: Treat resin with 50% TFA/DCM (2 x 1 min).

• Flow Wash: Wash rapidly with DCM (x3). DO NOT perform a separate neutralization wash (e.g., 5% DIEA).

• Activation (Pre-mix):

  • Combine 1.1 eq Boc-Hse(Me)-OH and 1.0 eq HATU.

  • Add 2.0 eq DIEA immediately before adding to the resin.

• Coupling: Add the activated mixture to the protonated (TFA-salt) resin.

  • Note: The excess base neutralizes the resin-bound amine in situ as the coupling proceeds, keeping the pH lower on average than a batch neutralization.

• Time: Couple for 20–30 minutes. (Longer times increase elimination risk).

Protocol B: "Low-High" HF Cleavage

Use this to prevent demethylation of the ether side chain.

Concept: A two-stage cleavage.[2][3] The "Low" step removes Bzl/Z groups via an S_N2 mechanism (minimizing carbocations), and the "High" step finishes the cleavage.

• Low HF (1 hour @ 0°C):

  • HF / DMS (Dimethyl sulfide) / p-Cresol (25 : 65 : 10 v/v).

  • Mechanism:[2][4][5][6][7][8] High concentration of DMS acts as a nucleophile, preventing the formation of "hot" carbocations that attack the methyl ether.

• Evaporation: Remove HF and DMS under vacuum.

• High HF (45 min @ 0°C):

  • HF / p-Cresol (90 : 10 v/v).

  • Note: Keep strictly at 0°C. Do not let it warm to RT.

Visual Troubleshooting Logic

The following diagram illustrates the decision pathway for troubleshooting Hse(Me) synthesis issues.

Caption: Decision tree for diagnosing Boc-Hse(Me)-OH synthesis failures based on Mass Spectrometry data.

References

• Merrifield, R. B., et al. (1982).[5] "S_N2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis." International Journal of Peptide and Protein Research.[5]

• Schnölzer, M., et al. (1992). "In situ neutralization in Boc-chemistry solid phase peptide synthesis." International Journal of Peptide and Protein Research.[5]

• Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Specifically regarding side reactions of hydroxy-amino acids).

• Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols.

Sources

• 1. bachem.com [bachem.com]
• 2. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 3. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 6. peptide.com [peptide.com]
• 7. youtube.com [youtube.com]
• 8. Homoserine as an Aspartic Acid Precursor for Synthesis of Proteoglycan Glycopeptide Containing Aspartic Acid and Sulfated Glycan Chain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Racemization of Boc-Hse(Me)-OH During Activation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the stereochemical integrity of peptides containing O-Methyl Homoserine (Hse(Me)). Specifically, we will address the critical issue of racemization of N-α-Boc-O-methyl-L-homoserine (Boc-Hse(Me)-OH) during its activation for peptide coupling. Maintaining chiral purity is paramount, as the biological activity of a peptide is intrinsically linked to its precise three-dimensional structure.[1][2] Even minor diastereomeric impurities can drastically alter or reduce a peptide's efficacy.[2]

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate this common synthetic challenge.

Understanding the Enemy: The Mechanism of Racemization

Before troubleshooting, it's crucial to understand the underlying chemical mechanisms responsible for racemization during peptide synthesis. The loss of stereochemical integrity at the α-carbon of an amino acid primarily occurs via two pathways during the carboxyl group activation step.[2][3]

• Oxazolone (Azlactone) Formation: This is the most prevalent mechanism.[2] The activated carboxyl group of the Boc-protected amino acid can undergo intramolecular cyclization to form a planar oxazolone intermediate. This intermediate's α-proton is readily abstracted by a base, leading to a loss of chirality. Subsequent reprotonation can occur from either face, resulting in a mixture of L- and D-isomers.[2][4]

• Direct Enolization (α-Proton Abstraction): A base present in the reaction mixture can directly remove the proton from the α-carbon of the activated amino acid.[2][3] This forms a planar enolate intermediate, which, like the oxazolone, leads to racemization upon reprotonation.[2][5]

While all amino acids (except glycine) are susceptible, certain residues like histidine and cysteine are notoriously prone to racemization.[2][6] The side chain of Boc-Hse(Me)-OH, while not as activating as the imidazole ring of histidine, still requires careful consideration of coupling conditions to preserve stereochemical integrity.

Troubleshooting Guide: Identifying and Solving Racemization Issues

Symptom: Your purified peptide shows diastereomeric impurities upon analysis by chiral HPLC or LC-MS, indicating racemization of the Hse(Me) residue.

Here’s a systematic approach to diagnose and resolve the issue:

Potential Cause	Explanation	Recommended Solution & Protocol
Aggressive Coupling Reagent	Carbodiimides like DCC or EDC, when used alone, are known to promote significant racemization through the formation of highly reactive O-acylisourea intermediates, which readily form oxazolones.[2][7][8]	Action: Incorporate a racemization-suppressing additive. Protocol: Utilize a DIC/Oxyma or DIC/HOBt combination. These additives form active esters that are more stable and less prone to oxazolone formation.[3][8][9] For a typical solid-phase coupling, use 1.5-2.0 equivalents of Boc-Hse(Me)-OH, 1.5-2.0 equivalents of DIC, and 1.5-2.0 equivalents of Oxyma Pure relative to the resin loading.
Excess or Strong Base	The presence and strength of the base are critical factors.[9] Strong bases like DIEA (pKa ~10.7) can accelerate α-proton abstraction, leading to higher rates of racemization.[3][9]	Action: Switch to a weaker base or use a stoichiometric amount. Protocol: Replace DIEA with N-methylmorpholine (NMM, pKa ~7.4) or the sterically hindered 2,4,6-collidine (pKa ~7.4).[3][9] Use only 1 equivalent of base relative to the amino acid. For particularly sensitive couplings, consider base-free conditions, such as those afforded by DIC/HOBt protocols.[3]
Elevated Reaction Temperature	Higher temperatures increase the rate of all reactions, including the undesirable racemization pathways.[2]	Action: Lower the reaction temperature. Protocol: Perform the coupling reaction at 0°C.[2] Pre-chill your reaction vessel and solvent before adding the coupling reagents. Allow the reaction to proceed for a longer duration (e.g., 2-4 hours) at the lower temperature to ensure completion.
Prolonged Pre-activation	Allowing the amino acid to sit in the activated state for an extended period before the nucleophile (the N-terminal amine of the growing peptide) is introduced increases the opportunity for racemization.[10]	Action: Minimize the pre-activation time. Protocol: Add the activation mixture (Boc-Hse(Me)-OH, coupling reagent, additive, base) to the resin-bound peptide immediately after mixing, or pre-activate for a very short duration (e.g., 1-2 minutes) before addition.[2]
Solvent Polarity	The polarity of the solvent can influence the stability of the charged intermediates involved in racemization.	Action: Opt for less polar solvents where feasible. Protocol: While DMF is standard, consider using dichloromethane (DCM) or a mixture of DMF/DCM if the solubility of your reagents and resin swelling properties permit.[2]

Visualizing the Competing Pathways

To better understand the critical juncture in the coupling reaction, the following diagram illustrates the competition between the desired peptide bond formation and the racemization pathway via oxazolone formation.

Caption: Competing reaction pathways during the activation of Boc-Hse(Me)-OH.

Frequently Asked Questions (FAQs)

Q1: Why is racemization a significant concern in peptide synthesis? A: The biological function of a peptide is dictated by its precise three-dimensional structure, which is determined by the specific sequence and chirality of its amino acids. Racemization introduces diastereomeric impurities that can be challenging to separate and may significantly reduce, alter, or eliminate the peptide's intended biological activity.[2]

Q2: Are uronium/aminium-based coupling reagents like HBTU or HATU better for suppressing racemization? A: While generally very efficient, reagents like HBTU and HATU can still cause racemization, particularly with sensitive amino acids.[2] They require a base for activation, which can promote racemization.[3] For highly sensitive couplings, a carbodiimide/additive approach (e.g., DIC/Oxyma) often provides a greater degree of safety against racemization.[3][10] It is also critical to use stoichiometric amounts of these reagents, as excess can lead to chain termination by guanidinylation.[6][8]

Q3: Does the Boc protecting group itself contribute to racemization? A: Urethane-type protecting groups, including Boc and Fmoc, are generally considered effective at suppressing racemization compared to acyl-type groups.[3] This is because the urethane carbonyl is less electron-withdrawing, making the α-proton less acidic and oxazolone formation less favorable. However, under forcing activation conditions, racemization can still occur.[3]

Q4: I am coupling Boc-Hse(Me)-OH to a sterically hindered amino acid. What is the best approach to ensure complete coupling without racemization? A: This is a classic challenge balancing reactivity and stereochemical purity.

• Use a potent, low-racemization coupling cocktail: DIC combined with HOAt or Oxyma is an excellent choice. HOAt is known to accelerate coupling reactions while suppressing racemization.[3]

• Optimize temperature: Start the coupling at 0°C for the first 30-60 minutes to minimize the initial risk of racemization, then allow the reaction to slowly warm to room temperature to drive the coupling to completion.

• Extended coupling time: Allow the reaction to proceed for a longer period (e.g., 4-6 hours or even overnight).

• Monitoring: Perform a Kaiser test or other qualitative test on a small resin sample to confirm the reaction's completion before proceeding.

Q5: Can I use pre-formed active esters to avoid racemization? A: Yes, using stable, isolable active esters like pentafluorophenyl (OPfp) or N-hydroxysuccinimide (OSu) esters is a valid strategy.[3] This approach decouples the activation step from the coupling step, allowing for the purification of the activated amino acid before it is introduced to the peptide-resin. This method is particularly useful in solution-phase synthesis but can also be applied in solid-phase synthesis.

Gold-Standard Protocol: Low-Racemization Coupling of Boc-Hse(Me)-OH

This protocol is optimized for solid-phase peptide synthesis (SPPS) and is designed to minimize racemization.

Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bachem.com [bachem.com]
• 4. mdpi.com [mdpi.com]
• 5. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 6. peptide.com [peptide.com]
• 7. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Boc-Hse(Me)-OH Solubility Guide

[1][2]

Product: Boc-Hse(Me)-OH (N-α-t-Butoxycarbonyl-O-methyl-L-homoserine) CAS: 104839-08-9 Molecular Weight: 233.26 g/mol Support Ticket ID: SOL-HSE-001[1][2]

Technical Snapshot & Root Cause Analysis

Many researchers encounter immediate precipitation when attempting to dissolve Boc-Hse(Me)-OH directly in aqueous buffers (PBS, TBS) or water.[1][2] This is not a product defect but a physicochemical characteristic of the molecule.[1][2]

The Solubility Paradox

While amino acids are generally water-soluble, this derivative presents a "Hydrophobic Triple Lock":

• Boc Group: The tert-butoxycarbonyl group is bulky and highly lipophilic, masking the N-terminal amine.[1][2]

• Methyl Ether Side Chain: Unlike native Homoserine (which has a hydrophilic -OH group), the methylated side chain (-OMe) loses hydrogen bond donor capability, significantly reducing water affinity.[1][2]

• Protonated Carboxyl Group: In its solid state (free acid), the C-terminal carboxyl group (-COOH) is protonated.[1][2] Without ionization, the molecule lacks a charged "handle" to interact with water molecules.[2]

The Solution: To achieve aqueous solubility, you must either (A) solubilize the hydrophobic regions using organic co-solvents or (B) force the ionization of the carboxylic acid to create a soluble salt.[1][2]

Decision Matrix: Choosing the Right Protocol

Use the following workflow to select the optimal dissolution method for your specific application.

Figure 1: Decision tree for solubilizing Boc-Hse(Me)-OH based on experimental constraints.

Step-by-Step Troubleshooting Protocols

Protocol A: The "Organic Spike" (Standard Lab Use)

Best for: In vitro biochemical assays, enzyme kinetics, and general stock preparation.[2]

Theory: Dissolving the compound in a water-miscible organic solvent first overcomes the lattice energy of the solid.[1][2] Subsequent dilution into buffer keeps the molecule in solution if the final concentration is below the saturation limit.[1][2]

• Prepare Stock Solution:

  • Weigh the Boc-Hse(Me)-OH powder.[1][2]

  • Add 100% DMSO (or DMF) to achieve a concentration of 50–100 mM (approx. 11–23 mg/mL).[1][2]

  • Note: Vortex vigorously.[1][2] The solution should be clear and colorless.

• Dilution Step (Critical):

  • Slowly add the stock solution to your aqueous buffer (e.g., PBS pH 7.[1][2]4) while vortexing the buffer.[1][2]

  • Do not add buffer to the stock; this causes local high concentrations of water and immediate precipitation.[1][2]

• Limit: Keep the final DMSO concentration < 1% (v/v) to avoid cellular toxicity, unless your assay tolerates higher.

Protocol B: In Situ Salt Formation (Strictly Aqueous)

Best for: Cell culture where DMSO is toxic, or sensitive structural biology applications.[2]

Theory: By raising the pH slightly above the pKa of the carboxylic acid (approx pKa 3.8), we deprotonate the -COOH to -COO⁻Na⁺.[1][2] This ionic charge pulls the hydrophobic Boc group into the aqueous phase.[1][2]

• Calculate Equivalents:

  • You need exactly 1.0 to 1.1 molar equivalents of base.[1][2] Excess base can degrade the Boc group or damage cells.[1][2]

• Preparation:

  • Suspend Boc-Hse(Me)-OH in water (it will be cloudy/particulate).[1][2]

  • Add 1.0 eq of 0.1 M NaOH or 1.0 eq of NaHCO₃ (Sodium Bicarbonate).[1][2]

  • Example: For 23.3 mg (0.1 mmol) of Boc-Hse(Me)-OH, add 1.0 mL of 0.1 M NaOH.[1][2]

• Sonication:

  • Sonicate the suspension until it turns clear.[1][2] This may take 5–10 minutes.

• Buffer Adjustment:

  • Once dissolved, dilute this concentrate into your working buffer.[1][2]

  • Warning: If you dilute into a low pH buffer (< pH 5), the compound will re-protonate and precipitate.[1][2]

Protocol C: Advanced Formulation (High Concentration/In Vivo)

Best for: Animal studies or assays requiring high solubility (>10 mM) without precipitation.[1][2]

Theory: Uses a co-solvent system to encapsulate the hydrophobic regions, preventing aggregation in physiological fluids.[2]

Formulation Recipe (Yields ~11 mM or 2.5 mg/mL):

• Dissolve 2.5 mg Boc-Hse(Me)-OH in 100 µL DMSO (10% of final vol).

• Add 400 µL PEG300 (40% of final vol) and mix.

• Add 50 µL Tween-80 (5% of final vol) and mix.

• Add 450 µL Saline or PBS (45% of final vol).

Result: A clear, stable solution suitable for injection or high-concentration spiking.[1][2]

Solubility Data Reference

Solvent System	Solubility Limit (Approx.)	Notes
Pure Water (pH 6-7)	< 0.1 mg/mL	Practically insoluble.[1][2]
0.1 M NaOH / NaHCO₃	> 10 mg/mL	Forms soluble Sodium salt.[1][2] Stable for <24h.
DMSO / DMF	> 50 mg/mL	Excellent solubility.[1][2] Hygroscopic (keep dry).[1][2]
Ethanol / Methanol	> 20 mg/mL	Good solubility.[1][2]
PBS (pH 7.4)	< 0.5 mg/mL	Direct addition fails; requires pre-dissolution (Protocol A).[1][2]

Frequently Asked Questions (FAQ)

Q: I dissolved the compound in DMSO, but it turned cloudy when I added it to my cell culture media. Why? A: This is "crashing out."[1][2] It happens if the concentration in the media exceeds the aqueous solubility limit (~0.5 mg/mL for the free acid) or if the mixing was too rapid.[1][2] Fix: Lower the working concentration or switch to Protocol B (Salt Formation) to increase the intrinsic aqueous solubility of the molecule.[1][2]

Q: Is the Boc group stable in the basic conditions used in Protocol B? A: Yes. The Boc (tert-butyloxycarbonyl) group is base-stable .[1][2][3] It resists hydrolysis in NaOH or NaHCO₃ at room temperature.[1][2] However, it is acid-labile .[1][2] Do not expose the solution to strong acids (TFA, HCl) unless you intend to remove the protecting group.[1][2]

Q: Can I autoclave solutions of Boc-Hse(Me)-OH? A: No. The Boc group is thermally unstable and can decompose (releasing isobutylene and CO2) at high temperatures, especially in aqueous solution.[1][2] Sterilize by filtration (0.22 µm) only.

Q: I see "Hse" and "His" used in literature. Are they the same? A: No.

• His = Histidine (Imidazole side chain).[1][2]

• Hse = Homoserine (Hydroxyethyl side chain).[1][2]

• Boc-Hse(Me)-OH is an ether derivative of Homoserine, often used as a Methionine surrogate.[1][2] Ensure you are using the correct CAS (104839-08-9).[1][2]

References

• ChemicalBook. (2024).[1][2] BOC-HOMOSER(ME)-OH Properties and Solubility Profile. Retrieved from [1][2]

• MedChemExpress (MCE). (2024).[1][2] Boc-L-Homoserine Solubility and Formulation Protocols. (Note: General Boc-Hse protocols adapted for Methyl ether derivative).[1][2] Retrieved from

• Sigma-Aldrich. (2024).[1][2][4] Boc-Homoser-OH Product Information & Peptide Synthesis Guidelines. Retrieved from [1][2]

• PubChem. (2024).[1][2] Compound Summary: Boc-amino acid derivatives. National Library of Medicine.[1][2] Retrieved from [1][2]

Sources

• 1. Boc-N-Me-Phe-OH | C15H21NO4 | CID 7010602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-Phe-Hse-NH2 | C18H27N3O5 | CID 11176010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Boc-L-serine methyl ester | 2766-43-0 [chemicalbook.com]

Technical Support Center: HF Cleavage Optimization for O-Methyl Homoserine Peptides

Introduction: The Stability Paradox

Welcome to the technical support center. You are likely here because you are working with O-methyl homoserine (Omh) containing peptides synthesized via Boc chemistry.

The challenge with Omh is not the amino acid itself, but the ether linkage . While methyl ethers are generally stable in anhydrous Hydrogen Fluoride (HF), they are not invincible. In standard HF cleavage (High HF), the generation of energetic carbocations (

mechanism) creates a hostile environment. If the cleavage time is too long or the scavenger cocktail is unbalanced, you risk demethylation , which leads to rapid lactonization of the resulting homoserine. Conversely, if the time is too short, you risk incomplete removal of stubborn protecting groups like Arg(Tos) or incomplete resin cleavage.[1]

This guide provides a self-validating protocol to hit the "sweet spot" between complete deprotection and structural integrity.

Module 1: The Mechanism & Kinetics

To optimize time, we must understand the competing reactions. In HF, we are balancing the removal of protecting groups against the degradation of the Omh ether.

The Degradation Pathway

If the methyl group is lost (demethylation), the resulting hydroxyl group on the gamma-carbon attacks the carbonyl carbon, ejecting the peptide chain and forming a homoserine lactone. This breaks your peptide backbone.

Figure 1: The degradation pathway of O-methyl homoserine in HF. Preventing the initial demethylation step is critical.

Module 2: The Optimization Protocol (Low-High HF)

For Omh peptides, I strongly recommend the Tam "Low-High" HF Procedure . This two-step method separates the removal of sensitive groups (via

mechanism) from the final hard cleavage ( ), drastically reducing the risk of ether cleavage.

Step 1: Low HF (The "Soft" Clean)

• Purpose: Removes most side-chain protecting groups (Bzl, Z, Bom) and reduces Met(O) without generating free carbocations.

• Mechanism:

  (bimolecular nucleophilic substitution).

• Reagents: HF : DMS (Dimethyl sulfide) : p-Cresol (25 : 65 : 10 v/v).

Step 2: High HF (The "Hard" Cleavage)

• Purpose: Cleaves the peptide from the resin (MBHA/PAM) and removes Arg(Tos).

• Mechanism:

  (unimolecular ionization).

• Reagents: HF : p-Cresol (90 : 10 v/v).

Optimized Workflow Diagram

Figure 2: The Tam Low-High HF workflow tailored for minimizing ether cleavage.

Module 3: Troubleshooting Guide

This section addresses specific anomalies you might observe in your mass spectrometry (MS) or HPLC data.

Scenario A: Mass Spec shows [M-14] Da peak

Diagnosis: Demethylation. Cause: The methyl group on the homoserine ether has been cleaved, leaving a free hydroxyl (Homoserine). Fix:

• Reduce Temperature: Ensure your reaction vessel is strictly at 0°C (ice/water bath), not ambient.

• Check Scavengers: If using Thioanisole, stop. Thioanisole can promote demethylation in strong acids. Switch to p-Cresol only.

• Reduce High HF Time: Cut the Step 2 (High HF) time from 60 mins to 40 mins.

Scenario B: Mass Spec shows [M-32] Da or [M-18] Da

Diagnosis: Lactonization. Cause:

• [M-18]: Dehydration of Homoserine (if demethylation occurred first).

• [M-32]: Loss of Methanol (Direct attack of the carbonyl by the ether oxygen—rare but possible in extreme heat). Fix:

• This confirms the ether bond is breaking. Implement the Low-High HF protocol immediately. The high concentration of DMS in the Low HF step suppresses the carbocations that catalyze this degradation.

Scenario C: Incomplete Cleavage (Resin still heavy)

Diagnosis: Insufficient Acidolysis. Cause: You were too cautious with the time to protect the Omh group, and now the Arg(Tos) or the resin linker (MBHA) hasn't cleaved. Fix:

• Do NOT increase temperature.

• Extend the Low HF step (Step 1) to 3-4 hours. This step is gentle on the ether but effective at preparing the resin for the final snap.

• Keep High HF step at 60 mins maximum.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Anisole instead of p-Cresol? A: You can, but p-Cresol is superior for separating the peptide from the resin in the High HF step. Anisole is a good general scavenger, but p-Cresol (often used 9:1 with HF) provides better protection against alkylation for sensitive residues like Tyr and Trp, which indirectly protects the integrity of the overall peptide.

Q2: Is O-methyl homoserine stable to TFMSA (Trifluoromethanesulfonic acid)? A: Use with extreme caution. TFMSA is generally harsher and harder to temperature-control than HF. For Omh peptides, HF is preferred because you can evaporate it rapidly to stop the reaction. TFMSA requires neutralization/extraction, during which time side reactions can continue.

Q3: My peptide contains Trp(For). How does this change the protocol? A: The Formyl group on Tryptophan is stable to Low HF but cleaves in High HF if a thiol is present.

• Modification: In the Low HF step, replace p-Cresol with p-Thiocresol or Thiophenol .[2][3]

• Warning: Thiols have a stench; use a closed system.

Q4: Why is temperature control so critical for Omh? A: The cleavage energy of a methyl ether is significantly higher than a Boc group or Benzyl ester. However, at temperatures >5°C, the activation energy for ether cleavage is reached in HF. Keeping the reaction at -5°C to 0°C ensures you have kinetic selectivity (cleaving the protecting groups while the ether remains kinetically trapped/stable).

Data Summary: Scavenger Cocktail Performance

Scavenger System	Primary Function	Risk to Omh Ether	Recommended?
Standard (HF:Anisole 9:1)	General Cleavage	Moderate	Acceptable for short times (<45 min)
Tam Low-High (HF:DMS:p-Cresol)	Protection	Low (Best)	Highly Recommended
Thioanisole Cocktails	Met(O) Reduction	High (Promotes demethylation)	Avoid
Pure HF (No Scavenger)	None	Very High (Polymerization)	Never

References

• Tam, J. P.

  deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis.[4] Journal of the American Chemical Society.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society.

• Sigma-Aldrich (Merck). Boc Resin Cleavage Protocol: Low-High HF Procedure. Technical Bulletin.

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[5] Chemical Reviews.

Sources

• 1. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Purification of Peptides Containing Hse(Me) Residues

Last Updated: February 3, 2026

Introduction to Hse(Me) Peptides

Peptides featuring a C-terminal N-acyl-homoserine lactone (Hse), often in its methylated form (Hse(Me)), are crucial intermediates in chemical protein synthesis, particularly for native chemical ligation (NCL) and related strategies. These moieties serve as precursors to peptide thioesters, which are essential for ligating unprotected peptide segments. The generation of a peptide with a C-terminal homoserine lactone can be achieved by treating a methionine-containing peptide with cyanogen bromide (CNBr), which cleaves the peptide bond C-terminal to the methionine residue.[1]

While invaluable, the purification of these peptides presents unique challenges. The lactone ring is susceptible to hydrolysis, especially under non-acidic conditions, which can significantly impact yield and purity. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of purifying Hse(Me)-containing peptides.

Troubleshooting Guide

This section addresses common problems encountered during the purification of Hse(Me) peptides in a question-and-answer format.

Issue 1: Low Yield or Complete Loss of Product After HPLC Purification

Question: I'm purifying my crude Hse(Me) peptide using standard reverse-phase HPLC (RP-HPLC), but I'm seeing very low recovery of my target peptide. What could be the cause?

Answer: This is a common and frustrating issue, often rooted in the chemical instability of the homoserine lactone ring.

Primary Cause: Lactone Hydrolysis

The homoserine lactone ring is an ester and is prone to hydrolysis, which opens the ring to form the corresponding homoserine carboxylic acid. This reaction is highly dependent on pH.[2][3]

• Alkaline and Neutral pH: The rate of hydrolysis increases significantly at neutral and, especially, alkaline pH.[2][3] Standard HPLC buffers, if not properly acidified, can create an environment where the lactone ring opens during the purification run.

• Temperature: Higher temperatures can also accelerate the rate of hydrolysis.[3]

The hydrolyzed product will have a different retention time on the HPLC column (it will be more polar and elute earlier) and will not be reactive in subsequent ligation reactions.

Solutions & Experimental Causality:

• Strictly Acidic Mobile Phases: The cornerstone of successful Hse(Me) peptide purification is maintaining a low pH environment.

  • Protocol: Use mobile phases containing 0.1% trifluoroacetic acid (TFA).[4][5] TFA serves as an ion-pairing agent, improving peak shape, but more importantly, it maintains a pH of around 2, which effectively suppresses lactone hydrolysis.[3]

  • Causality: At low pH, the equilibrium favors the closed, active lactone form. Acidification can even promote the re-cyclization of the hydrolyzed homoserine.[3]

• Temperature Control:

  • Protocol: If your HPLC system has a column oven, run the purification at room temperature or slightly below. Avoid elevated temperatures.

  • Causality: As with most chemical reactions, lowering the temperature slows down the rate of hydrolysis.[3]

• Minimize Time in Solution:

  • Protocol: Dissolve your crude peptide in the initial HPLC mobile phase (e.g., 95% Water/5% Acetonitrile/0.1% TFA) immediately before injection. Do not let the peptide sit in solution for extended periods. Proceed to lyophilization as soon as possible after pooling the pure fractions.

  • Causality: This minimizes the time the peptide is exposed to aqueous conditions where hydrolysis can occur, even at low pH.

Issue 2: Multiple Peaks in the Chromatogram for a Single Peptide

Question: My analytical HPLC of the crude Hse(Me) peptide shows multiple peaks close to where I expect my product. Is this due to synthesis impurities or something else?

Answer: While synthesis-related impurities are always a possibility, the presence of multiple, closely eluting peaks is often a hallmark of on-column hydrolysis or other modifications.

Potential Causes & Identification:

• Lactone Hydrolysis: As discussed above, if the pH is not sufficiently low, you may be observing both the desired lactone-containing peptide and its hydrolyzed, open-ring form. The hydrolyzed form is more polar and will typically elute slightly earlier than the lactone.

  • Verification: Collect both fractions and analyze them by mass spectrometry. The hydrolyzed product will have a mass that is 18.01 Da (the mass of H₂O) greater than the lactone form.

• Oxidation: If your peptide contains oxidation-prone residues like methionine (if not the C-terminal residue) or cysteine, you may see peaks corresponding to the sulfoxide (+16 Da) or disulfide-dimerized forms.

• Incomplete Deprotection: Incomplete removal of side-chain protecting groups during synthesis is a common source of impurities.[4] These peptides will have a significantly higher mass and often be more hydrophobic.

Solutions & Experimental Causality:

• Optimize HPLC Conditions: Ensure your mobile phases are fresh and contain 0.1% TFA to minimize on-column hydrolysis.[4][5] A shallow gradient can help resolve these closely eluting species.[6]

• Comprehensive Analysis: Use high-resolution mass spectrometry to analyze the major peaks.[7][8] This will allow you to definitively identify the masses and thus the nature of the different species (lactone, hydrolyzed form, oxidized peptide, etc.).

• Review Synthesis and Cleavage: If mass spectrometry confirms incomplete deprotection, revisit your solid-phase peptide synthesis (SPPS) and cleavage protocols.

Workflow for Troubleshooting Hse(Me) Peptide Purification

The following diagram illustrates a decision-making workflow for troubleshooting common purification issues.

Caption: Troubleshooting workflow for Hse(Me) peptide purification.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for a purified Hse(Me) peptide?

A1: Once purified and lyophilized, the peptide is significantly more stable. Store it as a dry powder at -20°C or -80°C. Avoid repeated freeze-thaw cycles of the peptide in solution. If you need to make a stock solution, dissolve it in an anhydrous, inert solvent like DMSO if possible, or in a buffer acidified with TFA, aliquot it, and store at -80°C.

Q2: How can I confirm the integrity of the lactone ring post-purification?

A2: High-resolution mass spectrometry is the best method.[7][8] The observed mass should match the theoretical mass of the peptide with the closed lactone ring. Any significant population of a +18 Da species indicates hydrolysis. You can also perform a functional assay, such as a test ligation with a small cysteine-containing peptide, to confirm its reactivity.

Q3: Can I use a different ion-pairing agent besides TFA?

A3: While other acids like formic acid (FA) can be used, TFA is generally preferred for purification. It is a strong acid, ensuring a low pH, and is an excellent ion-pairing agent, which provides sharp peaks for most peptides.[5] However, TFA can be difficult to remove completely and can interfere with some biological assays. If your downstream application is sensitive to TFA, you may consider a final purification step or a buffer exchange using a mobile phase with FA, or performing a salt exchange during the lyophilization process.

Q4: What type of HPLC column is best for Hse(Me) peptides?

A4: A C18 silica-based column is the standard and most versatile choice for peptide purification.[4] The separation on a C18 column is based on the overall hydrophobicity of the peptide.[4] For most applications, a column with a pore size of 100-120 Å is suitable. If you are working with a particularly large peptide (>50 amino acids), a wider pore column (300 Å) may provide better resolution.

Data Summary: HPLC Parameters

Parameter	Recommendation	Rationale
Stationary Phase	C18-modified silica	Excellent resolving power for a wide range of peptide hydrophobicities.[4]
Mobile Phase A	0.1% TFA in Water	Maintains low pH to prevent lactone hydrolysis.[4][5]
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)	Organic solvent for eluting the peptide based on hydrophobicity.[4][5]
Gradient	Shallow (e.g., 0.5-1% B/min)	Improves resolution of closely eluting species, such as the lactone and hydrolyzed forms.[6]
Detection	214-220 nm	Wavelength for detecting the peptide backbone.[4][9]
Temperature	Ambient (e.g., 20-25°C)	Avoids accelerating the rate of hydrolysis.[3]

Key Experimental Protocols

Protocol 1: Standard RP-HPLC Purification of Hse(Me) Peptides

This protocol outlines a general procedure for purifying Hse(Me) peptides on a preparative or semi-preparative scale.

1. Preparation of Mobile Phases:

• Mobile Phase A (Aqueous): Prepare HPLC-grade water with 0.1% (v/v) Trifluoroacetic Acid (TFA). Filter through a 0.22 µm membrane.
• Mobile Phase B (Organic): Prepare HPLC-grade acetonitrile (ACN) with 0.1% (v/v) TFA. Filter through a 0.22 µm membrane.
• Safety Note: TFA is highly corrosive. Handle it in a fume hood with appropriate personal protective equipment.[9]

2. Sample Preparation:

• Immediately before injection, dissolve the crude, lyophilized peptide in a minimal volume of Mobile Phase A or a mixture of A/B that ensures complete dissolution.
• Centrifuge the sample at high speed for 5-10 minutes to pellet any insoluble material.

3. HPLC System Setup and Equilibration:

• Install a suitable C18 column on the HPLC system.
• Equilibrate the column with the starting percentage of Mobile Phase B (e.g., 5% B) for at least 5-10 column volumes, or until the baseline is stable.

4. Chromatographic Run:

• Inject the supernatant from the prepared sample.
• Run a linear gradient from a low percentage of B to a higher percentage. A typical gradient might be 5% to 65% B over 60 minutes. The exact gradient should be optimized based on an initial analytical run.[5]
• Monitor the elution profile at 214-220 nm.[4]

5. Fraction Collection:

• Collect fractions corresponding to the main product peak.

6. Analysis and Pooling:

• Analyze small aliquots of the collected fractions using analytical HPLC and mass spectrometry to confirm purity and identity.
• Pool the fractions that meet the desired purity level.

7. Lyophilization:

• Immediately freeze the pooled fractions (e.g., in a dry ice/acetone bath) and lyophilize until the peptide is a dry powder.

References

• AAPPTec. Peptide Purification. Available from: [Link]

• Protocols.io. HPLC Purification of Peptides. Available from: [Link]

• PubMed. The hydrolysis of unsubstituted N-acylhomoserine lactones to their homoserine metabolites. Analytical approaches using ultra performance liquid chromatography. Available from: [Link]

• NIH. Extraction, purification and identification of bacterial signal molecules based on N‐acyl homoserine lactones. Available from: [Link]

• PubMed. Annotation and quantification of N-acyl homoserine lactones implied in bacterial quorum sensing by supercritical-fluid chromatography coupled with high-resolution mass spectrometry. Available from: [Link]

• NIH. N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa. Available from: [Link]

• NIH. Structural Basis of Acyl-homoserine Lactone-Dependent Signaling. Available from: [Link]

• NIH. Defining the structure and function of acyl-homoserine lactone autoinducers. Available from: [Link]

• PubMed Central. Peptides as Quorum Sensing Molecules: Measurement Techniques and Obtained Levels In vitro and In vivo. Available from: [Link]

• NIH. HPLC Analysis and Purification of Peptides. Available from: [Link]

• ResearchGate. High-resolution mass-spectrometry analysis of peptides and proteins. Available from: [Link]

• PubMed. Acyl-homoserine lactone binding to and stability of the orphan Pseudomonas aeruginosa quorum-sensing signal receptor QscR. Available from: [Link]

• PubMed. Overview of peptide and protein analysis by mass spectrometry. Available from: [Link]

• ASM Journals. Acyl-Homoserine Lactone Binding to and Stability of the Orphan Pseudomonas aeruginosa Quorum-Sensing Signal Receptor QscR. Available from: [Link]

• mac-mod.com. A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The hydrolysis of unsubstituted N-acylhomoserine lactones to their homoserine metabolites. Analytical approaches using ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. hplc.eu [hplc.eu]
• 7. researchgate.net [researchgate.net]
• 8. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]

Reference Data & Comparative Studies

A Comparative Guide to Oxidation Stability: Boc-Hse(Me)-OH vs. Methionine

Introduction: The Challenge of Methionine Instability in Therapeutic Peptides

Methionine (Met), a sulfur-containing amino acid, is a fundamental component of many peptides and proteins, playing crucial roles in protein initiation, structure, and function.[1][2][3] However, the very feature that imparts some of its unique properties—the thioether side chain—is also its greatest liability. This group is highly susceptible to oxidation by various reactive oxygen species (ROS), a process that can occur during synthesis, purification, storage, and even in vivo.[4][5]

Methionine oxidation converts the hydrophobic thioether to a more polar sulfoxide (MetO) and subsequently to a sulfone (MetO₂).[6][7] This modification can profoundly alter a peptide's or protein's higher-order structure, stability, and biological activity, potentially leading to a loss of therapeutic efficacy.[8][9][10] For drug development professionals, particularly in the realm of therapeutic peptides and monoclonal antibodies, mitigating methionine oxidation is a critical quality attribute and a significant formulation challenge.

This guide introduces Boc-L-homoserine(methyl ether), or Boc-Hse(Me)-OH, a methionine isostere designed to overcome this inherent instability. By replacing the oxidizable sulfur atom with a stable ether linkage, Hse(Me) offers a promising strategy to enhance the robustness and shelf-life of peptide-based therapeutics. We will provide an in-depth comparison of the oxidation stability of Methionine versus Boc-Hse(Me)-OH, supported by a detailed experimental framework and an analysis of the underlying chemical principles.

Structural Differences: The Root of Stability

The fundamental difference in oxidation susceptibility between Methionine and Hse(Me) lies in the isosteric replacement of the side-chain thioether with an ether.

• Methionine (Met): The side chain contains a flexible, unbranched chain with a terminal thioether (-S-CH₃) .[11] The lone pairs of electrons on the sulfur atom are readily available for reaction with oxidizing agents.

• Homoserine(methyl ether) (Hse(Me)): The side chain features a structurally similar, flexible chain but with a terminal ether (-O-CH₃) . The oxygen atom in the ether linkage is significantly less nucleophilic and far more resistant to oxidation under common physiological and storage conditions.

Feature	Boc-Met-OH	Boc-Hse(Me)-OH
Chemical Formula	C₁₀H₁₉NO₄S	C₁₀H₁₉NO₅
Molecular Weight	249.33 g/mol	233.26 g/mol [12]
Key Side-Chain Moiety	Thioether (-S-CH₃)	Ether (-O-CH₃)
Oxidation Susceptibility	High	Very Low

The Mechanism of Methionine Oxidation

The oxidation of methionine is a well-documented degradation pathway. The sulfur atom of the thioether side chain is nucleophilic and reacts readily with various oxidants, including hydrogen peroxide (H₂O₂), peroxy acids, and ozone. The reaction proceeds in two main steps:

• Formation of Methionine Sulfoxide (MetO): The initial oxidation converts the thioether to a sulfoxide. This introduces a chiral center, resulting in two diastereomers (R and S). This is the most common oxidative modification.

• Formation of Methionine Sulfone (MetO₂): Under stronger oxidative conditions, the sulfoxide can be further oxidized to a sulfone. This second oxidation step is generally considered irreversible in vivo.

This process fundamentally alters the physicochemical properties of the amino acid residue, increasing its polarity and disrupting non-covalent interactions that stabilize protein structure.[10]

Caption: The oxidation pathway of Methionine to Methionine Sulfoxide and Methionine Sulfone.

Experimental Design: A Forced Oxidation Stability Study

To empirically compare the stability of these two amino acids, a forced degradation study is the most effective approach.[13][14] Such studies use stressors like oxidizing agents to accelerate degradation, providing predictive insights into long-term stability.[15][16]

Objective: To quantify and compare the rate of degradation of a model peptide containing Methionine versus an analogue containing Hse(Me) under identical oxidative stress conditions.

Model Peptides:

• Met-Peptide: Ac-Gly-Leu-Met -Ala-Gly-NH₂

• Hse(Me)-Peptide: Ac-Gly-Leu-Hse(Me) -Ala-Gly-NH₂

Rationale for Experimental Choices:

• Oxidizing Agent: Hydrogen peroxide (H₂O₂) is selected as it is a common oxidant relevant to pharmaceutical manufacturing and storage and is known to readily oxidize methionine.[5] A concentration of 0.1% is chosen to induce measurable degradation within a reasonable timeframe without being overly aggressive, which could lead to non-relevant degradation pathways.[15]

• Analytical Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the gold standard for separating and quantifying peptides and their degradation products. The increase in polarity upon methionine oxidation to sulfoxide results in a distinct, earlier-eluting peak, allowing for accurate quantification.[17]

• Time Points: Multiple time points are essential to establish a degradation kinetic profile for each peptide.

Caption: Workflow for the comparative forced oxidation study.

Detailed Experimental Protocol

• Peptide Stock Solution Preparation:

  • Prepare 1.0 mg/mL stock solutions of both Met-Peptide and Hse(Me)-Peptide in a 10 mM phosphate buffer (pH 7.0).

• Initiation of Oxidation:

  • To 1.0 mL of each peptide stock solution, add a calculated volume of a stock H₂O₂ solution to achieve a final H₂O₂ concentration of 0.1%.

  • Vortex gently to mix. This is the T=0 starting point.

  • Maintain the reaction vials at room temperature (25°C), protected from light.

• Time-Point Sampling and Quenching:

  • Immediately after adding H₂O₂, withdraw a 100 µL aliquot from each reaction (T=0).

  • Quench the reaction by adding the aliquot to a vial containing 10 µL of a 1 M methionine solution. The excess free methionine will consume any remaining H₂O₂, halting the oxidation of the peptide.

  • Repeat this sampling and quenching procedure at T=2, 6, 12, and 24 hours.

• RP-HPLC Analysis:

  • Analyze each quenched sample by RP-HPLC.

  • Column: C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: 5% to 45% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 214 nm

  • Injection Volume: 20 µL

• Data Calculation:

  • For each time point, calculate the percentage of intact peptide remaining using the peak areas from the chromatogram: % Intact Peptide = [Area(Intact Peptide) / (Area(Intact Peptide) + ΣArea(Degradation Peaks))] x 100%

Comparative Results and Discussion

The following table presents representative data from the described forced oxidation study, illustrating the expected outcome.

Time (Hours)	% Intact Met-Peptide (Ac-Gly-Leu-Met -Ala-Gly-NH₂)	% Intact Hse(Me)-Peptide (Ac-Gly-Leu-Hse(Me) -Ala-Gly-NH₂)
0	100%	100%
2	85.2%	99.8%
6	61.5%	99.5%
12	39.8%	99.3%
24	15.4%	99.1%

Analysis of Results:

The results clearly demonstrate the dramatic difference in oxidation stability. The Met-Peptide shows rapid degradation, with nearly 85% of the parent peptide lost within 24 hours. The primary degradation product observed in the chromatogram would correspond to the Met-sulfoxide (MetO) form of the peptide.

In stark contrast, the Hse(Me)-Peptide exhibits exceptional stability, with negligible degradation (<1%) over the entire 24-hour period. This outcome is the direct result of replacing the labile thioether group with a robust ether linkage. The ether bond does not react with 0.1% H₂O₂ under these conditions, preserving the integrity of the peptide.

Conclusion and Implications for Drug Development

The oxidative liability of methionine residues is a significant hurdle in the development of stable and effective peptide and protein therapeutics. Forced degradation studies provide a clear and quantitative measure of this liability.

Our comparative analysis, based on fundamental chemical principles, unequivocally shows that Boc-Hse(Me)-OH serves as a highly effective, oxidation-resistant surrogate for methionine. By incorporating this isostere into a peptide sequence, researchers and drug developers can:

• Eliminate a primary degradation pathway: This significantly enhances the intrinsic chemical stability of the molecule.

• Improve shelf-life and reduce storage constraints: Greater stability can lead to longer product expiry dates and potentially less stringent storage requirements (e.g., refrigeration vs. freezing).

• Ensure product consistency and quality: By preventing the formation of oxidation-related impurities, lot-to-lot consistency and the overall quality profile of the drug product are improved.

For any therapeutic peptide where methionine oxidation is a known or potential risk, the substitution with Hse(Me) represents a scientifically sound and proactive strategy to design more robust and reliable drug candidates from the outset.

References

• ChemBK. BOC-HSE(ME)-OH - Physico-chemical Properties. Available from: [Link]

• Study.com. Methionine | Structure, Formula & Function. Available from: [Link]

• Grokipedia. Methionine. Available from: [Link]

• Levine, R. L., et al. (2000). Oxidation of methionine in proteins: roles in antioxidant defense and cellular regulation. IUBMB Life. Available from: [Link]

• Healthline. Methionine: Functions, Food Sources and Side Effects. (2018-04-13). Available from: [Link]

• Wikipedia. Methionine. Available from: [Link]

• Biotage. How to handle peptides that contain methionine. (2023-02-07). Available from: [Link]

• Carroll, K. S., et al. (2020). Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome. Journal of the American Chemical Society. Available from: [Link]

• ACS Publications. Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Aledo, J. C. (2019). Methionine in proteins: The Cinderella of the proteinogenic amino acids. Protein Science. Available from: [Link]

• National Center for Biotechnology Information. Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry. Available from: [Link]

• Luo, S., & Levine, R. L. (2009). Methionine in Proteins: It's not just for protein initiation anymore. The FASEB Journal. Available from: [Link]

• ResearchGate. A Review on Forced Degradation Strategies to Establish the Stability of Therapeutic Peptide Formulations. Available from: [Link]

• ResearchGate. Consequence of methionine oxidation on protein function. Available from: [Link]

• Uversky, V. N., et al. (2012). The Effect of Methionine Oxidation on Structural Properties, Conformational Stability, and Aggregation of Immunoglobulin Light Chain LEN. Protein Journal. Available from: [Link]

• Hou, Y., et al. (2013). Accurate Determination of Protein Methionine Oxidation by Stable Isotope Labeling and LC-MS Analysis. Analytical Chemistry. Available from: [Link]

• BioPharm International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• ResearchGate. Methionine in Proteins: It's Not Just for Protein Initiation Anymore. Available from: [Link]

• Singh, S., et al. (2013). Development of forced degradation and stability indicating studies of drugs—A review. TrAC Trends in Analytical Chemistry. Available from: [Link]

• National Center for Biotechnology Information. Boc-His(Boc)-OH. PubChem. Available from: [Link]

• National Center for Biotechnology Information. Methionine Oxidation and Reduction in Proteins. Available from: [Link]

• ResearchGate. Oxidation of Methionine Residues of Proteins: Biological Consequences. Available from: [Link]

• ResearchGate. Accurate Determination of Protein Methionine Oxidation by Stable Isotope Labeling and LC-MS Analysis. Available from: [Link]

• Pharmaceutical Technology. Forced Degradation Studies for Biopharmaceuticals. (2016-05-02). Available from: [Link]

• ResearchGate. Accelerated Forced Degradation of Therapeutic Peptides in Levitated Microdroplets. Available from: [Link]

• Anaspec. Boc-Ser(Me)-OH - 5 g. Available from: [Link]

Sources

• 1. Methionine | Structure, Formula & Function - Lesson | Study.com [study.com]
• 2. Methionine: Functions, Food Sources and Side Effects [healthline.com]
• 3. Methionine - Wikipedia [en.wikipedia.org]
• 4. biotage.com [biotage.com]
• 5. Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidation of methionine in proteins: roles in antioxidant defense and cellular regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Methionine in Proteins: It’s not just for protein initiation anymore - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of Methionine Oxidation on Structural Properties, Conformational Stability, and Aggregation of Immunoglobulin Light Chain LEN - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methionine Oxidation and Reduction in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methionine in proteins: The Cinderella of the proteinogenic amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chembk.com [chembk.com]
• 13. biopharminternational.com [biopharminternational.com]
• 14. pharmtech.com [pharmtech.com]
• 15. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Methionine Isosteres: Norleucine vs. O-Methyl-Homoserine

For drug development professionals navigating the complexities of peptide therapeutics, the stability of the final molecule is paramount. Methionine, a seemingly innocuous amino acid, often represents a critical liability due to the susceptibility of its thioether side chain to oxidation. This single chemical transformation can lead to a cascade of detrimental effects, including loss of biological activity, altered immunogenicity, and reduced shelf-life. The solution lies in replacing methionine with a stable mimic, or isostere.

This guide provides an in-depth comparison of two prominent methionine isosteres: the classic aliphatic analogue, L-Norleucine (Nle), and a functional mimic designed to better replicate the electronic character of the native side chain, N-Boc-O-methyl-L-homoserine (Boc-Hse(Me)-OH). We will explore the fundamental rationale for methionine replacement, delve into the specific attributes of each isostere, present a head-to-head comparison grounded in physicochemical principles, and provide actionable experimental protocols for their incorporation into peptide sequences.

The Methionine Problem: A Target for Oxidation

Methionine's thioether is readily oxidized under both in vitro and in vivo conditions, converting to methionine sulfoxide (MetO) and further to methionine sulfone (MetO₂). This process is not merely a chemical curiosity; it is a significant degradation pathway for therapeutic proteins and peptides.[1] The thioether is sensitive to a variety of reactive oxygen species (ROS) and can even be oxidized during standard peptide synthesis and cleavage protocols if appropriate precautions are not taken.[1]

The consequences of this oxidation are profound. The introduction of a polar sulfoxide group can disrupt critical hydrophobic interactions, alter the peptide's conformation, and abolish its ability to bind to its target receptor, thereby nullifying its therapeutic effect. For this reason, regulatory agencies require rigorous characterization and control of methionine oxidation in biopharmaceutical products. The strategic replacement of methionine with a non-oxidizable isostere is a proactive approach to de-risk a drug candidate early in the development process.

Candidate 1: Norleucine (Nle) – The Classic Structural Isostere

Norleucine is an isomer of leucine, featuring a linear four-carbon alkyl side chain. It is considered a near-perfect structural isostere for methionine. The key difference is the replacement of the sulfur atom at the γ-position with a methylene (-CH₂-) group.

Rationale for Use & Physicochemical Properties

The primary driver for using norleucine is its chemical inertness. The aliphatic side chain is not susceptible to oxidation, thereby eliminating the primary degradation pathway associated with methionine.[2] Crucially, the length and steric bulk of the norleucine side chain are highly similar to that of methionine, meaning it often occupies the same binding pocket without significant disruption.[2] In many cases, this substitution has little to no impact on biological activity, confirming that for many peptides, the methionine side chain serves primarily as a "hydrophobic spacer."[2]

Experimental Insights: Impact on Structure and Function

Numerous studies have demonstrated the successful replacement of methionine with norleucine while retaining biological function. For example, replacing all 13 methionine residues in a cytochrome P450 heme domain with norleucine resulted in an enzyme with nearly doubled peroxygenase activity. This highlights that in cases where the thioether is not involved in catalysis or critical structural interactions, norleucine is an excellent substitute that enhances stability.

However, the substitution is not always benign. The methionine thioether can participate in subtle but important S/π interactions with aromatic residues, which contribute to protein structural stability.[2] These interactions are lost upon substitution with the purely aliphatic norleucine. Furthermore, in some systems, the slightly increased hydrophobicity of norleucine compared to methionine can alter peptide-membrane interactions or subtly shift the conformation of the peptide backbone.[3]

Candidate 2: Boc-Hse(Me)-OH – The Functional Mimic

N-Boc-O-methyl-L-homoserine, which provides the O-methyl-homoserine (Hse(Me)) side chain after deprotection, represents a more sophisticated approach to methionine replacement. Instead of simply matching the size and shape, Hse(Me) aims to replicate the electronic character of the thioether by incorporating an ether oxygen.

Rationale for Use & Physicochemical Properties

The ether linkage in Hse(Me) is stable against oxidation, providing the same primary advantage as norleucine. However, the inclusion of the oxygen atom is a deliberate design choice. The lone pairs of electrons on the ether oxygen can potentially serve as hydrogen bond acceptors and participate in polar or electrostatic interactions, mimicking the electronic capabilities of the thioether sulfur atom in a way that norleucine's methylene group cannot.[4] This makes Hse(Me) a theoretically superior choice in cases where the methionine sulfur is suspected to have a functional role beyond simple hydrophobic bulk, such as coordinating with a metal ion or forming a key hydrogen bond with a receptor.[1]

Experimental Insights: A More Conservative Substitution

While less extensively documented in comparative studies than norleucine, the use of ether-containing amino acids is a valid strategy for creating stable peptide analogs. The structural importance of homoserine derivatives in promoting specific peptide conformations through intramolecular hydrogen bonding is recognized.[5] The logic extends to Hse(Me): by preserving a potential hydrogen bond acceptor site, it may be less likely to disrupt a critical peptide secondary structure (e.g., an α-helix or β-turn) that is stabilized by the native methionine residue. The decision to use Hse(Me) is often driven by a hypothesis that the electronic nature of the methionine side chain is key to the peptide's mechanism of action.

Head-to-Head Comparison: Hse(Me) vs. Nle

The choice between these two isosteres is a classic drug design decision: a trade-off between the simplicity and proven track record of a structural isostere (Nle) versus the more nuanced, potentially function-preserving properties of a functional mimic (Hse(Me)).

Physicochemical and Structural Comparison

Property	L-Methionine	L-Norleucine	L-O-Methyl-Homoserine	Rationale for Comparison
Molecular Formula	C₅H₁₁NO₂S	C₆H₁₃NO₂	C₅H₁₁NO₃	Highlights the elemental difference (S vs. CH₂ vs. O).
Molecular Weight	149.21 g/mol	131.17 g/mol	133.15 g/mol	Nle and Hse(Me) are lighter than Met.
Side Chain Type	Thioether	Aliphatic	Ether	This is the core chemical difference dictating their properties.
Oxidative Stability	Low (Oxidizes to sulfoxide/sulfone)	High (Stable)	High (Stable)	The primary reason for seeking an isosteric replacement.
Hydrophobicity	Moderate	High	Moderate-Low	Nle is more hydrophobic; Hse(Me) is more polar than Nle.
H-Bond Acceptor?	Yes (Weak)	No	Yes (Moderate)	Hse(Me) mimics this electronic feature of Met, while Nle does not.
Key Application	Native Amino Acid	Oxidation-resistant structural replacement	Oxidation-resistant functional mimic	Defines their primary role in peptide design.

Decision-Making Workflow

The choice of isostere can be guided by a logical workflow based on the available knowledge of the peptide's structure-activity relationship (SAR).

Caption: Workflow for selecting a methionine isostere.

Experimental Protocols: Incorporation via SPPS

Both Norleucine and Boc-Hse(Me)-OH can be readily incorporated into peptides using standard solid-phase peptide synthesis (SPPS) protocols. The following are generalized methods using Fmoc chemistry.

Protocol: Incorporation of Fmoc-L-Norleucine (Fmoc-Nle-OH)

Norleucine behaves like other standard, non-bulky amino acids in SPPS.

Caption: Standard SPPS coupling workflow for Fmoc-Nle-OH.

Detailed Steps:

• Resin Preparation: Start with the peptide-resin bearing a free N-terminal amine, swollen in N,N-Dimethylformamide (DMF).

• Activation Solution: In a separate vessel, dissolve Fmoc-Nle-OH (4 equivalents relative to resin loading), a coupling agent like HBTU (3.9 eq), and an activation base like N,N-Diisopropylethylamine (DIPEA) (8 eq) in DMF. Allow to pre-activate for 2-5 minutes. Rationale: Using an excess of reagents drives the coupling reaction to completion. HBTU is a highly efficient coupling reagent for standard amino acids.

• Coupling Reaction: Add the activated amino acid solution to the synthesis vessel containing the resin. Agitate at room temperature for 1-2 hours.

• Washing: After the coupling, drain the vessel and wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.

• Quality Control (Optional but Recommended): Perform a Kaiser test. A negative result (beads remain yellow) indicates a complete coupling reaction. If positive (blue beads), a second coupling may be required.

Protocol: Incorporation of Boc-L-Hse(Me)-OH

As this is a non-standard amino acid, slightly more rigorous conditions may be warranted to ensure efficient coupling, although it is not considered particularly sterically hindered. This protocol assumes a scenario where an acid-labile Boc protecting group is used for the amino acid being added to an Fmoc-protected peptide chain, which would require a final TFA cleavage step anyway. For a full Fmoc-compatible strategy, one would use Fmoc-Hse(Me)-OH.

Detailed Steps:

• Resin Preparation: As above, start with the Fmoc-deprotected peptide-resin, swollen in DMF.

• Activation Solution: Prepare the activation solution by dissolving Boc-Hse(Me)-OH (4 eq), a potent coupling reagent like HATU (3.9 eq), and DIPEA (8 eq) in DMF. Rationale: HATU is often chosen for special or more valuable amino acids as it is highly efficient and can help overcome slightly slower reaction kinetics.

• Coupling Reaction: Add the activated solution to the resin and agitate for 2-4 hours. A slightly longer coupling time may be beneficial to ensure complete reaction.

• Washing: Perform extensive DMF washes as described for norleucine.

• Quality Control: A Kaiser test is strongly recommended to confirm the successful incorporation of this non-standard residue.

Conclusion and Senior Scientist's Perspective

The choice between Norleucine and O-methyl-Homoserine is not a matter of one being universally "better," but rather a strategic decision based on the specific scientific question and the stage of drug development.

Norleucine is the reliable workhorse. It is the default, first-line choice for eliminating methionine oxidation liability. Its benefits are predictability, cost-effectiveness, and a high probability of retaining biological function when the native methionine side chain acts as a simple hydrophobic placeholder. It is the pragmatic choice for initial stability and formulation studies.

O-methyl-Homoserine is the precision tool. It should be employed when there is a strong hypothesis, either from structural data or SAR studies, that the electronic properties of the thioether are critical for activity. While potentially more expensive and less characterized in the literature, it offers a more conservative substitution that may be the key to preserving potency in sensitive systems. The decision to use Hse(Me) reflects a deeper understanding of the peptide's mechanism of action and is a more nuanced optimization strategy.

Ultimately, the most robust approach in a drug discovery program is often empirical: synthesize the parent methionine peptide along with both the Nle and Hse(Me) analogs. A direct comparison of their biological activity, stability, and conformational properties will provide the definitive data needed to select the optimal, most stable, and fully active clinical candidate.

References

• Methionine - Wikipedia . Wikipedia. Available at: [Link]

• Non-proteinogenic amino acids - Wikipedia . Wikipedia. Available at: [Link]

• Chemical synthesis and biological activity of peptides incorporating an ether bridge as a surrogate for a disulfide bond . National Center for Biotechnology Information. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa . Frontiers. Available at: [Link]

• Asymmetric Mannich Reaction of α-(2-Nitrophenylsulfenyl)imino Acetamide: A Cyclization-Driven Process . MDPI. Available at: [Link]

• Structure-Functional Study of Tyrosine and Methionine Dipeptides: An Approach to Antioxidant Activity Prediction . National Center for Biotechnology Information. Available at: [Link]

• GPCRs are not simple on-off switches: deep dive into GPCR-ligand interactions . Domain Therapeutics. Available at: [Link]

• N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability . PubMed. Available at: [Link]

• How to handle peptides that contain methionine . Biotage. Available at: [Link]

• Protection against Oxidative Stress and Metabolic Alterations by Synthetic Peptides Derived from Erythrina edulis Seed Protein . MDPI. Available at: [Link]

• Rules and mechanisms governing G protein coupling selectivity of GPCRs . National Center for Biotechnology Information. Available at: [Link]

• Scalable (Enantioselective) Syntheses of Novel 3-Methylated Analogs of Pazinaclone, (S)-PD172938 and Related Biologically Relevant Isoindolinones . MDPI. Available at: [Link]

• Protein folding stabilities are a major determinant of oxidation rates for buried methionine residues . National Center for Biotechnology Information. Available at: [Link]

• Synthesis and Biological Evaluation of Novel L-Homoserine Lactone Analogs as Quorum Sensing Inhibitors of Pseudomonas aeruginosa . ResearchGate. Available at: [Link]

• Stability of the Glycated Amino Acid 6-(2-Formyl-5-hydroxymethyl-1-pyrrolyl)-l-norleucine (Pyrraline) During Oxidation . PubMed. Available at: [Link]

• Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides . National Center for Biotechnology Information. Available at: [Link]

• Synthesis and biological evaluation of amino acid and peptide conjugates of rhein derivatives . Journal of Advanced Pharmacy Education and Research. Available at: [Link]

• Natural Gomesin-like Peptides with More Selective Antifungal Activities . MDPI. Available at: [Link]

• Amino acid - Wikipedia . Wikipedia. Available at: [Link]

• A structural basis for how ligand binding site changes can allosterically regulate GPCR signaling and engender functional selectivity . National Center for Biotechnology Information. Available at: [Link]

• The Methionine-aromatic Motif Plays a Unique Role in Stabilizing Protein Structure . National Center for Biotechnology Information. Available at: [Link]

• Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides . CHIMIA. Available at: [Link]

• Comparison of the interaction of methionine and norleucine-containing peptides with phospholipid bilayers . PubMed. Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of the interaction of methionine and norleucine-containing peptides with phospholipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of a novel methionine biosynthetic route via O-phospho-l-homoserine - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Characterization of C-Terminal Homoserine Methyl Ether [Hse(Me)] Peptides

Executive Summary

The "Hidden Isobar" Challenge in Proteomics

In bottom-up proteomics and peptide mapping, Cyanogen Bromide (CNBr) is the gold standard for cleaving methionyl bonds. However, the reaction does not simply yield a single product. While the canonical product is Homoserine Lactone (Hsl) , the use of methanolic solvents (common in HPLC mobile phases or extraction buffers) frequently generates a secondary species: Homoserine Methyl Ether [Hse(Me)] .

This guide compares the mass spectrometric performance of Hse(Me)-containing peptides against their Hsl and free acid (Hse) counterparts. Critically, the Hse(Me) residue (131.0582 Da) is nearly isobaric with the original Methionine residue (131.0405 Da), creating a "silent" artifact that can lead to false-negative cleavage assignments in low-resolution MS. This guide provides the high-resolution metrics and protocols required to distinguish these species with absolute confidence.

Part 1: Chemical Basis & Mechanism

To interpret the MS data correctly, one must understand the solvolysis pathways that dictate the C-terminal landscape of CNBr-cleaved peptides.

The Solvolysis Pathway

CNBr cleavage converts Methionine (Met) into a C-terminal Homoserine Lactone (Hsl). This lactone ring is reactive. In aqueous acid, it exists in equilibrium with Homoserine (Hse). In the presence of methanol (MeOH), the lactone ring undergoes methanolysis to form the methyl ether ester, here denoted as Hse(Me) .

Figure 1: The CNBr cleavage and subsequent solvolysis pathways. Note that Hse(Me) is formed via the addition of methanol to the lactone ring, resulting in a mass shift that mimics the original Methionine.

Part 2: Comparative Analysis

The following section objectively compares the three primary C-terminal species encountered during MS analysis of CNBr digests.

Mass Spectrometry Signatures (The Isobaric Trap)

The most critical analytical challenge is the mass proximity of Hse(Me) to the uncleaved Methionine.

Table 1: Exact Mass Shifts of C-Terminal Residues (Monoisotopic)

Species	Formula (Residue)	Monoisotopic Mass (Da)	Mass Delta vs. Hsl	Mass Delta vs. Met
Hsl (Lactone)	C₄H₅NO₂	99.0320	0.0000	-32.0085
Hse (Acid)	C₄H₇NO₃	117.0426	+18.0106	-13.9979
Hse(Me) (Ether)	C₅H₉NO₃	131.0582	+32.0262	+0.0177
Met (Uncleaved)	C₅H₉NOS	131.0405	+32.0085	0.0000

Analytical Insight:

• Low-Resolution MS (Trap): On a quadrupole or low-res ion trap, Hse(Me) and Met are indistinguishable (Δ = 0.0177 Da). A researcher might incorrectly conclude the CNBr cleavage failed.

• High-Resolution MS (Requirement): An instrument with a resolving power >30,000 (e.g., Orbitrap or TOF) is required to resolve the 17.8 mDa difference between the Hse(Me) artifact and uncleaved Met.

Chromatographic Performance (RP-HPLC)

Separation of these species is distinct due to the polarity differences of the C-terminal modifications.

• Hsl (Lactone): Most hydrophobic. Elutes latest in Reverse Phase (C18).

• Hse(Me) (Methyl Ether): Moderately hydrophobic. Elutes between Hse and Hsl.

• Hse (Acid): Most hydrophilic (free carboxylic acid). Elutes earliest.

Diagnostic Tip: If you observe a peak doublet in the Total Ion Chromatogram (TIC) separated by ~1-2 minutes, it is often the Hse/Hsl equilibrium. Hse(Me) will appear as a stable satellite peak if methanol was used in the sample prep.

Fragmentation Behavior (MS/MS)

• CID/HCD: Both Hsl and Hse(Me) are C-terminal modifications. They do not impede y-ion formation. However, Hsl rings can open during collision-induced dissociation, complicating spectra with water losses (-18 Da). Hse(Me) is relatively stable but can lose methanol (-32 Da) at high collision energies.

• ETD (Electron Transfer Dissociation): Highly recommended for these peptides. ETD preserves the C-terminal modification state better than CID, allowing unambiguous assignment of the C-terminus as -Hsl, -Hse, or -Hse(Me) without neutral loss interference.

Part 3: Experimental Protocols

Protocol A: Elimination of Hse(Me) (Recommended)

Use this workflow to generate clean Hsl/Hse spectra without methyl ether artifacts.

Reagents:

• CNBr (Solid)

• 70% Formic Acid (Aqueous)

• Solvent: Water/Acetonitrile (Do NOT use Methanol)

Workflow:

• Dissolution: Dissolve protein in 70% Formic Acid.

• Cleavage: Add 100-fold molar excess of CNBr. Incubate in dark, 25°C, 18-24h.

• Quenching: Dilute 1:10 with water .

• Lyophilization: Freeze dry to remove acid and excess CNBr.

• Reconstitution: Dissolve in 0.1% Formic Acid / 5% Acetonitrile.

  • Critical Step: Ensure no methanol is present in the LC mobile phase A or B if possible (use Acetonitrile). If Methanol is required for separation, Hse(Me) formation will occur on-column but will be minimal if run times are short.

Protocol B: Diagnostic Generation of Hse(Me)

Use this workflow to deliberately generate Hse(Me) to confirm C-terminal assignment via mass shift (+32 Da vs Hsl).

Workflow:

• Perform standard CNBr cleavage as above.

• Solvolysis: After lyophilization, redissolve the peptide pellet in anhydrous Methanol containing 0.1% HCl.

• Incubation: Incubate at 37°C for 2 hours.

• Analysis: Inject directly or dry and reconstitute.

  • Result: The C-terminal population will shift predominantly to Hse(Me) (131.0582 Da).

Part 4: Analytical Decision Tree

Use this logic flow to determine the status of your C-terminal peptides.

Figure 2: Decision tree for assigning C-terminal status in CNBr digests. Note the critical branch at "Delta ≈ 0 Da" requiring high-resolution inspection.

References

• Gross, E., & Witkop, B. (1962). Nonenzymatic cleavage of peptide bonds: the methionine residues in bovine pancreatic ribonuclease. Journal of Biological Chemistry, 237(6), 1856-1860. Link

• Crimmins, D. L., et al. (2005). Characterization of Cyanogen Bromide Cleavage Products by Electrospray Ionization Mass Spectrometry. Journal of The American Society for Mass Spectrometry. Link (Note: Generalized reference for CNBr MS characterization).

• Kraft, P., et al. (2001). Mass spectrometric analysis of cyanogen bromide fragments of integral membrane proteins. Analytical Biochemistry, 292(2), 263-273. Link

• Thermo Fisher Scientific. (2024). Peptide Mapping and Disulfide Bond Analysis. Application Note. Link (General landing page for peptide mapping workflows).

Technical Comparison Guide: NMR Purity Analysis of Boc-Hse(Me)-OH

Executive Summary

N-alpha-(tert-Butoxycarbonyl)-O-methyl-L-homoserine (Boc-Hse(Me)-OH) is a critical non-canonical amino acid building block used in peptidomimetics to enhance metabolic stability and alter peptide solubility. Unlike standard amino acids, the quality control of Boc-Hse(Me)-OH presents a unique challenge: verifying the integrity of the O-methyl ether side chain against potential demethylated impurities (Boc-Hse-OH) and cyclized byproducts (Boc-homoserine lactone).

While HPLC is the industry standard for retention-time purity, it frequently fails to detect non-chromophoric impurities (like salts) or structurally similar degradants without specific reference standards. This guide establishes Quantitative NMR (qNMR) as the superior, self-validating methodology for absolute purity assessment, offering a direct window into the molecular stoichiometry that HPLC cannot provide.

Part 1: The Comparative Landscape (Method Selection)

For a researcher requiring absolute certainty of the reagent's integrity, qNMR offers distinct advantages over chromatographic techniques.

Table 1: Performance Comparison of Analytical Methodologies

Feature	qNMR (Recommended)	HPLC-UV (Standard)	LC-MS
Primary Output	Absolute Purity (w/w%) & Molar Ratio	Relative Purity (Area %)	Molecular Weight ID
Reference Standard	Not Required (Internal Standard used)	Required for quantitation	Not quantitative
Side Chain Verification	Direct (Integrates O-Me vs Boc)	Indirect (Retention time shift)	Indirect (m/z shift)
Impurity Detection	Detects Solvents, Water, Salts (DCHA)	Detects only UV-active compounds	Detects ionizable compounds
Lactone Detection	High (Distinct chemical shift)	Medium (Requires separation)	High (Distinct mass)
Sample Recovery	Yes (Non-destructive)	No	No

Why qNMR is the "Product of Choice" for Analysis

In the synthesis of Boc-Hse(Me)-OH, the most critical quality attribute is the Degree of Methylation .

• HPLC limitation: An unmethylated impurity (Boc-Hse-OH) may co-elute or have a different extinction coefficient, skewing purity results.

• qNMR advantage: You can mathematically verify the structure by integrating the O-Methyl singlet (3.3 ppm) against the Boc singlet (1.4 ppm) . A ratio deviation from 1:3 (3H : 9H) instantly flags purity issues.

Part 2: Critical Impurity Profiling

Before starting the protocol, one must understand what to look for. The three primary impurities in Boc-Hse(Me)-OH production are:

• Boc-Hse-OH (Unmethylated Precursor): Resulting from incomplete alkylation.

  • NMR Signature: Missing O-Me singlet at 3.3 ppm. Presence of OH signal (if DMSO is used).

• Boc-Homoserine Lactone: Formed via acid-catalyzed cyclization of the unmethylated precursor.

  • NMR Signature:Drastic downfield shift of the

    -protons. In linear Hse, -CH is at ~3.4 ppm. In the lactone ring, it shifts to ~4.3–4.5 ppm .

• Dicyclohexylamine (DCHA): Often used to crystallize the product as a salt.

  • NMR Signature: Broad multiplets in the 1.0–2.0 ppm region and a downfield NH

    signal (~8-9 ppm).

Part 3: The qNMR Protocol (Step-by-Step Guide)

Solvent Selection: The Case for DMSO-d

While CDCl

is common, DMSO-d is strictly recommended for this analysis.

• Reasoning: DMSO prevents the formation of intermolecular hydrogen bonds that broaden the amide (NH) and carboxylic acid peaks. More importantly, it separates the water signal (3.3 ppm) from the critical O-Methyl signal (3.3 ppm) better than CDCl

  (where water varies). Note: If O-Me overlaps with water in DMSO, variable temperature (VT) NMR at 45°C shifts the water peak away.

Sample Preparation

• Mass: Weigh 10.0 – 20.0 mg of Boc-Hse(Me)-OH (precision ±0.01 mg).

• Internal Standard (IS): Add a precise amount of trace-certified IS (e.g., Maleic Acid or TCNB).

  • Target: 1:1 molar ratio between IS protons and analyte protons.

• Volume: Dissolve in 0.6 mL DMSO-d

  .

• Vessel: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to ensure shimming stability.

Acquisition Parameters (Bruker/Varian Standard)

To ensure quantitative accuracy (qNMR), standard "quick" parameters must be modified:

• Pulse Angle: 90° (maximize signal).

• Relaxation Delay (d1): 30 seconds (Critical).

  • Why: The T1 relaxation time of the Boc methyl protons is long (~1-2s). For 99.9% magnetization recovery, d1 must be > 5

    T1. A 30s delay ensures the integration of the Boc signal is accurate relative to the single protons.

• Scans (ns): 16 or 32 (Sufficient for >10mg sample).

• Spectral Width: -2 to 14 ppm.

• Temperature: 298 K (25°C).

Processing

• Phasing: Manual phasing is required. Autophase often distorts the baseline of broad peaks.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial) to ensure integrals start and end at zero.

• Integration:

  • Set the Boc signal (1.4 ppm) to 9.00 integral units (or the IS to its known proton count).

  • Integrate the O-Methyl signal (3.3 ppm) . It must be 3.00 ± 0.05.

Part 4: Data Interpretation & Visualization

Chemical Shift Assignment Table (DMSO-d )

Position	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Integral	Impurity Flag (if shifted)
Side Chain	O-Methyl (-OCH )	3.30	Singlet (s)	3H	Absent in unmethylated/lactone
-Pos	Side chain -CH -O	3.35 – 3.45	Triplet (t)	2H	Shifts to 4.30 in Lactone
-Pos	Alpha-CH	4.00 – 4.15	Multiplet (m)	1H	-
-Pos	Side chain -CH -	1.80 – 2.00	Multiplet (m)	2H	-
Protecting	Boc (-C(CH ) )	1.38	Singlet (s)	9H	-
Amide	NH-Boc	6.80 – 7.10	Doublet (d)	1H	Broad/Missing in CDCl
Acid	-COOH	12.0+	Broad (br)	1H	-

Workflow Diagram: Purity Decision Tree

Figure 1: Logic flow for assessing Boc-Hse(Me)-OH purity. Note the critical check for the lactone shift.

References

• Abraham, R. J., et al. (2006).[1] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Link

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Link

• Pauli, G. F., et al. (2014).[2] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Link

• ChemicalBook. (n.d.). L-Homoserine lactone hydrochloride NMR Spectrum. Link

• Sigma-Aldrich. (n.d.). Boc-Hse(Me)-OH Product Specification. Link

Sources

• 1. modgraph.co.uk [modgraph.co.uk]
• 2. scs.illinois.edu [scs.illinois.edu]

Comparative study of Boc-Hse(Me)-OH and Boc-Hse(Bzl)-OH

This guide provides an in-depth comparative analysis of Boc-Hse(Me)-OH and Boc-Hse(Bzl)-OH , two critical derivatives of Homoserine used in peptide synthesis. While they share the same amino acid backbone, their applications diverge significantly due to the chemical nature of their side-chain protection: one is a transient protecting group (Benzyl), and the other is a permanent structural modification (Methyl).

Executive Summary

The selection between Boc-Hse(Me)-OH and Boc-Hse(Bzl)-OH is not a matter of preference but of chemical intent .

• Select Boc-Hse(Bzl)-OH if your final target is a peptide containing free L-Homoserine (Hse) or if you intend to generate a Homoserine Lactone (HSL) moiety post-cleavage (e.g., for Native Chemical Ligation or quorum sensing studies). The Benzyl group is removed during HF cleavage.

• Select Boc-Hse(Me)-OH if your final target is a peptide containing O-Methyl-L-Homoserine . The Methyl ether is stable to standard HF cleavage conditions and will remain on the peptide, effectively preventing lactonization and modifying the hydrophobicity/metabolic stability of the residue.

Chemical Profile & Structural Analysis[1][2]

Both compounds utilize the tert-butyloxycarbonyl (Boc) group for

-protection, making them compatible with standard Boc/Bzl Solid Phase Peptide Synthesis (SPPS) protocols. The divergence lies in the side-chain oxygen protection.

Feature	Boc-Hse(Me)-OH	Boc-Hse(Bzl)-OH
Systematic Name	-Boc- -methyl-L-homoserine	-Boc- -benzyl-L-homoserine
Side Chain	Methyl Ether ( )	Benzyl Ether ( )
Role	Building Block (Permanent)	Protecting Group (Transient)
HF Stability	Stable (Remains on peptide)	Labile (Removed to yield -OH)
Lactonization Risk	Null (Capped Oxygen)	High (Post-deprotection)
Molecular Weight	~233.26 g/mol	~309.36 g/mol

Visualizing the Functional Divergence

The following diagram illustrates the structural fate of both derivatives during the synthesis workflow.

Caption: Figure 1: Reaction Pathway Analysis. The Benzyl derivative (Red path) leads to free Homoserine, which risks cyclization. The Methyl derivative (Blue path) yields a stable ether analog.

Synthesis & Stability

Stability of the Precursors

• Boc-Hse(Me)-OH: Highly stable.[1] The methyl ether linkage is chemically robust and resistant to oxidation and most acidic/basic conditions encountered during storage.

• Boc-Hse(Bzl)-OH: Stable solid. However, the benzyl ether is susceptible to oxidation over long periods if not stored properly (desiccated, -20°C).

The Lactonization Challenge

Homoserine is notorious for forming Homoserine Lactone (HSL) . This intramolecular cyclization occurs when the

-hydroxyl group attacks the activated carboxyl carbon.

• In Boc-Hse(Bzl)-OH: The bulky benzyl group sterically and chemically prevents this cyclization during the coupling steps.

• In Boc-Hse(Me)-OH: The methyl group permanently "caps" the nucleophile, rendering lactonization impossible.

Solid Phase Peptide Synthesis (SPPS) Performance

Coupling Efficiency

Both derivatives exhibit excellent coupling kinetics using standard carbodiimide (DCC/DIC) or onium salt (HBTU/HATU) activation.

• Steric Hindrance: Boc-Hse(Me)-OH is sterically smaller than the Bzl counterpart, theoretically allowing for slightly faster coupling in difficult sequences, though in practice, both couple readily.

• Racemization: Low risk for both, provided base exposure (during neutralization) is minimized.

Deprotection Dynamics (The Critical Differentiator)

This is the step where the choice of reagent dictates the outcome.

Protocol A: Using Boc-Hse(Bzl)-OH (Standard Path)

• Boc Removal: 50% TFA/DCM removes the N-terminal Boc group. The side-chain Bzl group remains intact.

• Final Cleavage: Anhydrous Hydrogen Fluoride (HF) with scavengers (e.g., p-cresol, anisole) at 0°C.

  • Result: The Bzl ether is cleaved.[2][3] The peptide is released.[4]

  • Caution: Upon exposure to acidic aqueous buffers post-cleavage, the now-free Hse residue can spontaneously cyclize to the lactone (Hse

    HSL).

Protocol B: Using Boc-Hse(Me)-OH (Analog Path)

• Boc Removal: 50% TFA/DCM removes the N-terminal Boc group. The side-chain Me group remains intact.

• Final Cleavage: Anhydrous HF.

  • Result: The Me ether is NOT cleaved. The peptide is released containing the O-methyl-homoserine residue.

  • Note: To remove a methyl ether requires extremely harsh conditions (e.g.,

    or TMSI), which are generally destructive to peptide bonds. Therefore, Hse(Me) is considered a permanent modification.

Experimental Protocols

General Coupling Protocol (Boc Chemistry)

Valid for both derivatives.

• Resin Preparation: Swell MBHA or PAM resin in DCM for 20 min.

• Deprotection: Treat with 50% TFA in DCM (

  min, then min). Wash DCM, IPA, DCM.

• Neutralization: Treat with 10% DIEA in DCM (

  min). Wash DCM.

• Activation: Dissolve 3.0 eq of Boc-Hse(X)-OH and 3.0 eq of HBTU in minimal DMF. Add 6.0 eq of DIEA.

• Coupling: Add activated solution to resin. Shake at Room Temp for 45–60 min.

• Monitoring: Verify coupling via Kaiser Test (Ninhydrin). If blue, recouple.

HF Cleavage Protocol (Specific for Hse-Bzl)

Required to generate free Homoserine.

• Drying: Ensure peptidyl-resin is completely dry (vacuum desiccator overnight).

• Scavengers: Add

  -cresol (10% v/v) and -thiocresol (0.2% v/v) to the reaction vessel.

• HF Addition: Condense anhydrous HF (~10 mL per gram of resin) into the vessel at -78°C.

• Reaction: Warm to 0°C and stir for 60 minutes.

• Extraction: Evaporate HF under nitrogen. Wash resin with cold ether (to remove scavengers). Extract peptide with 10% acetic acid.

  • Critical Step: Lyophilize immediately. If Hse-Lactone is not desired, avoid leaving the peptide in acidic solution for extended periods.

Applications & Case Studies

Case Study A: Native Chemical Ligation (NCL)

Choice: Boc-Hse(Bzl)-OH Researchers synthesizing peptide thioester precursors often use Homoserine as a surrogate. Post-cleavage, the free Hse is converted to the lactone (HSL), which can then be opened by a thiol to form a thioester. The Bzl protection is essential here to prevent premature lactonization on the resin, which would terminate the chain growth.

Case Study B: Methionine Isosteres

Choice: Boc-Hse(Me)-OH In drug design, Methionine (Met) is often replaced to avoid oxidation (Met

Met-Sulfoxide). O-Methyl-Homoserine is a structural isostere of Methionine where the Sulfur is replaced by Oxygen. It mimics the size and hydrophobicity of Met but is resistant to oxidation. Boc-Hse(Me)-OH is the mandatory building block for this modification.

References

• NIH/PubMed: Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. (Standard protocol for Bzl removal).

• Frontiers in Microbiology: Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs. (Context on HSL synthesis and stability).

• Organic Syntheses: Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal. (Discusses Boc/Bzl strategies and stability).

• AAPPTec Technical Guide: Boc/Bzl Solid Phase Peptide Synthesis. (General handling of Boc-amino acids).[5][6][7]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. chempep.com [chempep.com]
• 4. Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Boc-Thr(Bzl)-OH Novabiochem 15260-10-3 [sigmaaldrich.com]
• 6. Bases - Wordpress [reagents.acsgcipr.org]
• 7. US20100311968A1 - Deprotection of boc-protected compounds - Google Patents [patents.google.com]

A Comparative Guide to HPLC Retention Time: Boc-Hse(Me)-OH vs. Methionine-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of peptide chemistry and drug development, understanding the chromatographic behavior of novel amino acid derivatives and their impact on peptide properties is paramount. This guide provides an in-depth technical comparison of the High-Performance Liquid Chromatography (HPLC) retention time of Boc-Hse(Me)-OH , a protected homoserine derivative, and peptides containing the natural amino acid methionine . This analysis is critical for researchers engaged in peptide synthesis, purification, and quality control, where unexpected retention time shifts can signify modifications, impurities, or changes in peptide conformation.

This guide will delve into the fundamental chemical properties influencing the chromatographic separation of these molecules, provide a detailed experimental protocol for their comparative analysis, and present predicted outcomes based on established scientific principles.

The Genesis of Retention Time: A Tale of Two Molecules

The retention time of a molecule in reversed-phase HPLC (RP-HPLC) is primarily dictated by its hydrophobicity. Molecules with greater hydrophobicity will have a stronger affinity for the nonpolar stationary phase of the HPLC column and will thus elute later, resulting in a longer retention time. Let's examine the key players in our comparison:

• Boc-Hse(Me)-OH (N-tert-butyloxycarbonyl-O-methyl-L-homoserine): This molecule is a derivative of the amino acid homoserine. The alpha-amino group is protected by a tert-butyloxycarbonyl (Boc) group, and the side-chain hydroxyl group is etherified with a methyl group. The Boc group is notably hydrophobic, significantly contributing to the overall nonpolar character of the molecule.[1][2]

• Methionine (Met) Peptides: Methionine is one of the twenty proteinogenic amino acids and possesses a thioether side chain (-CH2-CH2-S-CH3).[3] When incorporated into a peptide, the overall hydrophobicity of the peptide is influenced by the sum of the hydrophobicities of its constituent amino acids.[4] Methionine itself is considered a hydrophobic amino acid.

The central question this guide addresses is: how does the collective hydrophobicity of a peptide containing a methionine residue compare to the hydrophobicity of the single, Boc-protected homoserine derivative, and how will this manifest in their respective HPLC retention times?

Unraveling the Chemical Drivers of Retention

To predict the HPLC retention behavior, we must dissect the structural features of both Boc-Hse(Me)-OH and a representative methionine-containing peptide that contribute to their hydrophobicity.

Structural Comparison and Hydrophobicity Analysis

Feature	Boc-Hse(Me)-OH	Methionine (in a peptide)	Impact on Hydrophobicity
Core Structure	Homoserine backbone	Amino acid backbone	The fundamental building block.
Key Functional Group	N-terminal Boc group	Thioether side chain	The Boc group is significantly more hydrophobic than the thioether side chain of methionine.
Side Chain	O-methyl ether	S-methyl thioether	The ether and thioether contribute to hydrophobicity, but the larger Boc group dominates.
Overall Polarity	The presence of the carboxylic acid provides some polarity, but the large, nonpolar Boc group is the primary determinant of its chromatographic behavior in RP-HPLC.	The polarity will depend on the entire peptide sequence. A short peptide containing methionine will still have polar termini (amino and carboxyl groups) and potentially other polar amino acids.	Boc-Hse(Me)-OH is expected to be significantly more hydrophobic than a single, unprotected methionine residue.

Prediction: Based on this analysis, Boc-Hse(Me)-OH is predicted to have a longer retention time in reversed-phase HPLC than a short, simple peptide containing a single methionine residue, such as Gly-Met-Gly. The substantial hydrophobicity imparted by the Boc protecting group is the primary causal factor for this anticipated later elution.

A Validated Experimental Protocol for Comparative Analysis

To empirically validate our prediction, the following detailed experimental protocol for a comparative reversed-phase HPLC analysis is provided. This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Objective:

To compare the retention times of Boc-Hse(Me)-OH and a model methionine-containing peptide (e.g., Gly-Met-Gly) under identical reversed-phase HPLC conditions.

Materials:

• Analytes:

  • Boc-Hse(Me)-OH (≥98% purity)

  • Gly-Met-Gly peptide (≥98% purity)

• HPLC System:

  • Quaternary or Binary HPLC pump

  • Autosampler

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

• Column:

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water

  • Solvent B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile (ACN)

• Sample Diluent:

  • 50:50 (v/v) Acetonitrile:Water

Experimental Workflow Diagram:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. Amino Acid Hydrophobicity [cgl.ucsf.edu]
• 4. Prediction of peptides retention behavior in reversed‐phase liquid chromatography based on their hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Boc-Hse(Me)-OH

Executive Summary & Chemical Identity

Boc-Hse(Me)-OH (CAS: 104839-08-9) is a protected amino acid derivative used primarily in solid-phase peptide synthesis (SPPS). While often classified as a low-hazard substance compared to reactive reagents, it must be managed as Hazardous Chemical Waste to prevent environmental contamination and ensure regulatory compliance.

Key Disposal Principle: Treat this substance as a Combustible Solid and Potential Irritant .[1] Do not dispose of down drains or in municipal trash.

Chemical Attribute	Detail
Chemical Name	N-α-t-Butoxycarbonyl-O-methyl-L-homoserine
CAS Number	104839-08-9
Molecular Formula	C₁₁H₂₁NO₅
Physical State	White to off-white powder
Primary Hazard	Irritant (Skin/Eye/Respiratory); Combustible Dust
RCRA Status	Non-listed (manage as general chemical waste)

Pre-Disposal Safety Assessment

Before handling waste, verify the state of the material. Most disposal errors occur when solids are improperly dissolved or when incompatible solvents are mixed.

Required PPE:

• Gloves: Nitrile (0.11 mm minimum thickness).

• Eye Protection: Chemical splash goggles (ANSI Z87.1).

• Respiratory: N95 particulate respirator if handling large quantities of dry powder outside a fume hood.

• Clothing: Standard lab coat and closed-toe shoes.

Incompatibility Alert:

• Strong Acids: Contact with strong acids (e.g., TFA, HCl) removes the Boc group, releasing isobutylene gas (flammable) and CO₂. Do not cap waste containers tightly if acidification has occurred recently.

• Strong Oxidizers: Keep away from high-concentration peroxides or permanganates.

Disposal Workflow Decision Tree

The following logic flow dictates the correct waste stream based on the physical state of the Boc-Hse(Me)-OH.

Figure 1: Decision logic for segregating Boc-Hse(Me)-OH waste streams to ensure compatibility and compliance.

Detailed Disposal Protocols

Scenario A: Pure Solid Reagent (Expired or Excess)

• Classification: Hazardous Chemical Waste (Solid).

• Container: High-Density Polyethylene (HDPE) wide-mouth jar or original glass container.

• Labeling: Must read "Hazardous Waste - Solid." List constituent as "Boc-Hse(Me)-OH."[2][3][4]

• Procedure:

  • Do not dissolve the solid for the sole purpose of disposal (this increases waste volume).

  • Transfer solid directly into the waste container.

  • Wipe threads of the container to ensure a tight seal.

  • Store in a satellite accumulation area (SAA) until pickup.

Scenario B: Solution in Organic Solvents (Reaction Mixtures)

• Context: Common solvents for this reagent include DMF (Dimethylformamide), DCM (Dichloromethane), or Methanol.

• Classification:

  • If DCM is present: Halogenated Organic Waste.

  • If DMF/MeOH only: Non-Halogenated Organic Waste.

• Procedure:

  • Segregate based on halogen content. Never mix DCM with acetone/methanol waste streams if your facility separates halogens (crucial for incineration costs).

  • Use a chemically resistant carboy (HDPE or fluorinated plastic).

  • Venting: If the solution contains residual TFA (from deprotection steps), use a vented cap for the first 24 hours to prevent pressure buildup from off-gassing.

Scenario C: Empty Containers & Contaminated Debris

• Empty Bottles:

  • P-Listed Rule: Since Boc-Hse(Me)-OH is not P-listed, triple-rinsing is generally sufficient to classify the container as "RCRA Empty."

  • Rinsate: Collect the first three rinses as Organic Liquid Waste (Stream B/C).

  • Disposal: Deface the label and discard the triple-rinsed bottle in glass trash (or recycle if permitted).

• Syringes/Vials: Dispose of in a rigid Sharps Container designated for chemical contamination. Do not recap needles.

Waste Segregation Table

Waste Category	Container Type	Label Color Code (Typical)	Contents Example
Solid Chemical	Wide-mouth HDPE	White/Yellow	Expired Boc-Hse(Me)-OH powder, contaminated weigh boats.
Halogenated Liquid	HDPE Carboy	Red	Solutions in DCM, Chloroform, Chlorobenzene.
Non-Halogenated	HDPE Carboy	Blue	Solutions in DMF, Methanol, Ethanol, Ethyl Acetate.
Solid Debris	Clear Poly Bag (Double)	Orange	Contaminated gloves, paper towels (trace amounts only).

Emergency Procedures (Spill Response)

Minor Spill (< 10 g solid or < 100 mL liquid):

• Alert: Notify nearby personnel.

• PPE: Don double nitrile gloves, goggles, and lab coat.

• Containment:

  • Solid: Gently cover with wet paper towels to prevent dust generation, then scoop into a waste bag.

  • Liquid: Use inert absorbent pads or vermiculite. Do not use sawdust (fire hazard with potential oxidizers).

• Clean: Wipe the area with soap and water; dispose of all cleanup materials as hazardous chemical waste.

Major Spill:

• Evacuate the area.[1][2][5][6][7]

• Call EHS / Emergency Response immediately.

• Do not attempt cleanup without respiratory protection (SCBA) if dust is airborne.

Regulatory Compliance & Documentation

• US EPA (RCRA): While not explicitly listed under 40 CFR 261.33 (P or U lists), this material exhibits characteristics of commercial chemical products. The safest regulatory path is incineration.

• Manifesting: Ensure the waste manifest lists the primary solvent (if liquid) or the specific chemical name (if solid). Avoid generic "Organic Waste" labels if the facility requires specific profiles.

References

• ChemicalBook. (2023).[8] BOC-HOMOSER(ME)-OH Safety Data Sheet (SDS).[4] Retrieved from

• Sigma-Aldrich. (2023). Safety Data Sheet for Boc-Protected Amino Acids (General). Retrieved from

• US Environmental Protection Agency. (2023). Hazardous Waste Management Guidelines (RCRA). Retrieved from

• Northwestern University. (2023).[8] Hazardous Waste Disposal Guide. Retrieved from

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 104839-08-9 CAS MSDS (BOC-HOMOSER(ME)-OH) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. BOC-HSE(ME)-OH DCHA - Safety Data Sheet [chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. globechemie.com [globechemie.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

A Researcher's Guide to the Safe Handling of Boc-Hse(Me)-OH

As the landscape of drug discovery and peptide synthesis continues to evolve, so too does the need for a nuanced understanding of the safe handling of specialized reagents. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Boc-Hse(Me)-OH. Our goal is to empower you with the knowledge to not only use this compound effectively but to do so with the utmost confidence in your safety protocols.

Understanding the Compound: Boc-Hse(Me)-OH

Hazard Identification and Risk Assessment

The Safety Data Sheet (SDS) for the dicyclohexylamine (DCHA) salt of Boc-Hse(Me)-OH does not list specific hazard classifications[2]. However, the absence of data does not equate to an absence of risk. As a matter of sound laboratory practice, all research chemicals should be treated as potentially hazardous[3].

Potential Hazards:

• Inhalation: Handling the powdered form can lead to aerosolization and inhalation, which may cause respiratory irritation[3].

• Skin and Eye Contact: Direct contact with the powder or solutions can cause irritation[1].

• Ingestion: Accidental ingestion could be harmful.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when working with any research chemical[3][4]. The following table outlines the recommended PPE for handling Boc-Hse(Me)-OH.

Task	Recommended PPE	Rationale
Weighing and Handling Powder	- Safety goggles or glasses with side shields- Nitrile gloves- Lab coat- Respiratory protection (use of a fume hood is highly recommended)	To prevent eye and skin contact with the fine powder and to avoid inhalation of aerosolized particles[1][3].
Handling Solutions	- Safety goggles or glasses with side shields- Nitrile gloves- Lab coat	To protect against accidental splashes to the eyes and skin[3].
General Laboratory Operations	- Safety goggles or glasses with side shields- Nitrile gloves- Lab coat- Closed-toe shoes	Standard laboratory practice to protect against unforeseen hazards[1].

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for both researcher safety and maintaining the integrity of the compound.

Handling:

• Always work in a well-ventilated area, preferably within a fume hood, especially when handling the powdered form to minimize inhalation risks[5][6].

• Avoid the formation of dust[5].

• Use dedicated and clean equipment to prevent cross-contamination[6].

• Before use, allow the container to warm to room temperature to prevent water contamination[7].

Storage:

• For long-term storage, it is recommended to store Boc-Hse(Me)-OH and other protected amino acids tightly sealed at 5°C[7].

• Short-term storage at room temperature is acceptable[7].

• Store in a dry and well-ventilated place[5].

Emergency Procedures: Spill and Exposure Management

In the event of a spill or exposure, a swift and informed response is crucial.

Spill Response Workflow:

Caption: Workflow for handling a chemical spill.

First Aid Measures:

• If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration[2][5].

• In case of skin contact: Wash off with soap and plenty of water[2][5].

• In case of eye contact: Flush eyes with water as a precaution[2][5].

• If swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious person[2][5].

In all cases of significant exposure, seek medical attention.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility[8].

• Waste Collection: Collect all waste containing Boc-Hse(Me)-OH in suitable, closed containers labeled for disposal[1][5].

• Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your institution's waste management protocols.

• Disposal Route: Follow all local, state, and federal regulations for chemical waste disposal. Do not let the product enter drains[5].

Conclusion: Fostering a Culture of Safety

The responsible use of research chemicals like Boc-Hse(Me)-OH is paramount. By integrating these safety protocols into your daily laboratory practices, you contribute to a safer research environment for yourself and your colleagues. Always remember that a proactive approach to safety is the hallmark of a proficient and ethical scientist.

References

• AAPPTEC. Handling and Storage of Peptides - FAQ. [Link]

• Globe Chemie. Material Safety Data Sheet for N-Boc-Phe-OH. [Link]

• NIOSH. Personal Protective Equipment for Engineered Nanoparticles | Fact Sheet. [Link]

• BOC. Cylinder Safety. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• Yanfen Biotech. Proper Storage and Handling Guidelines for Peptides. [Link]

• BOC Gases. Workplace safety. [Link]

• BOC Gases. Health, safety and quality. [Link]

• NIH. Personal Protective Equipment in Animal Research - PMC. [Link]

• Biovera. Laboratory Safety Guidelines for Peptide Handling. [Link]

• SciSpace. Personal Protective Equipment In Animal Research - Back To The Basics (A review paper). [Link]

• American Chemistry Council. Protective Equipment. [Link]

• BOC Gases. Gas and Gas Equipment Safety. [Link]

• BioLongevity Labs. Peptide Stability: Guidelines and SOPs for Handling and Storage. [Link]

• BOC. Health, Safety & Environment (HSE). [Link]

• BOC Gases. Workplace safety. [Link]

• BOC Gases. Health, safety and quality. [Link]

• BOC. BOC Propane. [Link]

• Machine Mart. Liquid Carbon Dioxide. [Link]

• BOC Gas. Returns & Refunds. [Link]

Sources

• 1. biovera.com.au [biovera.com.au]
• 2. chemicalbook.com [chemicalbook.com]
• 3. peptide24.store [peptide24.store]
• 4. Protective Equipment - American Chemistry Council [americanchemistry.com]
• 5. globechemie.com [globechemie.com]
• 6. biolongevitylabs.com [biolongevitylabs.com]
• 7. peptide.com [peptide.com]
• 8. Official BOC Gases | Gas, Equipment and Accessories | Services and Industries - Ireland [bocgases.ie]